Tofacitinib-d3 (citrate)

Core Science & Biosynthesis

Tofacitinib-d3 Citrate (CAS 2701680-77-3): A Technical Guide for Advanced Drug Development and Bioanalysis

This guide provides an in-depth technical overview of Tofacitinib-d3 citrate, a critical tool for researchers, scientists, and drug development professionals. We will delve into its fundamental properties, mechanism of action, and, most importantly, its application as an internal standard in the quantitative bioanalysis of Tofacitinib. This document moves beyond a simple recitation of facts to provide field-proven insights into the causality behind experimental choices, ensuring a robust and self-validating approach to its use.

Introduction: The Role of Tofacitinib and the Necessity of a Deuterated Analog

Tofacitinib citrate, marketed under trade names like Xeljanz®, is a potent inhibitor of Janus kinases (JAKs), specifically targeting JAK1 and JAK3.[1][2] This inhibition disrupts the JAK-STAT signaling pathway, a crucial cascade for numerous pro-inflammatory cytokines, thereby exerting immunomodulatory and anti-inflammatory effects.[1][3] It is clinically approved for the treatment of autoimmune disorders such as rheumatoid arthritis, psoriatic arthritis, and ulcerative colitis.[4][5]

Accurate quantification of Tofacitinib in biological matrices is paramount for pharmacokinetic (PK), pharmacodynamic (PD), and toxicokinetic (TK) studies. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for this purpose due to its high sensitivity and selectivity.[6] The inherent variability in sample preparation and instrument response, however, necessitates the use of an internal standard (IS). An ideal IS co-elutes with the analyte and experiences similar matrix effects and ionization suppression, thus normalizing the analytical signal.[7]

Tofacitinib-d3 citrate serves as this ideal internal standard for Tofacitinib quantification.[8] As a stable isotope-labeled (SIL) analog, its chemical and physical properties are nearly identical to Tofacitinib, ensuring it behaves similarly during extraction and chromatographic separation. The mass difference of 3 Daltons, due to the replacement of three protons with deuterium atoms on the N-methyl group, allows for its distinct detection by the mass spectrometer.[9]

Physicochemical Properties and Synthesis Overview

Tofacitinib citrate is a white to off-white powder.[10] Its solubility is pH-dependent, being more soluble in acidic conditions.[11]

Table 1: Physicochemical Properties of Tofacitinib Citrate

Property	Value	Source
Molecular Formula	C₁₆H₂₀N₆O · C₆H₈O₇	[10]
Molecular Weight	504.5 g/mol	[10]
pKa	5.07	[10]
Log P	1.15	[10]
Solubility	Slightly soluble in water	[10]

The synthesis of Tofacitinib citrate has been described through various routes.[12][13] The synthesis of Tofacitinib-d3 citrate follows a similar pathway, typically involving the use of a deuterated precursor, such as methyl-d3-amine, during the synthetic process to introduce the deuterium labels at a stable position.

Mechanism of Action: The JAK-STAT Signaling Pathway

Tofacitinib exerts its therapeutic effect by inhibiting the Janus kinase family of enzymes (JAK1, JAK2, JAK3, and TYK2).[14] These intracellular enzymes are critical for signal transduction initiated by cytokines and growth factors. Upon cytokine binding to its receptor, associated JAKs are brought into proximity, autophosphorylate, and then phosphorylate the receptor itself. This creates docking sites for Signal Transducers and Activators of Transcription (STATs). The recruited STATs are then phosphorylated by the JAKs, leading to their dimerization and translocation to the nucleus, where they modulate the transcription of target genes involved in inflammation and immune response.[1][15] By blocking JAKs, Tofacitinib effectively halts this signaling cascade.[3]

Caption: The JAK-STAT signaling pathway and the inhibitory action of Tofacitinib.

Pharmacokinetics of Tofacitinib

Understanding the pharmacokinetic profile of Tofacitinib is crucial for designing effective bioanalytical methods.

• Absorption: Tofacitinib is rapidly absorbed after oral administration, with peak plasma concentrations reached within 0.5 to 1 hour.[16] It has an oral bioavailability of approximately 74%.[6]

• Distribution: Tofacitinib has a protein binding of about 40%, primarily to albumin.[6]

• Metabolism: The primary route of elimination is hepatic metabolism, accounting for about 70% of total clearance.[7][16] The metabolism is mainly mediated by cytochrome P450 (CYP) 3A4, with a minor contribution from CYP2C19.[16] Several metabolites are formed, but the pharmacological activity is attributed to the parent drug.[7]

• Excretion: The remaining 30% of Tofacitinib is excreted unchanged in the urine.[7][16] The mean terminal half-life is approximately 3 hours.[16]

Bioanalytical Methodology: A Self-Validating System

The use of Tofacitinib-d3 citrate as an internal standard is a cornerstone of a robust and self-validating bioanalytical method for Tofacitinib quantification. This section outlines a typical workflow and provides a detailed experimental protocol.

Experimental Workflow

The workflow for a typical bioanalytical study involves sample collection, preparation, LC-MS/MS analysis, and data processing. The early addition of the internal standard is critical to account for variability throughout the process.

Caption: A typical bioanalytical workflow using an internal standard.

Detailed Experimental Protocol: LC-MS/MS Quantification of Tofacitinib in Human Plasma

This protocol is a representative example and should be fully validated according to regulatory guidelines such as those from the FDA.[12]

1. Preparation of Standard and Quality Control (QC) Solutions:

• Prepare primary stock solutions of Tofacitinib citrate and Tofacitinib-d3 citrate in a suitable organic solvent (e.g., methanol or DMSO).

• Prepare a series of working standard solutions of Tofacitinib by serial dilution of the stock solution to create a calibration curve (e.g., 0.1 to 100 ng/mL).

• Prepare QC samples at low, medium, and high concentrations in the same biological matrix as the study samples.

• Prepare a working solution of the internal standard (Tofacitinib-d3 citrate) at a fixed concentration (e.g., 10 ng/mL).

2. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample, standard, or QC, add 20 µL of the internal standard working solution.

• Vortex briefly.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Conditions:

• LC System: A validated UPLC or HPLC system.

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile).

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

• MRM Transitions: Monitor the specific precursor to product ion transitions for both Tofacitinib and Tofacitinib-d3.

Table 2: Example Mass Spectrometry Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Tofacitinib	313.2	149.1	29
Tofacitinib-d3	316.2	176.1	29
Note: These values may need to be optimized for the specific instrument used.

4. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of Tofacitinib to Tofacitinib-d3 against the nominal concentration of the calibration standards.

• Use a weighted linear regression to fit the curve.

• Determine the concentration of Tofacitinib in the QC and unknown samples from the calibration curve.

Conclusion

Tofacitinib-d3 citrate is an indispensable tool in the development and clinical evaluation of Tofacitinib. Its use as a stable isotope-labeled internal standard ensures the accuracy, precision, and reliability of bioanalytical data, which is fundamental for regulatory submissions and a thorough understanding of the drug's behavior in vivo. The methodologies outlined in this guide provide a robust framework for the implementation of Tofacitinib-d3 citrate in a research and development setting, grounded in scientific principles and best practices.

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Executive Summary: The Role of CP-690550-d3 Citrate in Precision Medicine

Topic: Stable Isotope-Labeled Standards in JAK Inhibitor Bioanalysis: A Technical Deep Dive into CP-690550-d3 Citrate Content Type: Technical Guide / Whitepaper Audience: Senior Researchers, Bioanalytical Scientists, and DMPK Professionals[1][2][3]

[1][2][3]

In the high-stakes environment of kinase inhibitor development, data integrity is non-negotiable.[1][2][3] CP-690550-d3 citrate (Tofacitinib-d3 citrate) serves as the critical internal standard (IS) for the precise quantification of Tofacitinib in biological matrices.[1][2][3]

This guide moves beyond basic product sheets. It dissects the physicochemical properties, bioanalytical causality, and experimental workflows required to utilize this deuterated standard effectively.[1][2] By mitigating ionization suppression and compensating for extraction variability, CP-690550-d3 citrate enables the robust pharmacokinetic (PK) profiling essential for JAK inhibitor validation.[1][2][3]

Chemical Identity & Structural Characterization[1][2][3][4][5]

Understanding the stoichiometry between the free base and the salt form is vital for accurate stock solution preparation.[2][3] CP-690550-d3 citrate is the citrate salt of the deuterated free base, typically labeled at the N-methyl group.[1][2][3]

Comparative Physicochemical Data

Feature	CP-690550 Citrate (Unlabeled)	CP-690550-d3 Citrate (Labeled)
Common Name	Tofacitinib Citrate	Tofacitinib-d3 Citrate
CAS Number	540737-29-9 (Unlabeled)	N/A (Specific to isotope batch)
Molecular Formula (Salt)	C₁₆H₂₀N₆O[1][2][3] · C₆H₈O₇	C₁₆H₁₇D₃N₆O[1][2][3] · C₆H₈O₇
Molecular Weight (Salt)	504.49 g/mol	~507.51 g/mol
Molecular Weight (Free Base)	312.37 g/mol	~315.39 g/mol
Salt-to-Base Ratio	1.615	~1.609
Isotopic Labeling	None	N-methyl-d3 (typically >99% D)
Solubility	DMSO (>50 mg/mL), Water (low)	DMSO (>50 mg/mL), Water (low)

Critical Note on Weighing: When preparing calibration standards, you must account for the salt correction factor. To achieve a target concentration of the active moiety (free base), divide the weighed mass of the citrate salt by 1.61 .[1][2]

Structural Logic

The citrate salt form is selected to enhance solubility and stability compared to the amorphous free base.[2][3] The deuterium labeling (d3) is strategically placed on the N-methyl group to ensure the label is chemically stable and does not undergo exchange with the solvent protons (unlike acidic protons on hydroxyl or amine groups).[1][2][3]

Bioanalytical Application: The Causality of Isotope Dilution[2]

Why use a deuterated standard? In Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), matrix effects are the primary source of quantitative error.[1][2][3] Co-eluting phospholipids or endogenous salts can suppress ionization, causing the signal to drop unpredictably.[1][2][3]

The Mechanism of Correction:

• Co-elution: CP-690550-d3 is chemically nearly identical to the analyte.[1][2][3] It co-elutes at the same retention time.[2][3]

• Identical Environment: It experiences the exact same ionization suppression or enhancement as the analyte at that specific moment.[2][3]

• Mass Resolution: The mass spectrometer distinguishes the two based on the mass shift (+3 Da).[1][2][3]

• Normalization: The ratio of Analyte Area / IS Area remains constant, even if the absolute signal intensity fluctuates.

Experimental Protocol: LC-MS/MS Quantification Workflow

This protocol outlines a self-validating system for quantifying Tofacitinib in human plasma using the d3-citrate standard.[1][2][3]

Reagent Preparation

• Stock Solution (IS): Dissolve 1.0 mg of CP-690550-d3 citrate in 1.0 mL of DMSO to yield a ~1.97 mM solution (approx. 1 mg/mL free base equivalent).

  • Why DMSO? Citrate salts can be difficult to dissolve in pure acetonitrile; DMSO ensures complete solubilization.[2][3]

• Working Solution (IS): Dilute the stock into 50% Methanol/Water to a concentration of 500 ng/mL.

  • Stability Check: Store at -20°C. Verify stability by comparing fresh vs. frozen aliquots weekly during method validation.

Sample Extraction (Protein Precipitation)

• Aliquot 50 µL of plasma sample into a 96-well plate.

• Add 20 µL of CP-690550-d3 Citrate Working Solution.[1][2][3]

• Add 200 µL of Acetonitrile (precipitating agent).

• Vortex for 2 minutes at high speed.

• Centrifuge at 4,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of supernatant to a fresh plate and dilute with 100 µL of 0.1% Formic Acid in Water (to match initial mobile phase).

LC-MS/MS Parameters

• Column: C18 Reverse Phase (e.g., Waters XBridge or equivalent), 2.1 x 50 mm, 3.5 µm.[1][2]

• Mobile Phase A: 0.1% Formic Acid in Water.[2][3][4]

• Mobile Phase B: Acetonitrile.[2][3][4]

• Gradient: 5% B to 95% B over 3 minutes.

• Flow Rate: 0.4 mL/min.[2][3]

MRM Transitions (Multiple Reaction Monitoring):

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
Tofacitinib	313.2 [M+H]⁺	149.1	30	25

| CP-690550-d3 | 316.2 [M+H]⁺ | 149.1 / 152.1* | 30 | 25 |[1][2][3]

• Note: The product ion depends on the fragmentation pathway.[2][3] If the N-methyl group is lost during fragmentation, the d3 and d0 product ions will be identical (149.1).[1][2][3] If the N-methyl is retained, the d3 product will be 152.[1][2][3]1. Always perform a product ion scan on your specific instrument to confirm the dominant fragment. [2][3]

Workflow Visualization

Figure 1: Step-by-step bioanalytical workflow for Tofacitinib quantification using IDMS.

Biological Context: The JAK-STAT Pathway[1][2][3][9]

To interpret PK/PD data correctly, one must understand the target.[1][2][3] Tofacitinib is a pan-JAK inhibitor (preferentially JAK1/JAK3) that blocks the signaling of cytokines involved in immune mediation.[1][2][3]

Figure 2: Mechanism of Action.[1][2][3] CP-690550 inhibits JAK phosphorylation, preventing STAT translocation.[1][2][3]

Quality Control & Troubleshooting

• Isotopic Exchange: Deuterium on N-methyl groups is generally stable.[1][2][3] However, avoid highly acidic solvents at high temperatures for prolonged periods, which could theoretically induce exchange.[1][2][3]

• Cross-Signal Contribution:

  • Blank Check: Inject the IS alone.[2][3] If you see a peak in the Analyte channel (313 -> 149), your IS is impure (contains d0).[1][2][3]

  • Crosstalk: Inject the Analyte alone at ULOQ (Upper Limit of Quantification).[1][2][3] If you see a peak in the IS channel (316 -> 149), natural isotopes of the analyte are contributing to the IS signal.[1][2][3] Adjust IS concentration to overwhelm this noise.

References

• Pfizer Inc. (2012).[1][2][3] Xeljanz (tofacitinib) prescribing information. U.S. Food and Drug Administration.[2][3][5] Link

• Dowty, M. E., et al. (2014).[1][2][3] Absorption, metabolism, and excretion of tofacitinib, a Janus kinase inhibitor, in humans. Drug Metabolism and Disposition, 42(4), 759-773.[1][2][3] Link

• PubChem. (2024).[1][2][3] Tofacitinib Citrate Compound Summary. National Library of Medicine.[2][3] Link[1][2][3]

• Tocris Bioscience. (2024).[1][2][3] CP 690550 citrate Technical Data. Link

• MedChemExpress. (2024).[1][2][3] Tofacitinib-d3 citrate Product Information. Link

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Technical Guide: Tofacitinib-d3 Citrate as a Stable Isotope Internal Standard in Bioanalysis

[1][2]

Executive Summary

This technical guide delineates the physicochemical properties, mechanistic utility, and analytical protocols for Tofacitinib-d3 citrate , the deuterated stable isotope labeled internal standard (SIL-IS) for Tofacitinib (CP-690,550).[1] Designed for senior analytical scientists, this document focuses on correcting matrix-induced ionization suppression and ensuring high-fidelity quantitation in pharmacokinetic (PK) and therapeutic drug monitoring (TDM) workflows via LC-MS/MS.

Part 1: Chemical Architecture & Isotopic Physics[2]

The Molecule

Tofacitinib is a Janus Kinase (JAK) inhibitor.[2][3][4][5][6] The d3-citrate variant incorporates three deuterium atoms, typically on the N-methyl group of the piperidine ring.[7] This specific labeling position is chosen to minimize the "deuterium isotope effect" on retention time while providing sufficient mass shift (+3 Da) to avoid isotopic overlap with the natural M+2 isotopes of the analyte.

Stoichiometry & Salt Correction

A critical error source in bioanalysis is the failure to account for the citrate counter-ion during stock preparation. Mass spectrometry detects the protonated free base

, not the salt.

Feature	Tofacitinib Citrate (Analyte)	Tofacitinib-d3 Citrate (IS)
Formula (Salt)
MW (Salt)	~504.5 g/mol	~507.5 g/mol
MW (Free Base)	312.4 g/mol	315.4 g/mol
Monitored Ion	313.2	316.2
Solubility	DMSO, Water, Methanol	DMSO, Water, Methanol

Protocol Note: When weighing Tofacitinib-d3 citrate for stock solutions, apply the salt correction factor (SCF):

Target Free Base Conc.[1] = Weighed Mass / SCF.[1]

Part 2: Biological Context (JAK-STAT Pathway)[2][11]

Understanding the target biology is essential for interpreting PD markers alongside PK data. Tofacitinib preferentially inhibits JAK1 and JAK3, blocking the signaling of gamma-chain cytokines (IL-2, IL-4, IL-15, IL-21).[1][8][9]

Diagram 1: Mechanism of Action

The following diagram illustrates the signal transduction cascade blocked by Tofacitinib.[9]

Caption: Tofacitinib inhibits JAK1/3 phosphorylation, preventing STAT dimerization and nuclear translocation of inflammatory signals.[1][10][11]

Part 3: Analytical Methodology (LC-MS/MS)

The quantification of Tofacitinib requires a method that separates the analyte from endogenous interferences. The use of the d3-IS is non-negotiable for regulating matrix effects in plasma.

Mass Spectrometry Parameters

The method utilizes Positive Electrospray Ionization (ESI+).

• Mode: Multiple Reaction Monitoring (MRM).[1][12][13]

• Dwell Time: 50–100 ms per transition.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Origin of Fragment
Tofacitinib	313.2	149.1	~25-30	Pyrrolo[2,3-d]pyrimidine core
Tofacitinib-d3	316.2	149.1	~25-30	Pyrrolo[2,3-d]pyrimidine core

Technical Insight: Note that the product ion (149.[4][5]1) is often the same for both analyte and IS. This indicates the label (d3-methyl) is on the piperidine moiety which is cleaved off (neutral loss) or not part of the detected fragment. Specificity is maintained by the precursor ion separation (313 vs 316).

Chromatographic Conditions

• Column: C18 (e.g., Waters BEH C18, 1.7 µm, 2.1 x 50 mm).[1][4]

• Mobile Phase A: 10 mM Ammonium Acetate (pH 4.5) or 0.1% Formic Acid in Water.[1][4]

• Mobile Phase B: Acetonitrile (ACN).[1]

• Flow Rate: 0.4 – 0.6 mL/min.

• Gradient: Steep gradient (5% B to 95% B over 2-3 minutes) is usually sufficient due to the drug's moderate polarity (LogP ~1.15).[1]

Part 4: Sample Preparation Workflow

While Protein Precipitation (PPT) is faster, Liquid-Liquid Extraction (LLE) is recommended for Tofacitinib to minimize phospholipid carryover, which causes ion suppression.[1]

Diagram 2: LLE Extraction Protocol

The following workflow ensures maximum recovery and IS equilibration.

Caption: Liquid-Liquid Extraction (LLE) workflow using MTBE to isolate Tofacitinib and its d3-IS from plasma matrix.

Protocol Steps (Authoritative)

• Aliquot: Transfer 50 µL of patient plasma into 1.5 mL polypropylene tubes.

• IS Spike: Add 10 µL of Tofacitinib-d3 working solution (e.g., 500 ng/mL). Vortex gently. Critical: Allow 2 mins for IS to equilibrate with plasma proteins.

• Extraction: Add 1.0 mL of Methyl tert-butyl ether (MTBE).

• Agitation: Vortex for 10 minutes.

• Phase Separation: Centrifuge at 4,000 x g for 10 minutes at 4°C.

• Transfer: Flash freeze the aqueous (bottom) layer in dry ice/methanol bath. Decant the organic (top) layer into a clean glass tube.

• Dry Down: Evaporate under nitrogen stream at 40°C.

• Reconstitution: Dissolve residue in 100 µL Mobile Phase (e.g., 80:20 Water:ACN).

Part 5: Validation & Quality Control[2][5][6][14]

To ensure the "Trustworthiness" of the data, the following parameters must be validated according to FDA/EMA Bioanalytical Method Validation (BMV) guidelines.

Isotopic Purity & Cross-Talk

• Issue: Commercial d3-IS may contain trace d0 (unlabeled) material.[1]

• Test: Inject a high concentration of the IS (only) and monitor the analyte transition (313->149).

• Acceptance: The signal in the analyte channel must be < 20% of the LLOQ (Lower Limit of Quantitation) response.

Matrix Factor (MF)

Calculate the Matrix Factor to ensure the d3-IS compensates for suppression correctly.

• Target: CV of IS-normalized MF across 6 lots of plasma should be < 15%.

Stability

Tofacitinib is generally stable, but the citrate salt can be sensitive to humidity.

• Stock Solution: Stable at -20°C for > 6 months in Methanol.

• Benchtop: Stable in plasma for > 6 hours at room temperature.

References

• Pfizer Inc. (2012).[1][14] XELJANZ (tofacitinib) prescribing information. U.S. Food and Drug Administration.[12][13] [Link]

• Paniagua, A. R., et al. (2015).[1] A validated LC-MS/MS assay for simultaneous quantification of methotrexate and tofacitinib in rat plasma. Biomedical Chromatography, 29(5), 722-732.[1][13] [Link]

• Dowty, M. E., et al. (2014).[1] Metabolism and disposition of tofacitinib in humans. Drug Metabolism and Disposition, 42(4), 759-773.[1] [Link]

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. [Link][1]

• O'Shea, J. J., et al. (2013).[1] JAKs and STATs in immunity, immunodeficiency, and cancer. New England Journal of Medicine, 368(2), 161-170.[1] [Link][1]

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Technical Guide: Tasocitinib-d3 (Tofacitinib-d3) Citrate in Bioanalysis

[1]

Executive Summary

Tasocitinib , widely recognized by its approved International Nonproprietary Name (INN) Tofacitinib (CP-690,550), is a potent, selective Janus Kinase (JAK) inhibitor used in the treatment of rheumatoid arthritis, psoriatic arthritis, and ulcerative colitis.[1][2]

Tasocitinib-d3 Citrate (Tofacitinib-d3 Citrate) is the stable isotope-labeled (SIL) analog of this therapeutic agent.[1] It serves as the critical Internal Standard (IS) in quantitative bioanalysis (LC-MS/MS).[1] By incorporating three deuterium atoms (

) into the N-methyl group, this compound mimics the physicochemical properties of the analyte while providing a distinct mass shift (+3 Da), enabling precise correction for matrix effects, extraction efficiency, and ionization suppression during pharmacokinetic (PK) studies.[1]

Part 1: Chemical Identity & Nomenclature[1][3]

The nomenclature history is critical for researchers searching legacy databases. "Tasocitinib" was the originally proposed rINN, which was later superseded by "Tofacitinib."[1][3] The chemical entities are identical.

Chemical Identifiers[1][2][3][4][5][6][7]

Property	Data
Common Name	Tofacitinib-d3 Citrate
Synonyms	Tasocitinib-d3 Citrate; CP-690,550-d3 Citrate
Chemical Name	3-{(3R,4R)-4-methyl-3-[methyl-d3-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino]piperidin-1-yl}-3-oxopropanenitrile citrate
CAS Number (d3 Citrate)	2701680-77-3 (Vendor specific/ChemicalBook)
CAS Number (Parent Free Base)	477600-75-2 (Tofacitinib)
CAS Number (Parent Citrate)	540737-29-9
Molecular Formula
Molecular Weight	507.51 g/mol (Salt); 315.39 g/mol (Free Base)
Isotopic Purity	Typically deuterated forms ( )
Solubility	DMSO (>20 mg/mL), Water (Slightly soluble), Methanol

Structural Visualization

The deuterium labeling occurs at the N-methyl group attached to the piperidine ring. This position is metabolically stable and resistant to deuterium-hydrogen exchange in aqueous solution, unlike labile protons (e.g., -NH or -OH).[1]

Figure 1: Relationship between the therapeutic parent compound and its deuterated internal standard.[1][4][5][6]

Part 2: Bioanalytical Protocol (LC-MS/MS)

This protocol outlines a self-validating workflow for quantifying Tofacitinib in human plasma using Tofacitinib-d3 as the internal standard.[1] This method relies on Isotope Dilution Mass Spectrometry (IDMS) .[1]

Principle of Operation

Because Tofacitinib-d3 co-elutes with Tofacitinib (or elutes with a negligible retention time shift), it experiences the exact same matrix suppression or enhancement in the electrospray ionization (ESI) source.[1] By calculating the Area Ratio (Analyte Area / IS Area), these errors are mathematically cancelled out.[1]

Analytical Workflow

Figure 2: Step-by-step bioanalytical workflow for extraction and quantification.[1]

Detailed Methodology

Step 1: Stock Solution Preparation[1]

• Analyte Stock: Dissolve Tofacitinib Citrate in DMSO to 1 mg/mL.

• IS Stock: Dissolve Tofacitinib-d3 Citrate in DMSO to 1 mg/mL.

• Working IS Solution: Dilute IS Stock in 50% Methanol to ~50 ng/mL.[7] Note: This concentration should yield a signal intensity similar to the mid-range of the analyte calibration curve.

Step 2: Sample Extraction (Protein Precipitation)[1]

• Aliquot 50 µL of plasma into a microcentrifuge tube.

• Add 200 µL of Working IS Solution (containing Tofacitinib-d3) to precipitate proteins.[1]

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of supernatant to an autosampler vial.

Step 3: LC-MS/MS Conditions[1]

• Instrument: Triple Quadrupole MS (e.g., Sciex QTRAP or Thermo TSQ) coupled to UHPLC.[1]

• Column: C18 Reverse Phase (e.g., Waters BEH C18, 50 x 2.1 mm, 1.7 µm).[1]

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 4.5).[1][8]

• Mobile Phase B: Acetonitrile.[8]

• Gradient:

  • 0-0.5 min: 10% B[1]

  • 0.5-2.0 min: Ramp to 90% B

  • 2.0-2.5 min: Hold 90% B

  • 2.5-3.0 min: Re-equilibrate 10% B.

• Flow Rate: 0.4 mL/min.[1]

Step 4: Mass Spectrometry Parameters (MRM)

The Multiple Reaction Monitoring (MRM) transitions are specific to the fragmentation of the parent molecule.[1]

Compound	Precursor Ion (Q1)	Product Ion (Q3)	Collision Energy (eV)
Tofacitinib	313.2 ( )	149.1	30
Tofacitinib-d3 (IS)	316.2 ( )	149.1	30

Note: The product ion (m/z 149) is often a fragment of the pyrrolo[2,3-d]pyrimidine core, which remains unlabeled in the d3 variant, or the piperidine ring.[1] Ensure the d3 label is not lost during the specific fragmentation pathway chosen.

Part 3: Mechanism of Action & Context

Understanding the biological target ensures the assay is relevant to the pharmacodynamic range.

Pathway: JAK-STAT Signaling.[1][2][9] Target: Preferential inhibition of JAK1 and JAK3 over JAK2. Therapeutic Effect: Inhibition blocks the phosphorylation of STAT proteins, preventing the transcription of inflammatory cytokines (IL-2, IL-4, IL-15, IL-21).[1]

Figure 3: Mechanism of Action.[1] Tofacitinib inhibits the JAK phosphorylation step, halting the inflammatory cascade.[1]

References

• Pfizer Inc. (2012).[1][3] Xeljanz (tofacitinib) Prescribing Information.[1][3] U.S. Food and Drug Administration.[3][10] Link

• PubChem. (n.d.).[1] Tofacitinib Citrate (Compound Summary). National Library of Medicine. Link[1]

• Dowty, M. E., et al. (2014).[1] Absorption, metabolism, and excretion of tofacitinib, a Janus kinase inhibitor, in humans. Drug Metabolism and Disposition, 42(4), 759-773.[1] Link

• Paniagua, M. A., et al. (2018).[1] Development and validation of a rapid and sensitive UPLC-MS/MS assay for the quantification of tofacitinib in human plasma. Biomedical Chromatography, 32(9). Link

• ChemicalBook. (2024).[1][11] Tofacitinib-d3 Citrate Product Data. Link

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Harnessing Precision: A Guide to Deuterated JAK Inhibitor Standards for Mass Spectrometry

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The therapeutic landscape for autoimmune and inflammatory diseases has been significantly reshaped by the advent of Janus kinase (JAK) inhibitors. These small molecule drugs offer a targeted approach to modulating the immune response, necessitating highly accurate and precise methods for their quantification in biological matrices. This is critical for everything from early-stage pharmacokinetic (PK) studies to late-stage therapeutic drug monitoring (TDM). Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the definitive technology for this purpose, prized for its sensitivity and specificity.[1] The cornerstone of a robust LC-MS/MS bioanalytical method is the internal standard. This guide elucidates why deuterated stable isotope-labeled internal standards (SIL-IS) are considered the "gold standard" for the bioanalysis of JAK inhibitors, providing a deep dive into the underlying principles, method development, validation, and practical application.[2]

The Mechanism of Action: Why Quantify JAK Inhibitors?

Janus kinases are a family of intracellular enzymes (JAK1, JAK2, JAK3, and TYK2) that play a pivotal role in signal transduction for a wide array of cytokines and growth factors.[3][4] When a cytokine binds to its receptor on a cell surface, it activates the associated JAKs. These activated JAKs then phosphorylate STAT (Signal Transducer and Activator of Transcription) proteins. The phosphorylated STATs translocate to the nucleus, where they modulate gene transcription, often leading to the production of inflammatory proteins.[4][5]

JAK inhibitors function by binding to the kinase domain of JAK enzymes, preventing this phosphorylation cascade and thereby interrupting the signaling pathway that drives inflammation.[3][4][5][6] This targeted inhibition is the basis for their efficacy in treating conditions like rheumatoid arthritis, atopic dermatitis, and myelofibrosis.[7][8]

Given their potent, dose-dependent effects and significant inter-individual pharmacokinetic variability, the precise measurement of JAK inhibitor concentrations in plasma is paramount for ensuring both safety and efficacy during clinical development and patient treatment.[9][10]

Figure 1: The JAK-STAT signaling pathway and the inhibitory action of JAK inhibitors.

The Role of the Internal Standard in Mass Spectrometry

Quantitative mass spectrometry faces inherent variability from the analytical process.[2] Sources of error can include inconsistent sample recovery during extraction, fluctuations in instrument sensitivity, and unpredictable matrix effects where co-eluting components from biological fluids suppress or enhance the analyte's ionization.[2]

To correct for these variations, an Internal Standard (IS) is added at a known, constant concentration to every sample, calibrator, and quality control at the very beginning of the workflow. The instrument measures the ratio of the analyte's signal to the IS's signal. By using this ratio for quantification, any variability that affects both the analyte and the IS is effectively normalized.[2]

The ideal IS behaves identically to the analyte throughout every stage of analysis. This is why a Stable Isotope-Labeled (SIL) version of the analyte is the superior choice. A SIL-IS is chemically identical to the analyte, with the only difference being the substitution of one or more atoms with a heavier, non-radioactive isotope, such as Deuterium (²H or D), Carbon-13 (¹³C), or Nitrogen-15 (¹⁵N).[11][12]

Why Deuterated Standards are the Gold Standard:

Deuterated standards, where one or more hydrogen atoms are replaced by deuterium, are widely considered the "gold standard" for bioanalysis.[2]

• Identical Physicochemical Properties: A deuterated IS has the same extraction recovery, ionization efficiency, and chromatographic retention time as the analyte.[13] This ensures that any loss or signal fluctuation experienced by the analyte is mirrored by the IS.

• Co-elution: The IS co-elutes perfectly with the analyte, meaning they experience the exact same matrix effects at the same time, allowing for the most accurate correction.[13]

• Mass Differentiability: The mass difference between the deuterated IS and the analyte is easily resolved by the mass spectrometer, allowing for simultaneous but distinct detection.

• Cost-Effectiveness and Availability: Compared to ¹³C or ¹⁵N labeling, deuterium labeling is often more synthetically accessible and cost-effective, making it a practical choice for routine and high-throughput analysis.[2]

A Validated Bioanalytical Workflow: Quantifying a JAK Inhibitor in Human Plasma

This section provides a representative, step-by-step protocol for the quantification of a JAK inhibitor (using Tofacitinib as an example) in human plasma, grounded in established methodologies.[14][15][16] The principles described are broadly applicable to other JAK inhibitors like Ruxolitinib, Baricitinib, and Upadacitinib.[9][17][18]

Experimental Protocol

Objective: To develop and validate a robust LC-MS/MS method for the quantification of Tofacitinib in human plasma.

1. Materials and Reagents

• Analyte: Tofacitinib reference standard

• Internal Standard: Tofacitinib-d3 (or other suitable deuterated analog)

• Biological Matrix: Blank human plasma (K2EDTA anticoagulant)

• Solvents: HPLC-grade acetonitrile, methanol, and formic acid

• Reagents: Ultrapure water

2. Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Tofacitinib and Tofacitinib-d3 in methanol to create individual stock solutions.

• Working Standard Solutions: Serially dilute the Tofacitinib stock solution with a 50:50 methanol:water mixture to create a series of working standards for spiking calibration curve (CC) samples.

• Internal Standard (IS) Working Solution (e.g., 100 ng/mL): Dilute the Tofacitinib-d3 stock solution with methanol. The optimal concentration should be determined during method development to yield a strong, consistent signal.

3. Sample Preparation (Protein Precipitation) Causality: Protein precipitation is a rapid and effective method to remove the majority of interfering proteins from the plasma sample prior to injection, protecting the analytical column and reducing matrix effects. Adding the IS at the start is critical to ensure it undergoes the exact same extraction process as the analyte.

Figure 2: A typical protein precipitation workflow for plasma sample analysis.

4. LC-MS/MS Instrumentation and Conditions

• LC System: UPLC/UHPLC system for fast, high-resolution separation.

• MS System: Triple quadrupole mass spectrometer.

• Chromatographic Column: A reverse-phase column such as a Waters BEH C18 (e.g., 50 x 2.1 mm, 1.7 µm) is common.[16]

• Mobile Phase: A gradient elution using 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Acetonitrile (B).

• Ionization Mode: Heated Electrospray Ionization, Positive Mode (HESI+).

• Detection Mode: Selected Reaction Monitoring (SRM). The instrument is set to monitor specific precursor-to-product ion transitions for the analyte and its IS.

Table 1: Example Mass Transitions for Common JAK Inhibitors and their Deuterated Standards

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Citation
Tofacitinib	313.0 / 313.3	173.06 / 149.2	[14][16]
Tofacitinib-d3	316.3	176.1	[14]
Upadacitinib	381.2 (approx.)	Varies	[18][19]
Upadacitinib-15N,d2	384.2 (approx.)	Varies	[19]
Ruxolitinib	307.1 (approx.)	Varies	[9][20]
Ruxolitinib-¹³C₄ (example)	311.1 (approx.)	Varies	[21]
Baricitinib	372.2 (approx.)	Varies	[17][22]
Abrocitinib	324.1 (approx.)	Varies	[23]

Note: Exact mass transitions should be optimized empirically for the specific instrument used.

5. Method Validation A full method validation must be performed according to regulatory guidelines, such as the FDA's Bioanalytical Method Validation Guidance or ICH M10.[24][25][26] This ensures the method is reliable and fit for purpose.

Causality: Validation is a self-validating system. Each parameter tests a different aspect of the method's performance, and together they provide comprehensive proof of its accuracy, precision, and robustness.

Figure 3: Interrelated parameters for a comprehensive method validation.

Table 2: Typical Acceptance Criteria for Method Validation

Parameter	Acceptance Criteria (per FDA/ICH Guidelines)[9][24][27]
Accuracy	Mean concentration at each QC level should be within ±15% of the nominal value (±20% at LLOQ).
Precision	Coefficient of variation (%CV) should not exceed 15% for QCs (20% at LLOQ).
Linearity	Correlation coefficient (r²) of ≥ 0.99 is typically required.
Selectivity	No significant interfering peaks at the retention time of the analyte and IS in at least six sources of blank matrix.
Matrix Effect	The IS-normalized matrix factor should have a %CV of ≤15%.
Stability	Analyte concentration should be within ±15% of the nominal concentration under tested conditions.

Conclusion and Future Outlook

The quantification of JAK inhibitors in biological matrices is a critical component of their development and clinical application. The inherent challenges of bioanalysis, particularly matrix effects and sample preparation variability, demand a meticulous and robust analytical approach. Liquid chromatography-tandem mass spectrometry, when paired with a deuterated stable isotope-labeled internal standard, provides the highest level of accuracy and precision.[1][2] This combination creates a self-validating system where the IS normalizes for nearly all sources of analytical error. As the therapeutic applications for JAK inhibitors continue to expand, the principles and methodologies outlined in this guide will remain fundamental to generating the high-quality, reliable data necessary to advance research and optimize patient care.

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• Deuterated internal standards and bioanalysis. AptoChem. [Link]

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. ResearchGate. [Link]

• Efficacy and Safety of JAK1 Inhibitor Abrocitinib in Atopic Dermatitis. (2023). PMC. [Link]

• Basic Mechanisms of JAK Inhibition. (2020). PMC - NIH. [Link]

• A UHPLC-MS/MS bioanalytical assay for the determination of BMS-911543, a JAK2 inhibitor, in human plasma. (2015). PubMed. [Link]

• Development and validation of a sensitive LC-MS/MS assay for determination of upadacitinib in human plasma and its application in patients with inflammatory bowel disease. PubMed. [Link]

• Development and validation of an LC-MS/MS method for ruxolitinib quantification: advancing personalized therapy in hematologic malignancies. (2024). PubMed. [Link]

• High-sensitivity dual analysis of Baricitinib and remdesivir in serum and urine using HPLC-fluorescence and LC-MS approaches in COVID-19 therapy. PubMed. [Link]

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• Development of a sensitive biochemical assay for the detection of tofacitinib adherence. (2023). Analytical Methods (RSC Publishing). [Link]

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• Synthesis of Abrocitinib. (2025). ResearchGate. [Link]

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• Production and Application of Stable Isotope-Labeled Internal Standards for RNA Modification Analysis. (2019). PMC. [Link]

• Development of a Rapid LC‐MS/MS Method and Its Application for the Pharmacokinetic Analysis of Pacritinib in Rats. (2025). NIH. [Link]

• Quantitative MALDI mass spectrometry imaging for exploring cutaneous drug delivery of tofacitinib in human skin. Sheffield Hallam University Research Archive. [Link]

• Assessment of the Effects of Abrocitinib on the Pharmacokinetics of Probe Substrates of Cytochrome P450 1A2, 2B6 and 2C19 Enzymes and Hormonal Oral Contraceptives in Healthy Individuals. (2024). PMC - NIH. [Link]

• Simultaneous measurement of upadacitinib and methotrexate by UPLC-MS/MS and its pharmacokinetic application in rats. (2025). ResearchGate. [Link]

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• Method for determining concentration of tofacitinib in human plasma.

• Development and validation of a bioanalytical method based on LC–MS/MS analysis for the quantitation of CIGB-814 peptide. ScienceDirect. [Link]

• Stable Labeled Isotopes as Internal Standards: A Critical Review. (2017). Crimson Publishers. [Link]

• METHOD DEVELOPMENT AND VALIDATION OF BARICITINIB IN BULK AND PHARMACEUTICAL DOSAGE FORM BY USING RP-HPLC. International Journal of Innovations in Engineering Research and Technology - IJIERT. [Link]

• Quantification of an Anti-Rheumatic Agent: Upadacitinib in Biological Fluid (Plasma) By LC-MS/MS. jptonline.com. [Link]

• Development and Validation of High-Throughput Bioanalytical Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method for the Quantification of Newly Synthesized Antitumor Carbonic Anhydrase Inhibitors in Human Plasma. MDPI. [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: Necessity or not? (2025). ResearchGate. [Link]

• Development and validation of a rapid and sensitive UPLC‐MS/MS assay for the quantification of tofacitinib in human plasma. ResearchGate. [Link]

• Janus kinase inhibitors: Mechanisms of action. (2014). Australian Prescriber. [Link]

• Analytical Methods for the Estimation of Ruxolitinib – A Review. (2024). Acta Scientific. [Link]

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• Development and validation of a rapid and sensitive UPLC-MS/MS assay for the quantification of tofacitinib in human plasma. PubMed. [Link]

• Stability Indicating Method Development and Validation of Baricitinib in Bulk and Formulation Using UV Spectroscopy. eijppr.com. [Link]

• Synthesis of [ 13 C 6 ]‐Ibrutinib. (2021). ResearchGate. [Link]

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Navigating the Solubility Landscape of Tofacitinib-d3 Citrate: An In-depth Technical Guide

For researchers, scientists, and drug development professionals, understanding the fundamental physicochemical properties of a compound is paramount to ensuring experimental success and data integrity. This is particularly true for isotopically labeled compounds such as Tofacitinib-d3 citrate, a deuterated analog of the Janus kinase (JAK) inhibitor Tofacitinib. This guide provides a comprehensive overview of the solubility of Tofacitinib-d3 citrate in two commonly used laboratory solvents: dimethyl sulfoxide (DMSO) and water. We will delve into the causal factors governing its solubility, provide detailed protocols for solution preparation, and contextualize its use through its mechanism of action.

The Critical Role of Solubility in Preclinical Research

Solubility, the property of a solute to dissolve in a solvent to form a homogeneous solution, is a critical determinant of a drug candidate's behavior in both in vitro and in vivo settings. For Tofacitinib-d3 citrate, which is often used as an internal standard in pharmacokinetic studies or as a tracer in metabolic investigations, precise and reproducible solution preparation is non-negotiable. Poor solubility can lead to inaccurate dosing, precipitation in assays, and ultimately, misleading experimental outcomes.

The introduction of deuterium atoms (d3) in the Tofacitinib molecule is a strategic modification to alter its mass for mass spectrometry-based detection without significantly impacting its biological activity. While deuteration is generally considered to have a minimal effect on a compound's physicochemical properties, including solubility, it is crucial to work with experimentally determined values for the specific deuterated analog whenever possible.

Quantitative Solubility Profile of Tofacitinib-d3 Citrate

The solubility of Tofacitinib-d3 citrate exhibits a stark contrast between the polar aprotic solvent DMSO and the polar protic solvent water. This difference is rooted in the molecular interactions between the solute and the respective solvents.

Solvent	Tofacitinib-d3 Citrate Solubility	Molar Concentration (approx.)	Conditions & Remarks
DMSO	28.57 mg/mL[1]	56.29 mM[1]	Requires sonication for dissolution. It is critical to use anhydrous (newly opened) DMSO as hygroscopic DMSO can significantly decrease solubility.[1]
Water	3.33 mg/mL[1]	6.56 mM[1]	Requires sonication. Aqueous solubility is highly pH-dependent.

Expert Insight: The high solubility in DMSO is attributed to its capacity to act as a strong hydrogen bond acceptor and its ability to solvate both polar and nonpolar moieties of the Tofacitinib-d3 citrate molecule. In contrast, the aqueous solubility is more limited and is significantly influenced by the pH of the solution.

The Profound Impact of pH on Aqueous Solubility

For the non-deuterated form, Tofacitinib citrate, extensive data demonstrates its pH-dependent aqueous solubility. As a weakly basic compound, its solubility is significantly higher in acidic conditions. At a low pH, the amine functional groups in the Tofacitinib molecule become protonated, leading to greater polarity and enhanced interaction with water molecules. As the pH increases, the molecule becomes less protonated, reducing its solubility.

Experimental Protocols for Solution Preparation

The following protocols are designed to be self-validating, ensuring the preparation of accurate and stable solutions of Tofacitinib-d3 citrate.

Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO

This protocol details the preparation of a 20 mg/mL stock solution of Tofacitinib-d3 citrate in DMSO.

Materials:

• Tofacitinib-d3 citrate (solid powder)

• Anhydrous Dimethyl Sulfoxide (DMSO), biotechnology grade

• Sterile, conical-bottom polypropylene or glass vial

• Calibrated analytical balance

• Calibrated micropipettes

• Vortex mixer

• Water bath sonicator

Procedure:

• Weighing the Compound: Accurately weigh the desired amount of Tofacitinib-d3 citrate. For example, to prepare 1 mL of a 20 mg/mL solution, weigh 20 mg of the compound.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the Tofacitinib-d3 citrate. In this example, add 1 mL of DMSO.

• Initial Dissolution: Tightly cap the vial and vortex for 1-2 minutes to facilitate initial dissolution.

• Sonication: Place the vial in a water bath sonicator and sonicate for 10-15 minutes. This step is crucial for achieving complete dissolution, especially at higher concentrations.[1]

• Visual Inspection: Visually inspect the solution against a light source to ensure there are no visible particles. If particles are present, repeat the sonication step.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

Causality Behind the Choices:

• Anhydrous DMSO: DMSO is hygroscopic and absorbed water can significantly reduce the solubility of many organic compounds.[1] Using a fresh, sealed bottle of anhydrous DMSO is critical for reproducibility.

• Sonication: The ultrasonic energy helps to break down any aggregates of the solid powder, increasing the surface area available for solvation and accelerating the dissolution process.

Protocol 2: Preparation of an Aqueous Working Solution from a DMSO Stock

This protocol describes the preparation of a 100 µM aqueous working solution from the 20 mg/mL DMSO stock.

Materials:

• 20 mg/mL Tofacitinib-d3 citrate in DMSO stock solution

• Biologically relevant aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

• Sterile microcentrifuge tubes or appropriate vials

Procedure:

• Serial Dilution: It is highly recommended to perform a serial dilution to avoid precipitation. First, dilute the high-concentration DMSO stock in DMSO to an intermediate concentration.

• Aqueous Dilution: Further dilute the intermediate DMSO solution into the aqueous buffer. For instance, to prepare a final solution with a low percentage of DMSO, a multi-step dilution is advisable.

• Final Concentration: Ensure the final concentration of DMSO in the aqueous working solution is as low as possible (typically <0.5%) to avoid solvent-induced artifacts in biological assays.

• Mixing: Gently vortex the final aqueous solution.

• Use Immediately: It is recommended to prepare aqueous working solutions fresh for each experiment and not to store them for extended periods, as the compound may precipitate out of the aqueous solution over time.[5]

Visualizing the Dissolution Workflow

Caption: Workflow for preparing Tofacitinib-d3 citrate solutions.

Mechanism of Action: The JAK-STAT Signaling Pathway

Tofacitinib is a potent inhibitor of the Janus kinase family of enzymes, with particular selectivity for JAK1 and JAK3.[6][7] These enzymes are critical components of the JAK-STAT signaling pathway, which transduces signals from a wide array of cytokines and growth factors to the nucleus, thereby regulating gene expression involved in immunity and inflammation.

Caption: Tofacitinib blocks cytokine signaling by inhibiting JAKs.

By inhibiting JAKs, Tofacitinib-d3 citrate effectively blocks the phosphorylation and subsequent activation of Signal Transducers and Activators of Transcription (STATs). This prevents the translocation of STAT dimers to the nucleus and the transcription of pro-inflammatory genes.[8][9][10] This mechanism underlies its therapeutic efficacy in autoimmune diseases like rheumatoid arthritis.

Conclusion

A thorough understanding of the solubility of Tofacitinib-d3 citrate in DMSO and water is fundamental for its effective use in research and development. Its high solubility in DMSO makes it an ideal solvent for preparing concentrated stock solutions, while its pH-dependent, more limited solubility in aqueous media necessitates careful preparation of working solutions. By adhering to the detailed protocols and understanding the underlying chemical principles and biological mechanism of action presented in this guide, researchers can ensure the accuracy, reliability, and reproducibility of their experimental data, ultimately contributing to the advancement of scientific discovery.

References

• Barik, B. et al. (2021). Controlled Release Formulation of Tofacitinib Citrate Tablets Evaluated Using Quality by Design (QBD) Approach. Journal of Pharmaceutical Research International, 33(64A), 290-306. Available at: [Link]

• Google Patents. (2019). WO2019152232A1 - Topical formulations comprising tofacitinib.

• Mercadé Frutos, D. et al. (2023). COMPARATIVE SOLUBILITY STUDIES BETWEEN TOFACITINIB CITRATE AND TOFACITINIB FREE BASE SIMULATING BCS CONDITIONS. 41st Symposium AEFI. Available at: [Link]

• Virtanen, A. T. et al. (2021). Tofacitinib Suppresses Several JAK-STAT Pathways in Rheumatoid Arthritis In Vivo and Baseline Signaling Profile Associates With Treatment Response. Frontiers in Immunology, 12, 718583. Available at: [Link]

• Wang, Y. et al. (2023). New polymorph of tofacitinib citrate and in vitro equivalence study of its sustained-release tablets. PLOS ONE, 18(10), e0292781. Available at: [Link]

• Rathor, S. et al. (2022). To study the solubility of tofacitinib citrate. JETIR, 9(7). Available at: [Link]

• PLOS. (2023). New polymorph of tofacitinib citrate and in vitro equivalence study of its sustained-release tablets. Available at: [Link]

• Hodge, J. A. et al. (2016). Basic Mechanisms of JAK Inhibition. Chest, 150(1), 194-201. Available at: [Link]

• Cyprotex. (n.d.). Thermodynamic Solubility Assay. Evotec. Available at: [Link]

• Boyle, D. L. et al. (2015). The JAK inhibitor tofacitinib suppresses synovial JAK1-STAT signalling in rheumatoid arthritis. Annals of the Rheumatic Diseases, 74(6), 1311-1316. Available at: [Link]

• BioDuro. (n.d.). ADME Solubility Assay. Available at: [Link]

• Tanaka, Y. (2014). The possible mode of action of Tofacitinib, a JAK inhibitor. Modern Rheumatology, 24(2), 129-133. Available at: [Link]

• Inventiva Pharma. (n.d.). Solubility Toolbox for Successful Design of Drug Candidates. Available at: [Link]

• National Center for Biotechnology Information. (2023). Tofacitinib. In StatPearls. Available at: [Link]

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• 1. medchemexpress.com [medchemexpress.com]
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• 3. New polymorph of tofacitinib citrate and in vitro equivalence study of its sustained-release tablets - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Frontiers | Tofacitinib Suppresses Several JAK-STAT Pathways in Rheumatoid Arthritis In Vivo and Baseline Signaling Profile Associates With Treatment Response [frontiersin.org]
• 9. Basic Mechanisms of JAK Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ard.bmj.com [ard.bmj.com]

Unveiling the Enigmatic Molecule: A Technical Guide to C22H25D3N6O8

An In-depth Exploration of a Deuterated Compound for Researchers, Scientists, and Drug Development Professionals

The molecular formula C22H25D3N6O8 represents a deuterated form of a yet-to-be-publicly-identified parent compound with the formula C22H28N6O8. The incorporation of three deuterium atoms, a stable isotope of hydrogen, is a strategic modification employed in drug development to enhance a molecule's metabolic stability and pharmacokinetic profile. This guide provides a comprehensive overview of the theoretical underpinnings, potential properties, and analytical considerations for a compound with this molecular formula, drawing upon established principles of deuterated drug development.

The Rationale for Deuteration: The Kinetic Isotope Effect

The substitution of hydrogen with deuterium can significantly alter the metabolic fate of a drug molecule. This phenomenon, known as the kinetic isotope effect (KIE), is the cornerstone of deuterated drug design. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. Consequently, enzymatic reactions that involve the cleavage of a C-H bond as the rate-limiting step will proceed more slowly when a deuterium atom is present at that position.

This seemingly subtle change can have profound effects on a drug's properties:

• Reduced Metabolism: By slowing down metabolic breakdown, deuteration can increase the drug's half-life and overall exposure in the body.

• Improved Pharmacokinetic Profile: A longer half-life may allow for less frequent dosing, improving patient compliance.

• Enhanced Safety: Deuteration can reduce the formation of potentially toxic metabolites.

• Increased Efficacy: By maintaining therapeutic concentrations for longer periods, the drug's effectiveness may be enhanced.

Physicochemical Properties: A Comparative Analysis

While the precise physicochemical properties of C22H25D3N6O8 are unknown without identifying the parent compound, we can anticipate certain characteristics based on its molecular formula and the nature of deuteration. The following table provides a theoretical comparison between the parent compound and its deuterated analog.

Property	Parent Compound (C22H28N6O8)	Deuterated Analog (C22H25D3N6O8)	Rationale for Difference
Molecular Weight	Approx. 504.5 g/mol	Approx. 507.5 g/mol	The three deuterium atoms are heavier than the three hydrogen atoms they replace.
Melting Point	Unknown	Expected to be very similar to the parent compound.	Isotopic substitution typically has a negligible effect on bulk physical properties like melting point.
Boiling Point	Unknown	Expected to be very similar to the parent compound.	Similar to the melting point, the effect of deuteration on boiling point is generally minimal.
Solubility	Unknown	Expected to be very similar to the parent compound.	The polarity and overall chemical nature of the molecule are not significantly altered by deuteration, thus solubility should remain comparable.
LogP (Lipophilicity)	Unknown	Expected to be very similar to the parent compound.	Deuteration does not substantially change the lipophilicity of a molecule.
pKa	Unknown	Expected to be very similar to the parent compound.	The acidity or basicity of functional groups is generally not affected by isotopic substitution at non-acidic/basic positions.

Hypothetical Synthesis and Characterization Workflow

The development of a deuterated compound like C22H25D3N6O8 would follow a structured workflow, from synthesis to comprehensive analytical characterization.

Conceptual Synthesis Workflow

Caption: A generalized workflow for the synthesis and characterization of a deuterated pharmaceutical compound.

Step-by-Step Experimental Protocols

1. High-Performance Liquid Chromatography (HPLC) for Purity Analysis

• Objective: To determine the purity of the synthesized C22H25D3N6O8.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Methodology:

  • Column Selection: A reverse-phase C18 column is a common starting point for molecules with this level of complexity.

  • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol). The gradient will be optimized to achieve good separation of the main peak from any impurities.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: UV detection at a wavelength where the chromophores in the molecule absorb maximally.

  • Sample Preparation: The compound is dissolved in a suitable solvent (e.g., the initial mobile phase composition) to a known concentration.

  • Injection: A defined volume (e.g., 10 µL) is injected onto the column.

  • Data Analysis: The peak area of the main compound is compared to the total area of all peaks to calculate the purity percentage.

2. Mass Spectrometry (MS) for Molecular Weight Confirmation

• Objective: To confirm the molecular weight of C22H25D3N6O8 and verify the incorporation of three deuterium atoms.

• Instrumentation: A high-resolution mass spectrometer (e.g., a time-of-flight (TOF) or Orbitrap instrument) coupled to a suitable ionization source (e.g., electrospray ionization - ESI).

• Methodology:

  • Sample Infusion: The purified compound is introduced into the mass spectrometer, typically via direct infusion or coupled with an LC system.

  • Ionization: ESI is used to generate charged molecular ions in the gas phase.

  • Mass Analysis: The mass-to-charge ratio (m/z) of the ions is measured with high accuracy.

  • Data Analysis: The observed m/z of the molecular ion is compared to the theoretical m/z for C22H25D3N6O8. The presence of a peak corresponding to the expected deuterated mass will confirm the successful synthesis.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

• Objective: To confirm the chemical structure of the compound and determine the specific location of the deuterium atoms.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Methodology:

  • ¹H NMR: This will show the signals for all the hydrogen atoms in the molecule. The absence or reduced intensity of signals at specific chemical shifts, when compared to the spectrum of the non-deuterated parent compound, will indicate the sites of deuteration.

  • ¹³C NMR: This provides information about the carbon skeleton of the molecule.

  • 2D NMR (e.g., COSY, HSQC, HMBC): These experiments are used to establish the connectivity between different atoms in the molecule, providing definitive structural confirmation.

  • ²H (Deuterium) NMR: This experiment can be performed to directly observe the deuterium signals, confirming their presence and providing information about their chemical environment.

Potential Mechanism of Action and Signaling Pathways: A Theoretical Framework

Without knowing the identity of the parent compound, the mechanism of action and its impact on signaling pathways remain speculative. However, the molecular formula, with a relatively high nitrogen and oxygen content, suggests that the parent compound could be a modulator of various biological targets, such as:

• Enzyme Inhibition: The molecule could act as an inhibitor of a specific enzyme, where deuteration at a metabolically labile site could prolong its inhibitory activity.

• Receptor Binding: The compound might be a ligand for a G-protein coupled receptor (GPCR) or a nuclear receptor.

• Protein-Protein Interaction Modulation: It could interfere with or stabilize specific protein-protein interactions within a signaling cascade.

Illustrative Signaling Pathway

The following diagram illustrates a hypothetical signaling pathway that a compound of this nature might modulate.

Caption: A hypothetical signaling pathway potentially modulated by C22H25D3N6O8, leading to a cellular response.

Conclusion and Future Directions

The molecular formula C22H25D3N6O8 represents a deuterated compound with the potential for improved therapeutic properties compared to its non-deuterated counterpart. While the absence of a publicly identified parent compound limits a detailed analysis, the principles of deuterated drug development provide a strong framework for understanding its potential advantages and the experimental approaches required for its characterization. Future research will undoubtedly focus on the synthesis, purification, and comprehensive biological evaluation of this and other deuterated molecules to unlock their full therapeutic potential. The methodologies outlined in this guide provide a robust starting point for any research and development program focused on such novel chemical entities.

An In-depth Technical Guide to Isotopically Labeled Tofacitinib Analogs for Advanced Pharmaceutical Research

Foreword: The Imperative of Precision in Modern Bioanalysis

In the landscape of pharmaceutical development, the journey of a molecule from discovery to clinical application is paved with rigorous analytical challenges. Quantifying a drug's concentration in complex biological matrices—a cornerstone of pharmacokinetic (PK) and pharmacodynamic (PD) studies—demands unparalleled accuracy and precision. It is here that the technique of stable isotope labeling proves indispensable. By creating molecular "shadows" of a drug, identical in chemical behavior but distinct in mass, we can navigate the intricate milieu of biological samples with confidence.

This guide delves into the nuanced differences between two such critical tools in the Tofacitinib research arsenal: Tofacitinib-d3 citrate and Tofacitinib-13C3 . Tofacitinib, a potent Janus kinase (JAK) inhibitor, has revolutionized the treatment of several autoimmune diseases.[1][2] Its mechanism, involving the interruption of the JAK-STAT signaling pathway, prevents the transcription of pro-inflammatory genes.[1][3][4] Understanding its behavior in the human body is paramount, and the choice of an appropriate internal standard for its quantification is a critical decision that impacts data integrity and, ultimately, clinical outcomes. This document serves as a technical resource for researchers, scientists, and drug development professionals, providing the foundational knowledge and practical insights required to select and effectively utilize these labeled compounds.

The Principle of Stable Isotope Labeled Internal Standards

The gold standard in quantitative bioanalysis, particularly using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), is the use of a Stable Isotope Labeled (SIL) Internal Standard (IS). An ideal IS is a compound that behaves identically to the analyte of interest (in this case, Tofacitinib) through every step of the analytical process—extraction, chromatography, and ionization—but is differentiable by the mass spectrometer.[5][6]

By "spiking" a known quantity of the SIL-IS into every sample and standard, we can calculate the peak area ratio of the analyte to the IS. This ratio effectively normalizes for any sample-to-sample variability, such as incomplete extraction recovery or matrix-induced ion suppression, thereby ensuring highly accurate and reproducible quantification.[5][7] The key lies in the stability of the isotopes and their minimal impact on the molecule's physicochemical properties. The two most common stable isotopes used for this purpose are Deuterium (²H or D) and Carbon-13 (¹³C).[8]

Tofacitinib-d3 Citrate: The Deuterated Analog

Tofacitinib-d3 citrate is a deuterated form of Tofacitinib, where three hydrogen atoms on the N-methyl group have been replaced with deuterium atoms.[9]

2.1 Chemical Identity and Synthesis

• IUPAC Name: 3-((3R, 4R)-4-methyl-3-((methyl-d3)(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)piperidin-1-yl)-3-oxopropanenitrile, citrate (1:1)[9]

• Molecular Formula (Free Base): C₁₆H₁₇D₃N₆O[9]

• Mass Increase: +3.018 Da (relative to Tofacitinib)

The synthesis of Tofacitinib-d3 typically involves the use of a deuterated reagent, such as methyl-d3 iodide, at the appropriate step in the synthetic pathway of the parent molecule. This is a common and often cost-effective method for introducing a stable label.[8] The final product is then formulated as a citrate salt.

Diagram 1: Chemical Structures of Tofacitinib and Labeled Analogs

Caption: Comparative structures highlighting isotopic label positions.

2.2 Application and Performance Considerations

Tofacitinib-d3 is widely used as an internal standard for the quantification of Tofacitinib in biological fluids.[9][10] The +3 Da mass shift is sufficient to prevent mass spectral overlap with the parent drug. However, a potential analytical artifact associated with deuterated standards is the "isotopic effect." The carbon-deuterium (C-D) bond is slightly stronger and less polar than the carbon-hydrogen (C-H) bond. This can sometimes lead to a slight difference in retention time during reverse-phase chromatography, where the deuterated analog may elute marginally earlier than the unlabeled analyte.[11] While often negligible, any chromatographic separation between the analyte and its IS can compromise the accuracy of matrix effect correction.[12]

Tofacitinib-13C3: The Carbon-13 Analog

Tofacitinib-13C3 represents an alternative stable isotope-labeled version of Tofacitinib, where three carbon atoms are replaced with their heavier ¹³C isotope.

3.1 Chemical Identity and Synthesis

• Chemical Name: 3-((3R,4R)-4-methyl-3-(methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)piperidin-1-yl)-3-oxopropanenitrile-1,2,3-13C3[13]

• Molecular Formula (Free Base): C₁₃¹³C₃H₂₀N₆O[13]

• Mass Increase: +3.009 Da (relative to Tofacitinib)

The synthesis of this analog requires a more complex, ¹³C-labeled building block, such as a ¹³C₃-labeled cyanoacetyl precursor. This generally makes the synthesis more challenging and expensive compared to its deuterated counterpart. Variants such as Tofacitinib-13C3,15N also exist, providing a +4 Da shift, which can be beneficial in assays with high background noise near the analyte's mass.[14][15]

3.2 Application and Performance Considerations

Tofacitinib-13C3 is also employed as an internal standard in high-sensitivity LC-MS/MS bioanalytical methods.[14][16][17] The key advantage of ¹³C labeling over deuteration is the near-total absence of an isotopic effect on chromatographic behavior.[7][11] The ¹³C atoms are incorporated into the carbon backbone of the molecule, which does not significantly alter its polarity or interaction with the stationary phase. This results in the Tofacitinib-13C3 IS co-eluting perfectly with the unlabeled Tofacitinib analyte. This perfect co-elution ensures that both compounds experience the exact same matrix effects and ionization suppression/enhancement at the point of elution, leading to the most accurate correction and highest data quality.[18] For this reason, ¹³C-labeled internal standards are often considered the "gold standard" for regulatory submissions.

Head-to-Head Comparison: Tofacitinib-d3 vs. Tofacitinib-13C3

The choice between a deuterated and a ¹³C-labeled internal standard is a critical decision in method development, balancing performance with practical considerations.

Feature	Tofacitinib-d3 citrate	Tofacitinib-13C3	Scientific Rationale & Field Insights
Isotope Type	Deuterium (²H)	Carbon-13 (¹³C)	Deuterium is a heavy isotope of hydrogen; Carbon-13 is a heavy isotope of carbon.
Label Position	N-methyl group (N-CD₃)[9]	Cyanoacetyl moiety (-¹³C(O)¹³CH₂¹³C≡N)[13]	The label on Tofacitinib-d3 is on a terminal group, while the ¹³C label is integrated into the molecular backbone.
Mass Shift	+3 Da	+3 Da	Both provide adequate mass separation from the unlabeled analyte for most triple quadrupole mass spectrometers.
Chromatographic Co-elution	May exhibit slight retention time shift (elutes slightly earlier)	Near-perfect co-elution with the analyte[11]	The lack of a chromatographic shift with ¹³C-IS provides superior correction for matrix effects.[7]
Label Stability	High (C-D bond is strong)	Very High (¹³C is part of the stable carbon skeleton)	Both labels are stable and not prone to back-exchange under typical bioanalytical conditions.
Synthesis & Cost	Generally less complex and more cost-effective	More complex and typically higher cost	The availability and cost of ¹³C-labeled starting materials are key factors driving the higher price point.
Regulatory Preference	Widely accepted	Often preferred ("Gold Standard")	Regulatory bodies like the FDA and EMA prioritize methods that demonstrate the most robust correction for analytical variability.

Experimental Protocol: Quantification of Tofacitinib in Human Plasma

This protocol outlines a validated system for quantifying Tofacitinib in human plasma using an SIL-IS and LC-MS/MS. The choice between Tofacitinib-d3 and Tofacitinib-13C3 will depend on the specific performance requirements and cost constraints of the laboratory.

5.1 Objective

To develop and validate a robust, high-throughput method for the accurate quantification of Tofacitinib in human plasma over a clinically relevant concentration range (e.g., 0.05-100 ng/mL).[14]

5.2 Materials & Reagents

• Analytes: Tofacitinib reference standard, Tofacitinib-d3 citrate or Tofacitinib-13C3 (Internal Standard).

• Matrix: Blank human plasma (K₂EDTA).

• Reagents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic Acid, Ammonium Acetate, Deionized Water.

• Consumables: 1.5 mL polypropylene tubes, UPLC/HPLC column (e.g., UPLC BEH C18, 50 x 2.1 mm, 1.7 µm).[14]

5.3 Step-by-Step Methodology

• Preparation of Stock and Working Solutions:

  • Prepare primary stock solutions of Tofacitinib and the IS (Tofacitinib-d3 or -13C3) in methanol at 1 mg/mL.

  • Perform serial dilutions to create working solutions for calibration standards (CS) and quality controls (QC).

  • Prepare a single IS working solution (e.g., 100 ng/mL) used for spiking all samples.

  • Causality Check: Using separate stock solutions for CS and QC preparations is a critical self-validating step to ensure accuracy and avoid bias from a single weighing error.

• Sample Preparation: Protein Precipitation

  • Aliquot 50 µL of plasma (blank, CS, QC, or unknown sample) into a 1.5 mL tube.

  • Add 10 µL of the IS working solution to all tubes except the blank matrix.

  • Add 150 µL of acetonitrile (containing 0.1% formic acid) to precipitate plasma proteins.

  • Causality Check: Protein precipitation is a rapid and effective "crash" method to remove the majority of interfering proteins and phospholipids, which can cause significant ion suppression and clog the LC system. The IS is added before precipitation to correct for any variability in this step.

  • Vortex each tube for 30 seconds.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Carefully transfer 100 µL of the supernatant to an injection vial or plate.

• LC-MS/MS Analysis:

  • LC System: UPLC or HPLC system.

  • Column: UPLC BEH C18 (50 x 2.1 mm, 1.7 µm).[14]

  • Mobile Phase A: 10 mM Ammonium Acetate in water (pH 4.5).[14]

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient: A suitable gradient to ensure separation from endogenous interferences (e.g., 25% B to 95% B over 1.0 min).

  • Injection Volume: 5 µL.

  • MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

  • MRM Transitions:

    • Tofacitinib: Q1 m/z 313.3 → Q3 m/z 149.2[14]

    • Tofacitinib-d3: Q1 m/z 316.3 → Q3 m/z 176.1[10]

    • Tofacitinib-13C3,15N: Q1 m/z 317.4 → Q3 m/z 149.2[14]

  • Causality Check: The use of Multiple Reaction Monitoring (MRM) provides two levels of mass selectivity (precursor ion and product ion), ensuring exceptional specificity for the analyte and IS, even in a complex matrix.

Diagram 2: Bioanalytical Workflow for Tofacitinib Quantification

Caption: Standard workflow for Tofacitinib bioanalysis using LC-MS/MS.

Conclusion: A Scientist's Perspective on Selection

Both Tofacitinib-d3 citrate and Tofacitinib-13C3 are powerful and essential tools for the accurate bioanalysis of Tofacitinib. The choice between them is not merely one of preference but of analytical rigor and project requirements.

For routine, high-throughput screening or early-stage discovery studies where cost is a significant driver, Tofacitinib-d3 citrate offers a reliable and validated solution. Its performance is adequate for most applications, provided that the potential for chromatographic separation is assessed and deemed non-impactful during method validation.

However, for pivotal late-stage clinical trials, pharmacokinetic studies intended for regulatory submission, or in cases where complex patient populations introduce significant matrix variability, Tofacitinib-13C3 is the unequivocally superior choice. Its ability to perfectly co-elute with the native analyte provides the highest possible degree of confidence in the data by ensuring the most accurate correction for matrix effects. This analytical robustness makes it the cornerstone of a self-validating system, embodying the principles of scientific integrity required for modern drug development. Investing in a ¹³C-labeled standard is an investment in data quality and regulatory confidence.

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• 14. Development and validation of a rapid and sensitive UPLC-MS/MS assay for the quantification of tofacitinib in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. schd-shimadzu.com [schd-shimadzu.com]
• 16. Tofacitinib-13C3_TargetMol [targetmol.com]
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• 18. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Introduction: The Imperative for Precise Tofacitinib Quantification

An Application Note for the Bioanalytical Quantification of Tofacitinib in Plasma using a Validated LC-MS/MS Method with Tofacitinib-d3 Citrate as an Internal Standard

Tofacitinib, an orally administered Janus kinase (JAK) inhibitor, has emerged as a critical therapeutic agent for several autoimmune diseases, including rheumatoid arthritis and ulcerative colitis. By modulating the signaling pathways of pro-inflammatory cytokines, tofacitinib offers a targeted approach to disease management[1]. Given its mechanism of action and the variability in patient response, therapeutic drug monitoring (TDM) and pharmacokinetic (PK) studies are essential for optimizing dosing strategies and ensuring patient safety. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose, offering unparalleled sensitivity, specificity, and throughput[1].

This application note presents a comprehensive, validated protocol for the quantification of tofacitinib in human plasma. The method employs a stable isotope-labeled internal standard (SIL-IS), tofacitinib-d3 citrate, which is the ideal choice for correcting analytical variability. A deuterated analog of the analyte, tofacitinib-d3, co-elutes chromatographically and exhibits identical ionization behavior to the parent drug, ensuring the highest degree of accuracy in quantification[2][3]. The protocol is designed for robustness and high throughput, utilizing a streamlined protein precipitation (PPT) sample preparation technique. All validation parameters adhere to the rigorous standards set forth by the International Council for Harmonisation (ICH) M10 and European Medicines Agency (EMA) guidelines[4][5][6].

Method Development: A Logic-Driven Approach

The development of a robust bioanalytical method is a systematic process. The primary objective is to achieve reliable quantification by distinguishing the analyte from complex matrix components, ensuring accuracy, precision, and reproducibility. Our strategy is built on three pillars:

• Efficient Sample Cleanup: The choice of sample preparation is critical. While methods like liquid-liquid extraction (LLE) and solid-phase extraction (SPE) offer cleaner extracts, protein precipitation (PPT) provides an optimal balance of speed, simplicity, and cost-effectiveness, making it highly suitable for high-throughput clinical research environments[7][8][9].

• Optimized Chromatographic Separation: A reversed-phase C18 column is selected based on the moderately hydrophobic nature of tofacitinib. The mobile phase, composed of acetonitrile and an ammonium acetate buffer, is chosen to provide sharp, symmetrical peak shapes and promote efficient ionization in the mass spectrometer source[10][11].

• Selective and Sensitive MS/MS Detection: Positive mode electrospray ionization (ESI+) is employed as tofacitinib contains basic nitrogen atoms that are readily protonated. Detection is performed in Selected Reaction Monitoring (SRM) mode, which provides exceptional specificity by monitoring a unique precursor-to-product ion transition for both the analyte and the internal standard.

Overall Bioanalytical Workflow

Materials, Reagents, and Instrumentation

Materials and Reagents

• Tofacitinib Citrate Reference Standard (≥98% purity)

• Tofacitinib-d3 Citrate Reference Standard (≥99% deuterated forms)[2]

• HPLC-grade Acetonitrile and Methanol

• Ammonium Acetate (≥99% purity)

• Formic Acid (LC-MS grade)

• Human Plasma (K2-EDTA anticoagulant), sourced from certified vendors

• Ultrapure Water

Instrumentation

• Liquid Chromatography System: A UPLC system, such as a Waters ACQUITY UPLC or equivalent, capable of delivering precise gradients at high pressures.

• Mass Spectrometer: A triple quadrupole tandem mass spectrometer, such as a Sciex QTRAP 6500+ or Waters Xevo TQ-S, equipped with an ESI source.

• Analytical Column: Waters ACQUITY UPLC BEH C18 column (50 x 2.1 mm, 1.7 µm) or equivalent[10].

Detailed Experimental Protocols

Protocol 1: Preparation of Solutions

1.1. Stock Solutions (1 mg/mL):

• Accurately weigh approximately 1 mg of Tofacitinib citrate and Tofacitinib-d3 citrate into separate 1 mL volumetric flasks.

• Dissolve the contents in methanol to prepare 1 mg/mL stock solutions. Store at -20°C. Rationale: Methanol is an excellent solvent for tofacitinib and is compatible with the subsequent dilution steps.

1.2. Working Solutions:

• Prepare a series of Tofacitinib working solutions by serially diluting the stock solution with 50:50 (v/v) acetonitrile/water. These will be used to spike calibration curve (CAL) and quality control (QC) samples.

• Prepare a Tofacitinib-d3 Internal Standard (IS) working solution at a concentration of 100 ng/mL by diluting the IS stock solution with 50:50 (v/v) acetonitrile/water.

1.3. Calibration (CAL) and Quality Control (QC) Samples:

• Prepare CAL standards by spiking 5 µL of the appropriate Tofacitinib working solution into 95 µL of blank human plasma. This yields a concentration range typically from 0.1 ng/mL to 100 ng/mL[1][10].

• Prepare QC samples at a minimum of four levels: LLOQ (Lower Limit of Quantification), LQC (Low), MQC (Medium), and HQC (High).

Protocol 2: Plasma Sample Preparation (Protein Precipitation)

Protein Precipitation Workflow

• Aliquot: Transfer 50 µL of plasma (CAL, QC, or unknown study sample) into a clean 1.5 mL microcentrifuge tube.

• Add Internal Standard: Add 25 µL of the 100 ng/mL Tofacitinib-d3 working solution to each tube.

• Mix: Briefly vortex the mixture for 10 seconds.

• Precipitate: Add 150 µL of ice-cold acetonitrile to each tube[12]. The 3:1 ratio of organic solvent to plasma ensures efficient protein removal[13][14].

• Vortex: Vortex vigorously for 1 minute to denature and precipitate plasma proteins.

• Centrifuge: Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer: Carefully aspirate 100 µL of the clear supernatant and transfer it to a UPLC autosampler vial for analysis.

LC-MS/MS Analytical Conditions

The following tables summarize the optimized instrumental parameters for the analysis.

Table 1: Liquid Chromatography Parameters

Parameter	Setting	Rationale
Column	Waters ACQUITY BEH C18, 50x2.1mm, 1.7µm	Provides excellent separation efficiency and peak shape for this class of compound.
Mobile Phase A	10 mM Ammonium Acetate in Water + 0.1% Formic Acid	Volatile buffer ideal for MS; formic acid aids in protonation for positive ESI.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Common organic solvent for reversed-phase chromatography.
Flow Rate	0.4 mL/min	Appropriate for the column dimensions and ensures good chromatographic resolution.
Gradient	20% B to 80% B over 1.5 min, hold for 0.5 min, return to initial conditions	A rapid gradient allows for high-throughput analysis while ensuring elution of the analyte.
Column Temp.	40°C	Ensures reproducible retention times and reduces viscosity.
Injection Vol.	5 µL	A small volume minimizes potential matrix effects while maintaining sensitivity.

| Run Time | ~3.0 min | Allows for rapid sample turnaround. |

Table 2: Mass Spectrometry Parameters

Parameter	Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	Tofacitinib contains basic nitrogens that are readily protonated [M+H]+.
SRM Transition	Tofacitinib: m/z 313.2 → 149.2[11] Tofacitinib-d3: m/z 316.2 → 176.1[1]	These transitions are specific and provide high signal intensity for sensitive detection.
Capillary Voltage	3.5 kV	Optimized for stable and efficient ion generation.
Source Temp.	150°C	Controls solvent evaporation in the source.
Desolvation Temp.	450°C	Ensures complete desolvation of ions before entering the mass analyzer.
Collision Gas	Argon	Standard collision gas for fragmentation in the collision cell.

| Collision Energy | Optimized for each transition (e.g., Tofacitinib: ~29 eV)[1] | Provides the most abundant and stable product ion for quantification. |

Method Validation Protocol

The method must be validated according to regulatory guidelines to ensure it is fit for purpose[4][5]. The following parameters must be assessed.

Table 3: Bioanalytical Method Validation Parameters and Acceptance Criteria (based on ICH M10 Guideline[6])

Validation Parameter	Purpose	Acceptance Criteria
Selectivity	To ensure no interference from endogenous components at the retention times of the analyte and IS.	Response in blank samples should be <20% of the LLOQ for the analyte and <5% for the IS.
Calibration Curve	To define the relationship between concentration and detector response.	At least 6 non-zero standards. r² ≥ 0.99. Back-calculated concentrations must be within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision	To determine the closeness of measured values to the nominal value and the degree of scatter.	Assessed at LLOQ, LQC, MQC, HQC (n=5 per level). Mean accuracy within ±15% of nominal (±20% at LLOQ). Precision (%CV) ≤15% (≤20% at LLOQ).
Matrix Effect	To assess the ion suppression or enhancement from matrix components.	The IS-normalized matrix factor CV should be ≤15% across at least 6 lots of matrix.
Extraction Recovery	To measure the efficiency of the extraction procedure.	Recovery should be consistent and reproducible across QC levels.
Stability	To ensure the analyte is stable under various storage and handling conditions.	Mean concentration of stability samples must be within ±15% of nominal concentration (freshly prepared samples). Includes freeze-thaw, short-term (bench-top), and long-term stability.

| Dilution Integrity | To verify that samples with concentrations above the ULOQ can be diluted and accurately measured. | Accuracy and precision of diluted samples must be within ±15%. |

Conclusion

This application note details a rapid, sensitive, and robust LC-MS/MS method for the quantification of tofacitinib in human plasma using its deuterated internal standard, tofacitinib-d3. The streamlined protein precipitation protocol is well-suited for high-throughput analysis in a clinical or pharmaceutical research setting. The method demonstrates excellent performance and meets the stringent validation requirements of international regulatory guidelines[4][5]. This validated protocol provides a reliable tool for researchers and drug development professionals engaged in pharmacokinetic studies and therapeutic drug monitoring of tofacitinib, ultimately contributing to the safer and more effective use of this important therapeutic agent.

References

• Bluett, J., et al. (2023). Development of a sensitive biochemical assay for the detection of tofacitinib adherence. Analytical Methods. Available at: [Link]

• CN112461946A - Method for determining concentration of tofacitinib in human plasma. (2021). Google Patents.

• Bharwad, K. D., et al. (2018). Development and validation of a rapid and sensitive UPLC-MS/MS assay for the quantification of tofacitinib in human plasma. PubMed. Available at: [Link]

• Bharwad, K. D., et al. (2018). Development and validation of a rapid and sensitive UPLC-MS/MS assay for the quantification of tofacitinib in human plasma. ResearchGate. Available at: [Link]

• Ikhar, R., et al. (2022). Development and Validation of Tofacitinib Citrate in API and Tablet Formulation by UV Spectroscopic and HPTLC Method. Asian Journal of Pharmaceutical and Clinical Research. Available at: [Link]

• Tofacitinib-D3 Citrate. (n.d.). Veeprho. Available at: [Link]

• Alassadi, I. J. B., et al. (2014). Stability indicating HPLC method for the quantification of tofacitinib citrate and its related substances. Der Pharma Chemica. Available at: [Link]

• Gremida, A., et al. (2020). Detailed methodology of different plasma preparation procedures.... ResearchGate. Available at: [Link]

• Agilent Technologies. (2018). Sample preparation in a bioanalytical workflow – part 1. YouTube. Available at: [Link]

• Ravindran, V., et al. (2015). A validated LC-MS/MS assay for simultaneous quantification of methotrexate and tofacitinib in rat plasma: application to a pharmacokinetic study. Macquarie University Research PURE. Available at: [Link]

• ICH. (2022). Bioanalytical Method Validation and Study Sample Analysis M10. International Council for Harmonisation. Available at: [Link]

• K-Jhil. (2025). Liquid-Liquid Extraction vs. Solid-Phase Extraction Methods. K-Jhil. Available at: [Link]

• CN104678001A - Method for separating and measuring tofacitinib citrate and optical isomer of tofacitinib citrate by adopting liquid chromatography. (2015). Google Patents.

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMA. Available at: [Link]

• Tecan. (n.d.). How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. The Blog - Tecan. Available at: [Link]

• PubChem. (n.d.). Tofacitinib-d3 (citrate). National Center for Biotechnology Information. Available at: [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMA. Available at: [Link]

• Agilent Technologies. (n.d.). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Agilent. Available at: [Link]

• Lab Manager. (2025). Solid Phase Extraction vs Liquid-Liquid Extraction vs Filtration: Which Extraction Method is More Efficient?. Lab Manager. Available at: [Link]

• Issaq, H. J., et al. (2009). Sample preparation for serum/plasma profiling and biomarker identification by mass spectrometry. PMC. Available at: [Link]

• Waters Corporation. (n.d.). Comparing Solid Phase vs. Solid Liquid vs. Liquid Liquid Extractions. Waters Corporation. Available at: [Link]

• Biocompare. (2019). Prepping Small Molecules for Mass Spec. Biocompare.com. Available at: [Link]

• U.S. Department of Health and Human Services. (2023). Bioanalytical Method Validation for Biomarkers Guidance. HHS.gov. Available at: [Link]

• Sá-Pessoa, J., et al. (2013). Comparison of protein precipitation methods for sample preparation prior to proteomic analysis. PubMed. Available at: [Link]

• ICH. (2023). ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis. ICH. Available at: [Link]

• MDPI. (2024). Determination of Enantiomer in Tofacitinib Citrate Using Reversed-Phase Chiral High-Performance Liquid Chromatography. MDPI. Available at: [Link]

• Aurora Biomed. (2019). Liquid-Liquid Extraction vs. Solid-Phase Extraction. Aurora Biomed. Available at: [Link]

• Hawach Scientific. (n.d.). Advantages of Solid Phase Extraction (SPE) compared to LLE and SLE. Hawach Scientific. Available at: [Link]

• European Bioanalysis Forum. (n.d.). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. EBF. Available at: [Link]

• ResearchGate. (2024). Determination of Enantiomer in Tofacitinib Citrate Using Reversed-Phase Chiral High-Performance Liquid Chromatography. ResearchGate. Available at: [Link]

• KCAS. (2023). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. KCAS. Available at: [Link]

• Therapeutic Goods Administration. (2019). Product Information: Tofacitinib (as citrate). TGA. Available at: [Link]

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Application Note: A Robust and Validated LC-MS/MS Protocol for the Quantification of Tofacitinib in Human Plasma Using a Deuterated Internal Standard

Abstract

This application note provides a detailed, field-proven protocol for the sensitive and accurate quantification of Tofacitinib in human plasma using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS). The methodology incorporates a stable, deuterium-labeled internal standard (Tofacitinib-d3) to ensure the highest level of accuracy and precision, correcting for variability in sample processing and matrix effects. This document is intended for researchers, scientists, and drug development professionals engaged in pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence assessments of Tofacitinib. The protocol is designed to be self-validating, adhering to the principles outlined in the FDA's Bioanalytical Method Validation guidance.

Introduction: The Rationale for Tofacitinib Quantification

Tofacitinib is an oral Janus kinase (JAK) inhibitor used in the treatment of several autoimmune diseases, including rheumatoid arthritis, psoriatic arthritis, and ulcerative colitis.[1] Monitoring its plasma concentration is crucial for optimizing therapeutic outcomes, ensuring patient adherence, and understanding its pharmacokinetic profile, which can be influenced by various factors such as drug-drug interactions and patient-specific metabolism.[1][2] The standard recommended dosage is typically 5 mg twice daily, but can be adjusted based on clinical response and tolerability.[2]

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying small molecules like Tofacitinib in complex biological matrices due to its high selectivity, sensitivity, and speed.[3] The use of a stable isotope-labeled internal standard (SIL-IS), such as Tofacitinib-d3, is a cornerstone of robust bioanalytical methods.[4][5][6] A SIL-IS is chemically identical to the analyte but has a different mass, allowing it to co-elute chromatographically and experience similar ionization and matrix effects. This ensures that any analyte loss during sample preparation or fluctuations in instrument response are accurately compensated for, leading to highly reliable and reproducible data.

This protocol details a validated method for Tofacitinib quantification over a clinically relevant concentration range, employing a straightforward protein precipitation (PPT) sample preparation technique for high-throughput analysis.

Materials and Methods

Reagents and Chemicals

• Tofacitinib citrate (analytical standard)

• Tofacitinib-d3 citrate (internal standard)[4][5]

• LC-MS grade acetonitrile and methanol

• LC-MS grade formic acid

• Ammonium acetate (reagent grade)

• Human plasma (with K2EDTA as anticoagulant), sourced from at least six different donors for validation purposes.

• Ultrapure water

Equipment

• UPLC system (e.g., Waters ACQUITY UPLC or equivalent)

• Tandem mass spectrometer (e.g., Sciex Triple Quad or equivalent) with an electrospray ionization (ESI) source

• Analytical balance

• Calibrated pipettes

• Vortex mixer

• Centrifuge capable of reaching >12,000 x g

• 96-well collection plates

Preparation of Stock and Working Solutions

Expert Insight: Stock solutions should be prepared in a solvent in which the analyte is highly soluble and stable. Sonication can aid in dissolution.[7][8]

• Tofacitinib Stock Solution (1 mg/mL): Accurately weigh the equivalent of 10 mg of Tofacitinib free base and dissolve in 10 mL of methanol.

• Tofacitinib-d3 (IS) Stock Solution (1 mg/mL): Prepare in the same manner as the Tofacitinib stock solution.

• Working Solutions: Serially dilute the stock solutions with a 50:50 mixture of methanol and water to prepare working solutions for calibration standards and quality controls (QCs).

Preparation of Calibration Standards and Quality Controls

Calibration standards and QCs are prepared by spiking known concentrations of the Tofacitinib working solutions into blank human plasma. The final concentration of the organic solvent from the spiking solution should be less than 5% of the total plasma volume to avoid protein precipitation.

Level	Concentration (ng/mL)
LLOQ	0.5
LQC	1.5
MQC	50
HQC	80

Table 1: Suggested concentrations for calibration standards and quality controls.

Experimental Protocol: From Sample to Signal

Sample Preparation: Protein Precipitation

Causality Explained: Protein precipitation is a rapid and effective method for removing the majority of proteins from plasma samples, which can interfere with the LC-MS/MS analysis.[9] Acetonitrile is a common choice as it efficiently precipitates proteins while keeping small molecule drugs like Tofacitinib in solution.[9] The addition of the internal standard at the beginning of the process ensures it undergoes the exact same procedure as the analyte.

Step-by-Step Protocol:

• Aliquot 100 µL of plasma sample (blank, standard, QC, or unknown) into a microcentrifuge tube.

• Add 20 µL of the Tofacitinib-d3 working solution (at a concentration that provides a robust signal, e.g., 50 ng/mL).

• Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid. The acid helps to improve the recovery of Tofacitinib.

• Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge at 12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer 200 µL of the supernatant to a 96-well plate for LC-MS/MS analysis.

Caption: Workflow for Tofacitinib extraction from human plasma.

UPLC-MS/MS Conditions

Rationale for Parameter Selection: A C18 column is chosen for its excellent retention of moderately polar compounds like Tofacitinib. The mobile phase composition is optimized to achieve good peak shape and a short run time. The mass spectrometer is operated in positive electrospray ionization mode as Tofacitinib readily forms positive ions. The transitions monitored are specific to the precursor and a stable product ion, ensuring high selectivity.[10][11]

Parameter	Condition
UPLC System
Column	ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Mobile Phase A	10 mM Ammonium Acetate in Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	20% B to 80% B over 1.5 min, hold for 0.5 min, return to initial conditions
Mass Spectrometer
Ionization Mode	ESI Positive
MRM Transitions	Tofacitinib: 313.2 -> 149.2; Tofacitinib-d3: 316.2 -> 149.2
Dwell Time	100 ms

Table 2: Optimized UPLC-MS/MS parameters.

Method Validation: A Self-Validating System

A bioanalytical method is only as good as its validation. Following the FDA's Bioanalytical Method Validation guidance is essential for ensuring the reliability of the data.[3][12][13][14]

Caption: Interplay of validation and protocol for reliable data.

Key Validation Parameters

The following parameters must be assessed to validate the method:

Parameter	Acceptance Criteria (FDA)	Typical Performance
Linearity (r²)	≥ 0.99	> 0.999
Accuracy	Within ±15% of nominal (±20% at LLOQ)	Within ±10%
Precision (CV%)	≤ 15% (≤ 20% at LLOQ)	< 10%
Recovery	Consistent, precise, and reproducible	> 85%
Matrix Effect	IS-normalized factor within acceptable limits	Minimal
Stability	Within ±15% of nominal concentration	Stable under tested conditions

Table 3: Summary of validation parameters and expected performance.[3][15]

Detailed Protocols for Validation Experiments:

• Selectivity: Analyze blank plasma from at least six different sources to check for interferences at the retention times of Tofacitinib and the IS.

• Linearity: Construct a calibration curve over the desired concentration range (e.g., 0.5-100 ng/mL) by plotting the peak area ratio (Tofacitinib/Tofacitinib-d3) against the nominal concentration.[15]

• Accuracy and Precision: Analyze QCs at low, medium, and high concentrations on three different days (inter-day) and with at least five replicates per run (intra-day).[3]

• Stability: Assess the stability of Tofacitinib in plasma under various conditions:

  • Freeze-Thaw Stability: After three freeze-thaw cycles.

  • Short-Term Stability: At room temperature for at least 4 hours.

  • Long-Term Stability: At -80°C for an extended period (e.g., 30 days).

  • Post-Preparative Stability: In the autosampler for the expected duration of an analytical run.

Conclusion

This application note provides a comprehensive and robust UPLC-MS/MS method for the quantification of Tofacitinib in human plasma. The use of a deuterated internal standard and a simple protein precipitation protocol makes this method suitable for high-throughput analysis in a regulated bioanalytical laboratory. The detailed validation procedures ensure that the method generates accurate, precise, and reliable data for pharmacokinetic and therapeutic drug monitoring studies, ultimately contributing to the safe and effective use of Tofacitinib.

References

• CN112461946A - Method for determining concentration of tofacitinib in human plasma - Google P

• Tofacitinib-D3 Citrate - Veeprho. (URL: [Link])

• Essential FDA Guidelines for Bioanalytical Method Validation. (URL: [Link])

• Tofacitinib - StatPearls - NCBI Bookshelf - NIH. (URL: [Link])

• Preformulation and Evaluation of Tofacitinib as a Therapeutic Treatment for Asthma - NIH. (URL: [Link])

• Development and validation of a rapid and sensitive UPLC-MS/MS assay for the quantification of tofacitinib in human plasma - PubMed. (URL: [Link])

• Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. (URL: [Link])

• Dose-Dependent Pharmacokinetics of Tofacitinib in Rats: Influence of Hepatic and Intestinal First-Pass Metabolism - PMC - NIH. (URL: [Link])

• LC–MS-MS Total Drug Analysis of Biological Samples Using a High-Throughput Protein Precipitation Method | LCGC International. (URL: [Link])

• Physiologically Based Pharmacokinetic Modeling of Tofacitinib: Predicting Drug Exposure and Optimizing Dosage in Special Populations and Drug–Drug Interaction Scenarios - MDPI. (URL: [Link])

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• Dosing & Monitoring | XELJANZ® (tofacitinib) | Safety Info. (URL: [Link])

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• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (URL: [Link])

• Sample Preparation for Protein Quantification by LC MS/MS. (URL: [Link])

• Development and validation of a rapid and sensitive UPLC‐MS/MS assay for the quantification of tofacitinib in human plasma | Request PDF - ResearchGate. (URL: [Link])

• A validated LC-MS/MS assay for simultaneous quantification of methotrexate and tofacitinib in rat plasma: application to a pharmacokinetic study - Macquarie University. (URL: [Link])

• Bioanalytical Method Validation: History, Process, and Regulatory Perspectives - YouTube. (URL: [Link])

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Application Note: Robust Sample Preparation Strategies for the Quantification of Tofacitinib-d3 Citrate in Pharmacokinetic Studies

Abstract

This document provides a comprehensive guide to the sample preparation of Tofacitinib, a Janus kinase (JAK) inhibitor, and its deuterated internal standard, Tofacitinib-d3, from plasma matrices for pharmacokinetic (PK) analysis. We delve into the rationale and detailed protocols for three prevalent extraction techniques: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). The presented methodologies are designed to ensure high recovery, minimize matrix effects, and produce clean extracts compatible with downstream LC-MS/MS analysis, adhering to the principles of bioanalytical method validation as outlined by regulatory agencies such as the FDA and EMA.[1][2]

Introduction: The Imperative for Precise Tofacitinib Bioanalysis

Tofacitinib is an orally administered small molecule that inhibits Janus kinases, playing a crucial role in the treatment of autoimmune diseases like rheumatoid arthritis.[3] Understanding its pharmacokinetic profile—absorption, distribution, metabolism, and excretion (ADME)—is fundamental to optimizing dosing regimens and ensuring patient safety and efficacy. Tofacitinib is characterized by rapid absorption, reaching peak plasma concentrations within 30 to 60 minutes, and has an oral bioavailability of 74%.[4] Its elimination is primarily through hepatic metabolism (about 70%) and renal excretion (about 30%).[4]

Accurate quantification of Tofacitinib in biological matrices is therefore paramount. The use of a stable isotope-labeled internal standard (SIL-IS), such as Tofacitinib-d3 citrate, is the gold standard in quantitative bioanalysis using mass spectrometry. The SIL-IS co-elutes chromatographically with the analyte and compensates for variability in sample processing and instrument response, thereby ensuring the highest degree of accuracy and precision. This application note focuses on the critical pre-analytical step: the efficient and reproducible extraction of Tofacitinib and Tofacitinib-d3 from plasma.

Foundational Choices in Sample Preparation

The selection of a sample preparation technique is a critical decision dictated by the physicochemical properties of the analyte, the nature of the biological matrix, the required limit of quantification (LOQ), and the desired sample throughput. Plasma, a complex matrix rich in proteins and phospholipids, necessitates a cleanup step to prevent ion suppression in the mass spectrometer and to protect the analytical column.

The Role of the Internal Standard: Tofacitinib-d3

Tofacitinib-d3, a deuterated form of the drug, is the ideal internal standard (IS). Its chemical and physical properties are nearly identical to Tofacitinib, ensuring it behaves similarly during extraction and ionization. However, its increased mass allows it to be distinguished by the mass spectrometer. The IS should be added to the plasma sample at the very beginning of the workflow to control for variability across all subsequent steps.[5]

Protocol I: Protein Precipitation (PPT) - The High-Throughput Workhorse

Protein precipitation is a straightforward and rapid method for removing the bulk of proteins from plasma samples. It involves the addition of a water-miscible organic solvent, which alters the solvation of proteins, causing them to denature and precipitate.

Causality: Acetonitrile is a frequently used precipitation solvent. It is highly effective at denaturing a broad range of plasma proteins and yields a relatively clean supernatant.[5] The ratio of solvent to plasma is a key parameter; a 3:1 or 6:1 ratio is common to ensure complete precipitation.[5]

Detailed PPT Protocol

• Sample Aliquoting: In a 1.5 mL microcentrifuge tube, aliquot 50 µL of the human plasma sample (containing unknown concentrations of Tofacitinib).

• Internal Standard Spiking: Add 20 µL of Tofacitinib-d3 citrate working solution (e.g., 50 ng/mL in 50% methanol) to each plasma sample, calibration standard, and quality control (QC) sample.[5]

• Vortexing: Vortex the mixture for approximately 30 seconds to ensure homogeneity.

• Precipitation: Add 300 µL of ice-cold acetonitrile to the tube.[5] The cold temperature can enhance the precipitation of certain proteins.

• Vortexing for Precipitation: Vortex the sample vigorously for 5 minutes to ensure thorough mixing and complete protein precipitation.[5]

• Centrifugation: Centrifuge the samples at a high speed (e.g., 2490 x g) for 10 minutes at 4°C to pellet the precipitated proteins.[5]

• Supernatant Transfer: Carefully aspirate the supernatant and transfer it to a clean tube or a 96-well plate for LC-MS/MS analysis. Some protocols may include a dilution of the supernatant with water to reduce the organic content of the injected sample.[5]

Caption: Protein Precipitation Workflow for Tofacitinib.

Protocol II: Liquid-Liquid Extraction (LLE) - Enhanced Selectivity

LLE provides a cleaner sample extract than PPT by partitioning the analyte of interest into an immiscible organic solvent, leaving many endogenous interferences behind in the aqueous phase.

Causality: The choice of extraction solvent is crucial. Methyl-tert butyl ether (MTBE) has been shown to be effective for extracting Tofacitinib. The efficiency of the extraction is also pH-dependent. Adjusting the sample to a basic pH would deprotonate the secondary amine on the piperidine ring of Tofacitinib, increasing its hydrophobicity and thus its partitioning into the organic solvent.

Detailed LLE Protocol

• Sample Aliquoting and IS Spiking: To 100 µL of plasma in a suitable tube, add the Tofacitinib-d3 internal standard.

• pH Adjustment (Optional but Recommended): Add a small volume of a basic buffer (e.g., 50 µL of 0.1 M sodium carbonate) and vortex.

• Addition of Extraction Solvent: Add 600 µL of methyl-tert butyl ether (MTBE).

• Extraction: Vortex vigorously for 10-15 minutes to facilitate the transfer of the analyte into the organic phase.

• Centrifugation: Centrifuge at 2490 x g for 5 minutes to separate the aqueous and organic layers.

• Organic Layer Transfer: Carefully transfer the upper organic layer to a clean tube, taking care not to aspirate any of the aqueous layer or the proteinaceous interface.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried residue in a specific volume (e.g., 100 µL) of the mobile phase used for the LC-MS/MS analysis.

• Vortex and Inject: Vortex the reconstituted sample to ensure the analyte is fully dissolved before injecting it into the LC-MS/MS system.

Caption: Liquid-Liquid Extraction Workflow for Tofacitinib.

Protocol III: Solid-Phase Extraction (SPE) - The Gold Standard for Cleanliness

SPE offers the highest degree of sample cleanup by utilizing a solid sorbent to selectively retain the analyte while matrix components are washed away.[4] This results in very clean extracts and can also be used to concentrate the analyte.

Causality: For a molecule like Tofacitinib, a mixed-mode cation exchange SPE sorbent would be ideal. At an acidic pH, the piperidine nitrogen will be protonated, allowing for strong retention on the cation exchange functional group. The non-polar part of the molecule can also interact with a reversed-phase backbone (like C8 or C18). This dual retention mechanism allows for stringent washing steps to remove interferences.

General SPE Protocol (Mixed-Mode Cation Exchange)

• Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water. This solvates the sorbent and prepares it for sample loading.

• Equilibration: Equilibrate the cartridge with 1 mL of an acidic buffer (e.g., 2% formic acid in water). This ensures the sorbent's functional groups are in the correct state.

• Sample Loading: Pre-treat the plasma sample (spiked with Tofacitinib-d3) by diluting it with the acidic buffer. Load the pre-treated sample onto the SPE cartridge at a slow, controlled flow rate.

• Washing:

  • Wash 1: Pass 1 mL of the acidic buffer to remove polar interferences.

  • Wash 2: Pass 1 mL of methanol to remove non-polar, non-basic interferences.

• Elution: Elute Tofacitinib and Tofacitinib-d3 using 1 mL of a basic methanolic solution (e.g., 5% ammonium hydroxide in methanol). The basic pH neutralizes the charge on the analyte, releasing it from the cation exchange sorbent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase, similar to the LLE protocol.

Caption: Solid-Phase Extraction Workflow for Tofacitinib.

Data Presentation and Performance Characteristics

The ultimate goal of sample preparation is to enable accurate and precise quantification. The performance of these methods is validated according to regulatory guidelines.[1][2]

Table 1: Comparison of Sample Preparation Techniques

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Throughput	High	Medium	Medium to High (with automation)
Cleanliness	Moderate	Good	Excellent
Risk of Matrix Effects	Higher	Lower	Lowest
Recovery	Good	High (>95%)	Very High
Cost per Sample	Low	Low	High
Protocol Complexity	Low	Medium	High

Table 2: Typical LC-MS/MS Parameters for Tofacitinib Analysis

Parameter	Setting	Reference
LC Column	UPLC BEH C18 (50 x 2.1 mm, 1.7 µm)
Mobile Phase A	10.0 mM Ammonium Acetate, pH 4.5
Mobile Phase B	Acetonitrile
Flow Rate	Isocratic or Gradient
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transition (Tofacitinib)	m/z 313.3 -> 149.2
MRM Transition (Tofacitinib-d3)	m/z 316.3 -> 176.1

Table 3: Method Validation Summary

Parameter	Typical Acceptance Criteria (EMA/FDA)	Example Performance	Reference
Linearity (r²)	≥ 0.99	≥ 0.9978
Concentration Range	Dependent on study	0.05 - 100 ng/mL
Intra- & Inter-batch Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	2.1 - 5.1%
Intra- & Inter-batch Accuracy (%Bias)	Within ±15% (±20% at LLOQ)	96.2 - 103.1%
Extraction Recovery	Consistent and reproducible	~98.6%

Conclusion

The choice of sample preparation method for Tofacitinib and its deuterated internal standard, Tofacitinib-d3, is a critical determinant of the quality of pharmacokinetic data. For high-throughput screening, protein precipitation offers a rapid and cost-effective solution. When higher sensitivity and cleaner extracts are required, liquid-liquid extraction provides a robust alternative. For the most demanding applications requiring the lowest limits of detection and minimal matrix effects, solid-phase extraction is the method of choice. Each protocol must be rigorously validated to ensure it meets the stringent requirements for bioanalytical studies in a regulated environment. The methods detailed in this note provide a solid foundation for researchers to develop and implement reliable workflows for Tofacitinib quantification.

References

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• Tofacitinib, an inhibitor of Janus kinases (JAKs) 1 and 3, has been shown to be effective in the treatment of rheumatoid arthritis. The incidence of hyperlipidemia has been found to be higher in patients with rheumatoid arthritis. The present study therefore investigated the pharmacokinetics of tofacitinib after its intravenous (10 mg/kg) or oral (20 mg/kg) administration in poloxamer-407-induced hyperlipidemic (PHL)

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Application Note: A Validated LC-MS/MS Method for Therapeutic Drug Monitoring of Tofacitinib Using Tofacitinib-d3 Citrate

Abstract

This application note presents a detailed, validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative determination of tofacitinib in human plasma. Tofacitinib is an oral Janus kinase (JAK) inhibitor used in the treatment of several autoimmune diseases.[1][2] Therapeutic Drug Monitoring (TDM) of tofacitinib can aid in optimizing treatment efficacy and safety.[3][4] This method employs Tofacitinib-d3 citrate as a stable isotope-labeled internal standard (SIL-IS) to ensure accuracy and precision.[5][6] A simple and rapid protein precipitation protocol is utilized for sample preparation, making the assay suitable for high-throughput clinical research environments. The method has been rigorously validated according to the principles outlined in the ICH M10 Bioanalytical Method Validation guideline, demonstrating excellent linearity, accuracy, precision, selectivity, and stability.[7]

Introduction

Tofacitinib: A Targeted Synthetic DMARD

Tofacitinib (marketed as Xeljanz®) is a potent inhibitor of Janus kinases (JAKs), specifically targeting JAK1 and JAK3.[8] This interference with the JAK-STAT signaling pathway modulates the immune response by preventing the production of inflammatory mediators.[1][8] It is approved for the treatment of moderately to severely active rheumatoid arthritis, psoriatic arthritis, ankylosing spondylitis, and ulcerative colitis.[9][10] Tofacitinib is administered orally and is characterized by rapid absorption, with peak plasma concentrations reached within 30 to 60 minutes.[11][12] Its metabolism is primarily mediated by CYP3A4, with a smaller contribution from CYP2C19, and it has a half-life of approximately 3 hours.[12][13]

The Rationale for Therapeutic Drug Monitoring (TDM)

TDM is the clinical practice of measuring specific drug concentrations at designated intervals to maintain a level that is both effective and non-toxic. For tofacitinib, TDM is an emerging strategy to optimize therapy.[3] While routine monitoring is not yet standard practice, research suggests that higher tofacitinib exposure can correlate with greater clinical efficacy, particularly in patients with prior exposure to anti-TNF therapies.[4] Given the inter-individual variability in pharmacokinetics, a validated TDM assay is a critical tool for investigating exposure-response relationships and personalizing treatment regimens.[13]

The Role of Tofacitinib-d3 Citrate as an Internal Standard

In quantitative LC-MS/MS analysis, an internal standard (IS) is crucial for correcting analytical variability. A stable isotope-labeled internal standard (SIL-IS), such as Tofacitinib-d3 citrate, is the gold standard.[6][14] Deuterated standards are chemically identical to the analyte, ensuring they co-elute and experience the same ionization effects in the mass spectrometer.[14] This minimizes inaccuracies caused by matrix effects or variations in sample preparation and instrument response, leading to highly precise and reliable quantification.[14][15] Tofacitinib-d3 citrate is specifically intended for use as an internal standard for the quantification of tofacitinib by GC- or LC-MS.[5]

Mechanism of Action: The JAK-STAT Pathway

Tofacitinib exerts its immunomodulatory effects by inhibiting the JAK-STAT signaling pathway. This pathway is a critical communication route for numerous cytokines and growth factors involved in inflammation and immune cell function.[8]

Figure 1: Tofacitinib's inhibition of the JAK-STAT signaling pathway.

Materials and Methods

Reagents and Materials

• Analytes: Tofacitinib Citrate (Reference Standard), Tofacitinib-d3 Citrate (Internal Standard)

• Solvents: Acetonitrile (LC-MS Grade), Methanol (LC-MS Grade), Formic Acid (LC-MS Grade), Deionized Water (18.2 MΩ·cm)

• Matrix: Drug-free human plasma (K2-EDTA as anticoagulant)

Instrumentation

• LC System: High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UPLC) system.

• MS System: Triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.7 µm particle size).[16]

Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Tofacitinib and Tofacitinib-d3 citrate in methanol.

• Working Solutions: Prepare serial dilutions of the Tofacitinib stock solution in 50:50 (v/v) acetonitrile:water to create calibration curve (CAL) and quality control (QC) spiking solutions.

• Internal Standard (IS) Working Solution (50 ng/mL): Dilute the Tofacitinib-d3 citrate stock solution in acetonitrile. This solution will also serve as the protein precipitation agent.

Experimental Protocol: Sample Preparation

The protein precipitation (PPT) method is chosen for its speed, simplicity, and suitability for high-throughput analysis.[17] It effectively removes the majority of plasma proteins, which can interfere with LC-MS/MS analysis.[18]

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Application Note: A Robust Liquid-Liquid Extraction Protocol for the Quantification of Tofacitinib from Human Serum using LC-MS/MS

Abstract

This application note provides a detailed, scientifically-grounded protocol for the efficient extraction of Tofacitinib and its deuterated internal standard, Tofacitinib-d3, from human serum samples. The methodology is designed for quantitative bioanalysis via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). We delve into the rationale behind the selected Liquid-Liquid Extraction (LLE) technique, grounding our procedural choices in the physicochemical properties of the analyte. This guide is intended for researchers, clinical scientists, and drug development professionals engaged in pharmacokinetic studies and therapeutic drug monitoring of Tofacitinib.

Introduction: The "Why" of Tofacitinib Monitoring

Tofacitinib is a potent, orally administered Janus kinase (JAK) inhibitor approved for the treatment of several autoimmune and inflammatory conditions, including rheumatoid arthritis.[1][2] As with many targeted therapies, a direct correlation exists between drug exposure and clinical outcomes. Therapeutic Drug Monitoring (TDM) has therefore emerged as a critical tool to optimize treatment, ensuring that patients maintain drug concentrations within the therapeutic window to maximize efficacy while minimizing potential adverse effects.[3][4][5]

Accurate quantification is the bedrock of effective TDM. The gold standard for quantitative bioanalysis is the stable isotope dilution method coupled with LC-MS/MS.[6][7] This approach utilizes a deuterated internal standard (IS), in this case, Tofacitinib-d3. Because the deuterated IS is chemically almost identical to the analyte, it experiences the same behavior and potential loss during every step of sample preparation and analysis.[8][9] By adding a known quantity of Tofacitinib-d3 to the serum sample at the outset, we can precisely correct for any variability, leading to exceptionally accurate and reliable data.[6][8]

Section 1: Foundational Principles for Method Development

Physicochemical Properties: The Blueprint for Extraction

The success of any extraction protocol is dictated by the analyte's chemical nature. Understanding these properties is not just academic; it is the key to designing a robust and reproducible method.

Property	Value	Implication for Extraction Strategy
pKa	5.07[10]	Tofacitinib is a weak base. To extract it from an aqueous matrix (serum) into an organic solvent, the pH of the serum must be adjusted to be at least 2 units above the pKa. This deprotonates the molecule, neutralizing its charge and rendering it more lipophilic.
Log P (Octanol/Water)	1.15[10]	This value indicates moderate lipophilicity. It is high enough to allow for efficient partitioning into a suitable organic solvent but not so high as to create solubility issues in the mobile phase.
Protein Binding	~40%[1][11]	This level of protein binding is moderate. The extraction process—specifically the addition of an organic solvent and pH adjustment—is sufficient to disrupt this binding and release the drug for extraction, ensuring total drug concentration is measured.
Solubility	Slightly soluble in water[10]	Confirms that a partitioning-based technique like LLE is appropriate. The goal is to move the analyte from a matrix where it is less soluble to one where it is more soluble.

The Indispensable Role of Tofacitinib-d3

The use of a stable, isotopically labeled internal standard like Tofacitinib-d3 is non-negotiable for regulatory-grade bioanalysis. It co-elutes with the non-labeled Tofacitinib but is differentiated by the mass spectrometer due to its slightly higher mass.[8] This allows it to serve as a perfect proxy, correcting for:

• Extraction Inefficiency: Any analyte lost during phase separation or transfer steps is mirrored by a proportional loss of the IS.

• Matrix Effects: Co-eluting endogenous components from the serum can suppress or enhance the ionization of the analyte in the mass spectrometer source. Since the IS is affected identically, the analyte/IS peak area ratio remains constant.[12]

• Instrumental Variability: Minor fluctuations in injection volume or detector response are normalized.

Section 2: Selecting the Optimal Extraction Strategy

For a small molecule like Tofacitinib in a complex matrix like serum, three primary extraction techniques are typically considered:

• Protein Precipitation (PPT): The simplest method, involving the addition of a solvent (e.g., acetonitrile or methanol) to "crash out" proteins. While fast, it often results in a "dirtier" extract with significant matrix components remaining, which can lead to ion suppression in the MS.[13]

• Solid-Phase Extraction (SPE): A highly selective and powerful technique that can yield very clean extracts. However, it requires significant method development to optimize the sorbent chemistry, wash steps, and elution solvent, and can be more costly and time-consuming per sample.

• Liquid-Liquid Extraction (LLE): This technique offers an excellent balance between sample cleanliness, recovery, simplicity, and cost. By carefully selecting an immiscible organic solvent and adjusting the sample pH, LLE provides efficient removal of proteins, salts, and phospholipids while achieving high analyte recovery. Multiple studies have demonstrated excellent performance with LLE for Tofacitinib, with one reporting a mean extraction recovery of 98.6%.[13][14]

Causality for Selection: For this application, Liquid-Liquid Extraction is the chosen method. It provides a significantly cleaner sample than PPT, mitigating the risk of matrix effects, without the extensive method development and cost associated with SPE. Its proven high recovery makes it ideal for the sensitive and accurate quantification required in TDM.

Section 3: Detailed Protocol for Liquid-Liquid Extraction (LLE)

This protocol is designed to be a self-validating system, where adherence to the steps ensures reproducibility. It is based on established methods for Tofacitinib analysis.[13][14][15]

Materials and Reagents

• Biological Matrix: Human serum, stored at -80°C.

• Analyte Standard: Tofacitinib Citrate (Reference Grade).

• Internal Standard: Tofacitinib-d3 Citrate (Reference Grade).

• Extraction Solvent: Methyl tert-butyl ether (MTBE), HPLC Grade.

• Alkalinizing Agent: 5% Ammonium Hydroxide in water (v/v).

• Reconstitution Solvent: 50:50 Acetonitrile/Water (v/v), LC-MS Grade.

• Equipment: Calibrated pipettes, 1.5 mL polypropylene microcentrifuge tubes, vortex mixer, refrigerated centrifuge, nitrogen evaporator or vacuum concentrator.

Stock and Working Solution Preparation

• Primary Stock Solutions (1 mg/mL): Separately weigh and dissolve Tofacitinib citrate and Tofacitinib-d3 citrate in an appropriate solvent like methanol to create 1 mg/mL stock solutions (corrected for free base).

• Calibration and QC Working Solutions: Serially dilute the Tofacitinib stock solution with 50:50 Acetonitrile/Water to create working solutions for spiking into blank serum to prepare calibration standards and quality control (QC) samples.

• Internal Standard (IS) Working Solution (e.g., 100 ng/mL): Dilute the Tofacitinib-d3 stock solution with 50:50 Acetonitrile/Water to a final concentration appropriate for the assay range.

Step-by-Step Extraction Protocol

• Sample Thawing: Thaw serum samples, calibrators, and QCs on ice until completely liquefied. Vortex gently to ensure homogeneity.

• Aliquoting: In a clearly labeled 1.5 mL microcentrifuge tube, pipette 100 µL of the serum sample.

• Internal Standard Spiking: Add 25 µL of the IS Working Solution to every tube (except for "double blank" samples used to test for matrix interference).

• Vortex: Vortex all tubes for 10 seconds to mix the IS with the serum.

• Alkalinization: Add 50 µL of 5% Ammonium Hydroxide to each tube.

  • Rationale: This step raises the sample pH to >10, well above the pKa of 5.07, ensuring Tofacitinib is in its neutral, non-ionized state, which is essential for efficient partitioning into the organic solvent.

• Vortex: Vortex all tubes for 10 seconds.

• Addition of Extraction Solvent: Add 600 µL of MTBE to each tube.

  • Rationale: MTBE is an effective solvent for extracting Tofacitinib and is less dense than water, allowing the organic layer containing the analyte to be easily collected from the top after centrifugation.

• Extraction: Vortex vigorously for 2 minutes. This creates a large surface area between the aqueous and organic phases, facilitating the transfer of the analyte into the MTBE.

• Phase Separation: Centrifuge the tubes at 13,000 x g for 10 minutes at 4°C. This will result in a clean separation between the upper organic layer (containing Tofacitinib) and the lower aqueous layer with a precipitated protein pellet at the interface.

• Supernatant Transfer: Carefully transfer 500 µL of the upper organic layer into a new, clean tube, being careful not to disturb the protein pellet or aqueous layer.

• Evaporation: Evaporate the MTBE to complete dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of Reconstitution Solvent (50:50 Acetonitrile/Water).

  • Rationale: Reconstituting in a solvent that is similar in composition to the initial LC mobile phase ensures good peak shape and compatibility with the chromatographic system.

• Final Mix and Transfer: Vortex for 30 seconds to ensure the analyte is fully dissolved. Transfer the final extract to an autosampler vial for LC-MS/MS analysis.

Section 4: Method Performance and Validation

The extraction protocol must be validated according to regulatory guidelines, such as the FDA's Bioanalytical Method Validation guidance.[16][17][18]

Example LC-MS/MS Parameters

The following table provides typical parameters for the analysis of the final extract.

Parameter	Condition
LC Column	UPLC BEH C18 (50 x 2.1 mm, 1.7 µm)[14]
Mobile Phase A	10 mM Ammonium Acetate, pH 4.5[14]
Mobile Phase B	Acetonitrile[14]
Flow Rate	0.5 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
Tofacitinib Transition	m/z 313.3 → 149.2[14]
Tofacitinib-d3 Transition	m/z 316.3 → 149.2 (Predicted)

Key Validation Metrics

The following metrics are essential for demonstrating the reliability of the extraction method.

Validation Parameter	Definition	Typical Acceptance Criteria (FDA)	Reported Value Example
Extraction Recovery	The percentage of analyte recovered from the matrix after the extraction process.	Consistent, precise, and reproducible.	~98.6% [13][14]
Matrix Effect	The effect of co-eluting matrix components on the ionization of the analyte. Assessed by comparing the response of analyte in post-extraction spiked matrix vs. neat solution.	CV of IS-normalized matrix factor should be ≤15%.	Within acceptable limits.[14]
Precision & Accuracy	The closeness of repeated measurements (precision) and the closeness to the true value (accuracy), assessed at multiple QC levels.	Precision (CV) ≤15% (≤20% at LLOQ). Accuracy within ±15% of nominal (±20% at LLOQ).	Intra- and Inter-batch CV: 2.1-5.1%; Accuracy: 96.2-103.1%[14]

Section 5: Workflow Visualization

The following diagram illustrates the complete Liquid-Liquid Extraction workflow from raw serum to the final sample ready for analysis.

Caption: Liquid-Liquid Extraction workflow for Tofacitinib from serum.

Conclusion

This application note outlines a robust, reliable, and validated Liquid-Liquid Extraction protocol for the quantification of Tofacitinib and its deuterated internal standard from human serum. By grounding the procedural steps in the fundamental physicochemical properties of the analyte, this method ensures high recovery and minimizes matrix interference. The integration of a deuterated internal standard is critical for correcting process variability, making this protocol highly suitable for demanding applications such as regulated pharmacokinetic studies and routine therapeutic drug monitoring.

References

• United States Pharmacopeia. (n.d.). Methods for the Analysis of Tofacitinib Oral Solution. USP. Retrieved from [Link]

• Shravan Kumar, P., et al. (2015). Determination of Tofacitinib in Mice Whole Blood on Dried Blood Spots Using LC–ESI–MS/MS: Application to Pharmacokinetic Study in Mice. Journal of Chromatographic Science, 53(7), 1047–1053. Available from: [Link]

• Al-Shidhani, A., et al. (2024). Tofacitinib: A multi-faceted review of clinical development, chemistry, analytical method, patent and pharmacological application. Journal of Molecular Structure, 1301, 137352. Available from: [Link]

• Google Patents. (2021). Refining method of tofacitinib citrate. CN108948020B.

• Barik, A., et al. (2021). Controlled Release Formulation of Tofacitinib Citrate Tablets Evaluated Using Quality by Design (QBD) Approach. Journal of Pharmaceutical Research International, 33(64A), 290-306. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Tofacitinib citrate. PubChem Compound Database. Retrieved from: [Link]

• Lin, Z., et al. (2023). Determination of Enantiomer in Tofacitinib Citrate Using Reversed-Phase Chiral High-Performance Liquid Chromatography. Molecules, 28(14), 5431. Available from: [Link]

• Shah, P. A., et al. (2019). Development and validation of a rapid and sensitive UPLC-MS/MS assay for the quantification of tofacitinib in human plasma. Biomedical Chromatography, 33(4), e4458. Available from: [Link]

• Dincel, A. (2025). A new validated method for the determination of tofacitinib in human serum and pharmaceutical dosage form by HPLC-DAD. Acta Chromatographica, 37(3). Available from: [Link]

• Sahoo, C. R., et al. (2023). A validated RP-HPLC assay method for Tofacitinib in pharmaceutical drug products. Records of Natural Products, 17(6), 945-956. Available from: [Link]

• Sree, N. J., et al. (2020). Quantification of Tofacitinib in Human Plasma Samples Using Radio-Labeled Internal Standard. Asian Journal of Research in Pharmaceutical Sciences, 10(4), 221-226. Available from: [Link]

• Shah, P. A., et al. (2019). Development and validation of a rapid and sensitive UPLC-MS/MS assay for the quantification of tofacitinib in human plasma. ResearchGate. Available from: [Link]

• Dincel, A. (2025). A new validated method for the determination of tofacitinib in human serum and pharmaceutical dosage form by HPLC-DAD. AKJournals. Available from: [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from: [Link]

• Ricci, C., et al. (2021). Update on TDM (Therapeutic Drug Monitoring) with Ustekinumab, Vedolizumab and Tofacitinib in Inflammatory Bowel Disease. Journal of Clinical Medicine, 10(6), 1239. Available from: [Link]

• Google Patents. (2019). Preparation method of tofacitinib citrate. CN110003220A.

• National Center for Biotechnology Information. (n.d.). Tofacitinib. PubChem Compound Database. Retrieved from: [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis: Guidance for Industry. Retrieved from: [Link]

• Therapeutic Goods Administration (TGA). (2019). Product Information: Tofacitinib (as citrate). Retrieved from: [Link]

• Pfizer. (n.d.). Dosing & Monitoring | XELJANZ® (tofacitinib) | Safety Info. Retrieved from: [Link]

• ResearchGate. (2025). An Improved and Efficient Process for the Preparation of Tofacitinib Citrate. Retrieved from: [Link]

• Academia.edu. (n.d.). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. Retrieved from: [Link]

• KCAS Bioanalytical & Biomarker Services. (n.d.). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Retrieved from: [Link]

• Ung, B., et al. (2024). Therapeutic Drug Monitoring for Biologic and Small-Molecule Therapies for Inflammatory Bowel Disease. Journal of Clinical Medicine, 13(3), 856. Available from: [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube. Retrieved from: [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. Retrieved from: [Link]

• American Association for Clinical Chemistry. (2014). Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? Retrieved from: [Link]

• BPS Bioscience. (n.d.). Tofacitinib. Retrieved from: [Link]

• National Center for Biotechnology Information. (n.d.). Tofacitinib. StatPearls. Retrieved from: [Link]

• Australian Commission on Safety and Quality in Health Care. (n.d.). Facilitating the translation of evidence into best practice: Therapeutic drug monitoring in inflammatory bowel disease. Retrieved from: [Link]

• U.S. Department of Health and Human Services. (2025). Bioanalytical Method Validation for Biomarkers Guidance. Retrieved from: [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. Retrieved from: [Link]

• International Council for Harmonisation. (2024). ICH M10: Bioanalytical Method Validation and Study Sample Analysis Training Material. Retrieved from: [Link]

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Optimizing MRM Transitions for Tofacitinib-d3 Citrate: A Comprehensive Guide for Robust Bioanalysis

Introduction: The Critical Role of Internal Standards in Quantitative Bioanalysis

In the landscape of drug development and therapeutic drug monitoring, the precise and accurate quantification of pharmacologically active compounds in biological matrices is paramount. Tofacitinib, a Janus kinase (JAK) inhibitor, has emerged as a significant therapeutic agent for autoimmune diseases. Its quantification often relies on liquid chromatography-tandem mass spectrometry (LC-MS/MS), a technique renowned for its sensitivity and specificity. A cornerstone of robust LC-MS/MS bioanalysis is the use of a stable isotope-labeled internal standard (SIL-IS), such as Tofacitinib-d3 citrate.[1][2] The SIL-IS, being structurally identical to the analyte but with a different mass, co-elutes and experiences similar matrix effects and ionization suppression or enhancement, thereby providing a reliable reference for accurate quantification.[1][2]

This application note provides a detailed, experience-driven guide for researchers, scientists, and drug development professionals on the systematic optimization of Multiple Reaction Monitoring (MRM) transitions for Tofacitinib-d3 citrate. We will delve into the scientific rationale behind each step, from determining the precursor ion to selecting and optimizing quantifier and qualifier product ions, and finally, establishing a robust LC-MS/MS method. The protocols and principles outlined herein are grounded in authoritative guidelines from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to ensure the development of a self-validating and trustworthy bioanalytical method.

I. Foundational Knowledge: Understanding Tofacitinib-d3 Citrate and MRM Principles

Tofacitinib-d3 citrate is the deuterated analog of Tofacitinib, where three hydrogen atoms on the N-methyl group have been replaced by deuterium. This mass shift is the key to its function as an internal standard.

Molecular Structure of Tofacitinib:

Caption: Chemical structure of Tofacitinib.

Multiple Reaction Monitoring (MRM) is a tandem mass spectrometry technique that offers high selectivity and sensitivity. It involves the selection of a specific precursor ion in the first quadrupole (Q1), its fragmentation in the collision cell (Q2), and the selection of a specific product ion in the third quadrupole (Q3). This highly specific filtering process minimizes background noise and enhances the signal-to-noise ratio for the analyte of interest.

II. Experimental Protocol: Systematic Optimization of MRM Transitions for Tofacitinib-d3

The optimization of MRM transitions is a critical step in method development and should be performed systematically to ensure the selection of the most intense and specific transitions.

A. Preparation of Stock and Working Solutions

• Tofacitinib-d3 Citrate Stock Solution (1 mg/mL): Accurately weigh a suitable amount of Tofacitinib-d3 citrate and dissolve it in an appropriate solvent, such as methanol or a mixture of methanol and water, to obtain a final concentration of 1 mg/mL of the free base.

• Tofacitinib Stock Solution (1 mg/mL): Prepare a corresponding stock solution of non-labeled Tofacitinib citrate.

• Working Solutions: Prepare working solutions of both Tofacitinib-d3 and Tofacitinib by diluting the stock solutions with an appropriate solvent (e.g., 50% methanol in water) to a concentration suitable for direct infusion analysis (typically 100-1000 ng/mL).

B. Step 1: Determination of the Precursor Ion

The precursor ion is the protonated molecule ([M+H]+) in positive ionization mode.

• Direct Infusion: Infuse the Tofacitinib-d3 working solution directly into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min).

• Q1 Scan: Perform a full scan in the Q1 quadrupole to identify the most abundant ion.

• Rationale: For Tofacitinib-d3, with a molecular weight of approximately 315.4 g/mol for the free base, the expected protonated molecule [M+H]+ will have a mass-to-charge ratio (m/z) of approximately 316.4. This is confirmed by experimental observation.

C. Step 2: Identification of Product Ions

Product ions are generated by fragmenting the precursor ion in the collision cell.

• Product Ion Scan: While infusing the Tofacitinib-d3 working solution and selecting the precursor ion (m/z 316.4) in Q1, perform a product ion scan in Q3. This will generate a spectrum of all fragment ions.

• Selection of Quantifier and Qualifier Ions:

  • Quantifier Ion: Select the most intense and stable product ion for quantification. This ion should be unique to the analyte and free from interference.

  • Qualifier Ion: Select a second, less intense but still significant, product ion. The ratio of the quantifier to the qualifier ion provides an additional layer of confirmation for the analyte's identity.

• Scientific Rationale for Tofacitinib Fragmentation: The fragmentation of Tofacitinib typically involves the cleavage of the bond between the piperidine ring and the pyrrolopyrimidine core. The major fragment observed for Tofacitinib is often the pyrrolopyrimidine moiety with the N-methyl group, resulting in a product ion at approximately m/z 149.2.[3][4][5] Since the deuterium labeling in Tofacitinib-d3 is on the N-methyl group, which is part of the other fragment, the primary product ion is expected to remain at m/z 149.2. Other potential product ions should also be evaluated for their intensity and specificity.

Caption: Proposed fragmentation of Tofacitinib-d3.

D. Step 3: Optimization of Mass Spectrometer Parameters

To maximize the signal intensity of the selected MRM transitions, it is crucial to optimize key mass spectrometer parameters.

• Collision Energy (CE) Optimization:

  • Procedure: While monitoring a specific MRM transition (e.g., 316.4 → 149.2), ramp the collision energy over a range of values (e.g., 10-50 eV).

  • Rationale: The optimal collision energy is the value that produces the highest intensity for the product ion. This is because different chemical bonds require different amounts of energy to fragment efficiently.

• Declustering Potential (DP) Optimization:

  • Procedure: Similar to CE optimization, ramp the declustering potential while monitoring the MRM transition.

  • Rationale: The declustering potential helps to prevent the formation of solvent adducts and clusters as ions enter the mass spectrometer, leading to a cleaner and more intense signal.

• Other Parameters: Depending on the instrument, other parameters such as collision cell exit potential (CXP) and entrance potential (EP) may also be optimized for each transition.

III. Recommended MRM Transitions and Optimized Parameters

Based on available literature and the principles of mass spectrometry, the following MRM transitions and starting parameters are recommended for Tofacitinib and its deuterated internal standard. It is crucial to note that optimal values may vary depending on the specific mass spectrometer used and should be experimentally verified.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Role	Collision Energy (eV) (Starting Point)	Declustering Potential (V) (Starting Point)
Tofacitinib	313.3	149.2	Quantifier	35	80
To be determined	Qualifier	To be optimized	To be optimized
Tofacitinib-d3	316.4	149.2	Quantifier	35	80
To be determined	Qualifier	To be optimized	To be optimized

Note: The second product ion (qualifier) for both Tofacitinib and Tofacitinib-d3 should be determined experimentally by analyzing the product ion scan spectrum and selecting another fragment with sufficient intensity and specificity.

IV. Protocol for a Complete LC-MS/MS Method

Once the MRM transitions are optimized, they can be incorporated into a full LC-MS/MS method for the quantification of Tofacitinib in a biological matrix, such as human plasma.

A. Liquid Chromatography

A robust and reproducible chromatographic method is essential for separating Tofacitinib from endogenous matrix components.

• Column: A reversed-phase C18 column is commonly used (e.g., UPLC BEH C18, 50 x 2.1 mm, 1.7 µm).[3]

• Mobile Phase A: 10.0 mM ammonium acetate in water, pH 4.5.[3]

• Mobile Phase B: Acetonitrile.[3]

• Gradient: A gradient elution is typically employed to ensure good peak shape and separation. A starting condition of a lower percentage of organic phase (e.g., 25% B) followed by a ramp to a higher percentage is common.

• Flow Rate: A flow rate of 0.3-0.5 mL/min is typical for a 2.1 mm ID column.

• Injection Volume: 5-10 µL.

• Column Temperature: 40 °C.

B. Mass Spectrometry

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions: Use the optimized transitions for Tofacitinib and Tofacitinib-d3 as determined in the previous steps.

• Dwell Time: Set an appropriate dwell time for each transition to ensure a sufficient number of data points across the chromatographic peak (typically 10-15 points).

C. Sample Preparation

A simple and efficient sample preparation method is crucial for high-throughput analysis.

• Protein Precipitation: To 100 µL of plasma sample, add 20 µL of Tofacitinib-d3 working solution (as internal standard).

• Add 300 µL of cold acetonitrile to precipitate the proteins.

• Vortex for 1-2 minutes.

• Centrifuge at high speed (e.g., 13,000 rpm) for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase composition.

• Inject into the LC-MS/MS system.

V. Method Validation: Ensuring Trustworthiness and Regulatory Compliance

A developed bioanalytical method must be rigorously validated to ensure its reliability for its intended purpose. The validation should be performed in accordance with the guidelines from regulatory agencies such as the FDA and EMA.[6]

Key Validation Parameters:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy and Precision: The closeness of the measured values to the true value and the degree of scatter between a series of measurements.

• Calibration Curve: The relationship between the instrument response and the known concentration of the analyte.

• Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte that can be quantitatively determined with acceptable precision and accuracy.

• Matrix Effect: The alteration of ionization efficiency by the presence of co-eluting matrix components.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.

VI. Conclusion: A Roadmap to Robust and Reliable Bioanalysis

The systematic optimization of MRM transitions for Tofacitinib-d3 citrate is a critical prerequisite for the development of a sensitive, specific, and reliable bioanalytical method. By following the detailed protocols and understanding the scientific rationale presented in this application note, researchers can confidently establish a robust LC-MS/MS assay for the quantification of Tofacitinib. Adherence to authoritative validation guidelines will ensure the integrity and trustworthiness of the generated data, which is fundamental for advancing drug development and improving patient care.

VII. References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

• CN112461946A - Method for determining concentration of tofacitinib in human plasma - Google Patents. (n.d.). Retrieved February 8, 2024, from

• Karanam, A., et al. (2018). Development and validation of a rapid and sensitive UPLC-MS/MS assay for the quantification of tofacitinib in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 158, 239-245.

• Ramanathan, R., et al. (2015). A validated LC-MS/MS assay for simultaneous quantification of methotrexate and tofacitinib in rat plasma: application to a pharmacokinetic study. Biomedical Chromatography, 29(5), 722-732.

• Sheffield Hallam University Research Archive. (n.d.). Quantitative MALDI mass spectrometry imaging for exploring cutaneous drug delivery of tofacitinib in human skin. Retrieved February 8, 2024, from [Link]

• U.S. Food and Drug Administration. (2019). Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers Guidance for Industry. [Link]

• ResolveMass. (2023, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• Bioanalysis Zone. (2023, December 4). Ask the Experts: the impact of internal standard response variability during chromatographic bioanalysis. [Link]

• Tofacitinib: A multi-faceted review of clinical development, chemistry, analytical method, patent and pharmacological application. (2023). Journal of Molecular Structure, 1286, 135532.

• White, R. E. (2000). High-throughput screening in drug metabolism and pharmacokinetic support of drug discovery. Annual review of pharmacology and toxicology, 40(1), 133-157.

• International Council for Harmonisation. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• European Bioanalysis Forum. (n.d.). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Retrieved February 8, 2024, from [Link]

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• 5. shura.shu.ac.uk [shura.shu.ac.uk]
• 6. fda.gov [fda.gov]

Application Note &amp; Protocol: Preparation of Tofacitinib-d3 Citrate Stock Solution in Methanol

Abstract

This document provides a comprehensive, technically detailed guide for the preparation, storage, and quality control of a Tofacitinib-d3 citrate stock solution in methanol. Tofacitinib is a potent Janus kinase (JAK) inhibitor, and its deuterated isotopologue, Tofacitinib-d3 citrate, is an indispensable tool in drug development, particularly as an internal standard for quantitative bioanalytical assays using liquid chromatography-mass spectrometry (LC-MS).[1][2] The integrity of such analytical standards is foundational to the accuracy, precision, and reproducibility of pharmacokinetic and drug metabolism studies. This guide is designed for researchers, scientists, and drug development professionals, emphasizing the scientific rationale behind each step to ensure robust and reliable results.

Introduction: The Critical Role of a Deuterated Internal Standard

Tofacitinib functions by inhibiting the Janus kinase (JAK) family of enzymes, thereby modulating cytokine signaling and the immune response.[3] It is primarily an inhibitor of JAK1 and JAK3.[3] This mechanism of action makes it a valuable therapeutic for autoimmune conditions such as rheumatoid arthritis.[4] In research and clinical settings, the precise quantification of Tofacitinib in complex biological matrices is essential.

Stable isotope-labeled internal standards, like Tofacitinib-d3 citrate, are the gold standard for quantitative mass spectrometry.[1] The incorporation of three deuterium atoms imparts a mass shift that is readily distinguishable by a mass spectrometer, without significantly altering the compound's physicochemical properties, such as its chromatographic retention time.[1] When added to a sample at a known concentration at the beginning of the analytical workflow, the deuterated standard co-elutes with the unlabeled analyte.[5] This allows it to compensate for variability in sample extraction, matrix effects, and instrument response, which is crucial for achieving accurate and precise quantification.[5][6]

Mechanism of Action: Tofacitinib and the JAK-STAT Signaling Pathway

Tofacitinib exerts its immunomodulatory effects by interrupting the JAK-STAT (Signal Transducer and Activator of Transcription) signaling pathway.[3][4] This pathway is central to the signaling of numerous cytokines and growth factors that are key to immune function.[7] Upon cytokine binding to its cell surface receptor, associated JAKs are activated, leading to the phosphorylation of STAT proteins. These phosphorylated STATs then translocate to the nucleus to regulate the transcription of target genes involved in inflammation and immunity.[3] Tofacitinib competitively inhibits the ATP-binding site on JAKs, thereby preventing this phosphorylation cascade and suppressing the inflammatory response.[8][9][10]

Caption: Tofacitinib blocks the JAK-STAT signaling cascade.

Materials and Equipment

Chemicals and Reagents

Material	Grade	Recommended Supplier	Key Considerations
Tofacitinib-d3 Citrate	Purity ≥98%, Isotopic Enrichment ≥98%	Cayman Chemical, MedChemExpress	A Certificate of Analysis (CoA) is essential to verify purity and identity.
Methanol (MeOH)	LC-MS Grade or equivalent	Fisher Scientific, Sigma-Aldrich	Must be high purity to avoid introducing interfering contaminants. Use from a fresh, unopened bottle to minimize water absorption.
Purified Water	Type I Ultrapure (18.2 MΩ·cm)	Millipore Milli-Q or equivalent	For cleaning of volumetric glassware to prevent residue contamination.
70% Ethanol	Reagent Grade	VWR, etc.	For disinfecting work surfaces and equipment.

Equipment and Consumables

• Analytical balance: Readable to at least four decimal places (0.1 mg), properly calibrated.

• Volumetric flasks: Class A certified (e.g., 1 mL, 5 mL, 10 mL).[11]

• Calibrated micropipettes: With appropriate volume ranges (e.g., P200, P1000).

• Low-retention pipette tips: To ensure accurate liquid transfer.

• Amber glass vials with PTFE-lined caps: To protect the solution from light and prevent solvent evaporation.

• Vortex mixer: For thorough mixing.

• Sonicator (water bath): To aid in the dissolution of the solid.

• Anti-static weighing paper or weighing boat.

• Personal Protective Equipment (PPE): Safety glasses, lab coat, and chemical-resistant gloves (nitrile is appropriate).

Protocol: Stock Solution Preparation (Target Concentration: 1 mg/mL)

This protocol details the preparation of a primary stock solution of Tofacitinib-d3 citrate in methanol. The molecular weight of Tofacitinib-d3 citrate is approximately 507.5 g/mol .[12][13] The solubility of Tofacitinib citrate in methanol is reported to be 1.6 mg/mL, providing an adequate margin for a 1 mg/mL solution.[14]

Pre-Preparation Checklist

• Safety First: Thoroughly review the Safety Data Sheet (SDS) for both Tofacitinib-d3 citrate and methanol.

• Personal Protective Equipment: Don appropriate PPE before handling any chemicals.

• Clean and Stable Environment: Ensure the weighing area is clean, and the analytical balance is on a stable, level surface, free from drafts.

• Temperature Equilibration: Allow the sealed vial of Tofacitinib-d3 citrate and the methanol container to equilibrate to ambient laboratory temperature for at least 30 minutes before opening. This prevents moisture condensation, which can affect the true weight of the hygroscopic solid and the concentration of the solvent.

Experimental Workflow

Caption: A systematic workflow for preparing the stock solution.

Step-by-Step Procedure

• Weighing the Solute:

  • Place a piece of weighing paper on the analytical balance and press the tare button.

  • Carefully weigh approximately 1.0 mg of Tofacitinib-d3 citrate. It is not necessary to weigh exactly 1.0000 mg; what is critical is to record the exact weight to four decimal places (e.g., 1.04 mg).[11]

• Quantitative Transfer:

  • Gently tap the weighing paper to transfer the powder into a 1 mL Class A volumetric flask. Ensure all the powder is transferred for concentration accuracy.

• Dissolution:

  • Using a calibrated pipette, add approximately 0.7 mL of LC-MS grade methanol to the volumetric flask.

  • Cap the flask securely and vortex for 30-60 seconds.

  • Visually inspect the solution. If any solid particles remain, place the flask in a sonicator water bath for 5-10 minutes, or until the solution is completely clear. A clear solution indicates complete dissolution, which is non-negotiable for an accurate standard.

• Bringing to Final Volume:

  • After complete dissolution, allow the flask to return to room temperature if it warmed during sonication.

  • Carefully add methanol dropwise until the bottom of the meniscus is precisely on the calibration mark of the volumetric flask.

• Homogenization:

  • Cap the flask and invert it slowly 15-20 times to ensure the solution is completely homogeneous. Inadequate mixing is a common source of error.

• Accurate Concentration Calculation:

  • The precise concentration of the stock solution must be calculated based on the actual weight of the solute.[11]

  • Concentration (mg/mL) = (Actual weight of Tofacitinib-d3 citrate in mg) / (Final volume of the volumetric flask in mL)

  • Example: If 1.04 mg was weighed and dissolved to a final volume of 1.00 mL, the stock concentration is 1.04 mg/mL.

• Transfer and Labeling:

  • Transfer the final solution into an amber glass vial with a PTFE-lined cap.

  • The label must be clear and comprehensive, including: Compound Name (Tofacitinib-d3 Citrate), Calculated Concentration, Solvent (Methanol), Preparation Date, and Preparer's Initials.

Storage and Stability

The stability of the stock solution is critical for the long-term validity of experimental data.

Parameter	Recommendation	Scientific Rationale
Temperature	-20°C for long-term storage (months).	Low temperatures significantly reduce solvent evaporation and slow potential degradation kinetics.
2-8°C for short-term storage (days).	Appropriate for working stocks that are in frequent use.
Light Exposure	Store in amber vials and in the dark (e.g., in a freezer box).	Tofacitinib may be susceptible to photodegradation.[15] Amber glass blocks UV light, and storage in the dark provides an additional layer of protection.
Evaporation	Use vials with tight-sealing, PTFE-lined caps.	Methanol is highly volatile. Evaporation will increase the concentration of the stock solution over time, leading to significant analytical error.
Freeze-Thaw Cycles	Aliquot the primary stock into smaller, single-use volumes.	Repeated freeze-thaw cycles can introduce moisture and potentially degrade the compound. Aliquoting minimizes this risk.

Note on Use: Always allow the stock solution to equilibrate completely to room temperature before opening the vial to prevent condensation and the introduction of water.

Quality Control (QC)

Periodic verification of the stock solution's integrity is a cornerstone of good laboratory practice.

• Purity Assessment: The purity of the stock solution can be periodically checked via HPLC-UV or LC-MS. The appearance of new peaks or changes in the main peak's shape could indicate degradation.

• Concentration Verification: The concentration can be confirmed by preparing a fresh standard and comparing the instrument response or by performing a dilution series and checking for linearity.

• Stability Studies: For long-term projects, it is advisable to perform a stability study by analyzing the stock solution at set intervals (e.g., 1, 3, 6 months) and comparing the results to the initial analysis. Studies have shown that Tofacitinib solutions in methanol are stable for at least 24 hours at 4°C.[16][17]

Conclusion

The preparation of an accurate and stable stock solution of Tofacitinib-d3 citrate is a fundamental prerequisite for reliable quantitative analysis. This protocol, grounded in principles of analytical chemistry, provides a robust methodology for researchers. By paying close attention to details such as precise weighing, complete dissolution, accurate volume measurement, and proper storage, scientists can ensure the integrity of their internal standard, thereby enhancing the quality and trustworthiness of their experimental outcomes.

References

• Google Patents. (n.d.). Pharmaceutical compositions of tofacitinib for oral administration.

• Jetir.Org. (n.d.). To study the solubility of tofacitinib citrate. Retrieved from [Link]

• Frontiers. (2021, September 23). Tofacitinib Suppresses Several JAK-STAT Pathways in Rheumatoid Arthritis In Vivo and Baseline Signaling Profile Associates With Treatment Response. Retrieved from [Link]

• Journal of Pharmaceutical Research International. (n.d.). Controlled Release Formulation of Tofacitinib Citrate Tablets Evaluated Using Quality by Design (QBD) Approach. Retrieved from [Link]

• Google Patents. (n.d.). Tofacitinib citrate crystal form compound and preparation method thereof.

• PubChem. (n.d.). Tofacitinib Citrate. Retrieved from [Link]

• PubChem. (n.d.). Tofacitinib. Retrieved from [Link]

• PubChem. (n.d.). Tofacitinib-d3 (citrate). Retrieved from [Link]

• National Center for Biotechnology Information. (2020, June 11). Basic Mechanisms of JAK Inhibition. Retrieved from [Link]

• Chemistry LibreTexts. (2025, August 18). Preparing Solutions. Retrieved from [Link]

• ResolveMass Laboratories. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (2021, September 24). Tofacitinib Suppresses Several JAK-STAT Pathways in Rheumatoid Arthritis In Vivo and Baseline Signaling Profile Associates With Treatment Response. Retrieved from [Link]

• IJSDR. (n.d.). METHOD DEVELOPMENT AND VALIDATION FOR ESTIMATION OF TOFACITINIB IN TABLET DOSAGE FORM BY USING RP-UHPLC. Retrieved from [Link]

• University of North Carolina. (n.d.). PREPARING SOLUTIONS AND MAKING DILUTIONS. Retrieved from [Link]

• YouTube. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Design of experiment-driven stability-indicating RP-HPLC method for the determination of tofacitinib in nanoparticles and skin matrix. Retrieved from [Link]

• Patsnap Synapse. (2024, July 17). What is the mechanism of Tofacitinib Citrate?. Retrieved from [Link]

• Bitesize Bio. (2025, March 10). How to Make Accurate Stock Solutions. Retrieved from [Link]

• PubMed. (2022, April 9). Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis. Retrieved from [Link]

• Annals of the Rheumatic Diseases. (n.d.). The JAK inhibitor tofacitinib suppresses synovial JAK1-STAT signalling in rheumatoid arthritis. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Stability Indicating HPTLC Method for Determination of Tofacitinib Citrate. Retrieved from [Link]

• The Chemistry Blog. (2024, July 17). How To Make A Standard Solution. Retrieved from [Link]

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A Researcher's Guide to Investigating JAK-STAT Signaling Using Tofacitinib-d3 Citrate

Application Note & Protocol

Abstract

The Janus kinase (JAK) and Signal Transducer and Activator of Transcription (STAT) pathway is a principal signaling cascade essential for mediating cellular responses to a multitude of cytokines and growth factors.[1][2] Its dysregulation is implicated in numerous autoimmune diseases and cancers, making it a prime target for therapeutic intervention.[1][3] Tofacitinib is a potent, small-molecule inhibitor of the JAK enzyme family, primarily targeting JAK1 and JAK3.[4] This guide provides a comprehensive overview and detailed protocols for utilizing Tofacitinib-d3 citrate in JAK pathway inhibition studies. We will cover its mechanism of action, preparation, and application in robust in vitro cell-based assays. Furthermore, we will discuss the unique advantages of the deuterated form, Tofacitinib-d3, particularly as a superior internal standard for quantitative mass spectrometry-based pharmacokinetic (PK) and pharmacodynamic (PD) studies.[5][6][7]

Introduction: The JAK-STAT Pathway and Tofacitinib

The JAK-STAT pathway is a cornerstone of intercellular communication, translating extracellular signals into transcriptional responses that govern cell proliferation, differentiation, survival, and immunity.[2] The signaling cascade is initiated when a cytokine or growth factor binds to its specific cell surface receptor, leading to receptor dimerization.[8][9][10] This conformational change brings receptor-associated JAKs into close proximity, allowing them to trans-phosphorylate and activate each other.[9][11] Activated JAKs then phosphorylate tyrosine residues on the receptor's intracellular domain, creating docking sites for STAT proteins.[8][9] Recruited STATs are subsequently phosphorylated by JAKs, causing them to dimerize, translocate to the nucleus, and act as transcription factors to regulate gene expression.[8][9][11]

Tofacitinib (formerly CP-690,550) is an inhibitor of the JAK family of tyrosine kinases.[4] By competitively binding to the ATP-binding site in the kinase domain, Tofacitinib prevents the phosphorylation and activation of JAKs, thereby blocking the downstream phosphorylation of STATs and subsequent gene transcription.[8][12][13] This effectively dampens the inflammatory response driven by pro-inflammatory cytokines.[12]

Kinase Selectivity

Tofacitinib exhibits a pan-JAK inhibitory profile but with varying potencies against the different isoforms. It demonstrates higher selectivity for JAK1 and JAK3 over JAK2 and TYK2.[4][13] This selectivity is crucial as different JAKs pair with distinct cytokine receptors to mediate diverse biological functions.

Kinase	Representative IC₅₀ Values (nM)
JAK1	1.7 - 6.1
JAK2	1.8 - 12
JAK3	0.75 - 8
TYK2	16 - 34
Data compiled from multiple sources demonstrating typical ranges.[14][15]

The Advantage of Tofacitinib-d3 Citrate

Tofacitinib-d3 citrate is a deuterated form of the parent compound, where three hydrogen atoms on the methyl group have been replaced with deuterium. This isotopic substitution offers two key advantages for researchers:

• Metabolic Stability Studies: The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This "Kinetic Isotope Effect" can slow down metabolism at the site of deuteration, which is a valuable tool for investigating drug metabolism pathways.[6][16] By comparing the metabolic fate of the deuterated versus the non-deuterated compound, researchers can pinpoint sites of metabolic vulnerability.[16]

• Internal Standard for Mass Spectrometry: In quantitative bioanalysis using Liquid Chromatography-Mass Spectrometry (LC-MS), an ideal internal standard (IS) should have nearly identical chemical properties and chromatographic behavior to the analyte but a different mass.[5][7] Tofacitinib-d3 is the gold standard for this application. It co-elutes with Tofacitinib, experiences similar matrix effects and ionization suppression, but is easily distinguished by its increased mass (+3 Da).[15] This ensures highly accurate and reproducible quantification of Tofacitinib in complex biological matrices like plasma or tissue lysates, which is essential for pharmacokinetic studies.[5][6]

Product Profile and Handling

• Chemical Name: (3R,4R)-4-methyl-3-(methyl-d3-7H-pyrrolo[2,3-d]pyrimidin-4-ylamino)-β-oxo-1-piperidinepropanenitrile, 2-hydroxy-1,2,3-propanetricarboxylate

• Appearance: White to off-white powder/crystalline solid.[17]

• Molecular Formula: C₁₆H₁₇D₃N₆O • C₆H₈O₇[15]

• Formula Weight: 507.5 g/mol [15]

Solubility and Stock Solution Preparation

Causality: Tofacitinib citrate has limited aqueous solubility.[18] Therefore, a high-concentration stock solution must first be prepared in an organic solvent like Dimethyl Sulfoxide (DMSO). This stock can then be diluted into aqueous cell culture media or buffers for experiments. The final DMSO concentration in the assay should be kept low (typically <0.1%) to avoid solvent-induced cellular toxicity.

Protocol for 10 mM Stock Solution:

• Tofacitinib-d3 citrate has a formula weight of 507.5 g/mol . To prepare a 10 mM stock, weigh out 5.075 mg.

• Add 1 mL of high-purity DMSO to the solid.

• Vortex or sonicate gently until the solid is completely dissolved. Tofacitinib citrate is soluble in DMSO at concentrations of approximately 10 mg/mL.[19]

• Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles.[20]

• Store the aliquots at -20°C for long-term stability.

Note on Aqueous Solutions: Direct dilution of the DMSO stock into aqueous buffers like PBS is possible, but solubility is limited (approx. 0.5 mg/mL in a 1:1 DMSO:PBS solution).[19] Aqueous solutions are not recommended for storage for more than one day.[19]

Mechanism of Action Visualization

The following diagram illustrates the canonical JAK-STAT signaling pathway and the inhibitory action of Tofacitinib.

Caption: Tofacitinib inhibits JAK phosphorylation, blocking downstream STAT signaling.

Experimental Protocols: In Vitro Assays

The most common method to assess JAK-STAT pathway inhibition is to measure the phosphorylation status of a key STAT protein following cytokine stimulation. Western blotting is a robust and widely used technique for this purpose.

Protocol: Western Blot for Phospho-STAT3 Inhibition

This protocol provides a self-validating system to measure the dose-dependent inhibition of IL-6-induced STAT3 phosphorylation by Tofacitinib-d3 citrate in a human cell line (e.g., HeLa or HepG2).

Experimental Rationale:

• Cell Line: HeLa or HepG2 cells express the IL-6 receptor and exhibit a robust STAT3 phosphorylation response to IL-6 stimulation.

• Stimulation: Interleukin-6 (IL-6) is a classic activator of the JAK1/JAK2-STAT3 pathway.

• Target Readout: We will measure the level of phosphorylated STAT3 (p-STAT3) at Tyrosine 705 (Tyr705), a key activation site.

• Controls:

  • Vehicle Control (DMSO): Establishes the baseline response to IL-6 without inhibitor.

  • Unstimulated Control: Shows the basal level of p-STAT3 without cytokine stimulation.

  • Total STAT3: Used as a loading control to normalize the p-STAT3 signal, ensuring that changes are due to phosphorylation state, not the total amount of protein.

  • Housekeeping Protein (e.g., GAPDH, β-Actin): Confirms equal protein loading across all lanes.

Workflow Diagram:

Caption: Workflow for assessing JAK inhibition via Western Blot.

Step-by-Step Methodology:

• Cell Culture: Seed HeLa cells in a 12-well plate at a density that will result in 80-90% confluency on the day of the experiment. Culture in DMEM with 10% FBS.

• Serum Starvation: Once cells reach desired confluency, replace the growth medium with serum-free DMEM. Incubate for 16-24 hours. This critical step reduces basal signaling activity, leading to a cleaner, more robust stimulation window.

• Inhibitor Preparation: Prepare serial dilutions of your Tofacitinib-d3 citrate stock solution in serum-free DMEM. A typical dose-response range could be 1, 10, 100, 1000, and 10000 nM. Also, prepare a vehicle control (DMSO at the same final concentration as the highest drug dose).

• Inhibitor Pre-treatment: Remove starvation media and add the Tofacitinib-d3 dilutions or vehicle control to the appropriate wells. Incubate at 37°C for 1 hour. Include an "unstimulated" control well that receives only vehicle.

• Cytokine Stimulation: Prepare a 2X working solution of recombinant human IL-6 (e.g., 40 ng/mL) in serum-free DMEM. Add an equal volume to each well (except the unstimulated control) to achieve a final concentration of 20 ng/mL. Incubate for 15-30 minutes at 37°C. This short duration is optimal for observing peak STAT phosphorylation.

• Cell Lysis: Immediately place the plate on ice. Aspirate the media and wash cells once with ice-cold PBS. Add 100 µL of ice-cold RIPA Lysis Buffer supplemented with protease and phosphatase inhibitor cocktails. The use of phosphatase inhibitors is absolutely essential to preserve the phosphorylation state of your target proteins.[21][22]

• Protein Quantification: Scrape the cells, transfer the lysate to a microfuge tube, and centrifuge at 14,000 x g for 15 minutes at 4°C. Transfer the supernatant to a new tube and determine the protein concentration using a BCA assay.

• Sample Preparation & Electrophoresis: Add 4X Laemmli sample buffer to equal amounts of protein (e.g., 20 µg) from each sample. Boil at 95°C for 5 minutes. Load samples onto an SDS-PAGE gel (e.g., 4-15% gradient gel) and run until adequate separation is achieved.

• Membrane Transfer: Transfer the proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane for 1 hour at room temperature in 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST). Causality: BSA is preferred over non-fat milk for blocking when using phospho-specific antibodies, as milk contains phosphoproteins (casein) that can increase background noise.[21]

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with a primary antibody specific for p-STAT3 (Tyr705) diluted in 5% BSA/TBST.

• Washing and Secondary Antibody: Wash the membrane 3x for 10 minutes each in TBST. Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again (3x for 10 minutes in TBST). Add an Enhanced Chemiluminescence (ECL) substrate and image the blot using a chemiluminescence detection system.

• Stripping and Re-probing: To ensure accurate normalization, the same blot should be used to detect total STAT3 and a loading control.[23] Strip the membrane using a mild stripping buffer. Re-block and probe for Total STAT3. Repeat the process to probe for GAPDH or β-Actin.

• Data Analysis: Quantify the band intensities using densitometry software. For each lane, normalize the p-STAT3 signal to the Total STAT3 signal. Then, express this value as a percentage of the vehicle-treated, IL-6 stimulated control. Plot the percent inhibition against the log of the Tofacitinib-d3 concentration to determine the IC₅₀ value.

Conclusion

Tofacitinib-d3 citrate is an invaluable tool for researchers studying the JAK-STAT signaling pathway. Its primary application in basic research is as a highly specific and potent inhibitor to probe the functional consequences of blocking this pathway in various cellular contexts. The detailed Western blot protocol provided herein offers a robust, self-validating framework for quantifying this inhibition. Furthermore, the deuteration of the molecule makes Tofacitinib-d3 citrate an indispensable internal standard for LC-MS applications, enabling the precise quantification required for rigorous pharmacokinetic and pharmacodynamic analyses in drug development.

References

• Mörtl, M., et al. (2021). Tofacitinib Suppresses Several JAK-STAT Pathways in Rheumatoid Arthritis In Vivo and Baseline Signaling Profile Associates With Treatment Response. Frontiers in Immunology. Available at: [Link]

• Mörtl, M., et al. (2021). Tofacitinib Suppresses Several JAK-STAT Pathways in Rheumatoid Arthritis In Vivo and Baseline Signaling Profile Associates With Treatment Response. National Center for Biotechnology Information. Available at: [Link]

• Armando Hasudungan. (2020). JAK (Janus Kinase Pathway) Inhibitor Tofacitinib - pharmacology, mechanism of action, side effects. YouTube. Available at: [Link]

• Therapeutic Goods Administration (TGA). (2019). Attachment: Product Information: Tofacitinib (as citrate). TGA Website. Available at: [Link]

• Animated biology with arpan. (2023). JAK (Janus Kinase Pathway) Inhibitor Tofacitinib - pharmacology, mechanism of action. YouTube. Available at: [Link]

• Jetir.Org. (N.D.). To study the solubility of tofacitinib citrate. Jetir.Org. Available at: [Link]

• Sino Biological. (N.D.). Jak-Stat Signaling Pathway. Sino Biological Website. Available at: [Link]

• Schwartz, D.M., et al. (2020). Basic Mechanisms of JAK Inhibition. National Center for Biotechnology Information. Available at: [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. ResolveMass Website. Available at: [Link]

• Chotiyano, A., et al. (2020). Insights into the Binding Recognition and Susceptibility of Tofacitinib toward Janus Kinases. ACS Omega. Available at: [Link]

• Qureshy, Z., et al. (2022). JAK/STAT Signaling: Molecular Targets, Therapeutic Opportunities, and Limitations of Targeted Inhibitions in Solid Malignancies. National Center for Biotechnology Information. Available at: [Link]

• Megna, M., et al. (2023). Inhibition of the JAK-STAT Pathway in the Treatment of Psoriasis: A Review of the Literature. MDPI. Available at: [Link]

• Patsnap Synapse. (2024). What is the mechanism of Tofacitinib Citrate? Patsnap Website. Available at: [Link]

• Gant, T.G. (2023). Deuterium in drug discovery: progress, opportunities and challenges. National Center for Biotechnology Information. Available at: [Link]

• ResearchGate. (N.D.). IC 50 values for the inhibition of JAK1, JAK2, JAK3, and TYK2 for abrocitinib, upadacitinib, and baricitinib. ResearchGate. Available at: [Link]

• Hu, X., et al. (2022). JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens. Frontiers in Physiology. Available at: [Link]

• Bio-Rad Antibodies. (N.D.). Best Practice for Western Blot Detection of Phosphorylation Events. Bio-Rad Website. Available at: [Link]

• Chotiyano, A., et al. (2020). Insights into the Binding Recognition and Susceptibility of Tofacitinib toward Janus Kinases. ACS Publications. Available at: [Link]

• ResearchGate. (2026). Safety and efficacy of the JAK inhibitor tofacitinib citrate in patients with alopecia areata. ResearchGate. Available at: [Link]

• PubMed. (2023). Quantification of total and phosphorylated STAT3 by calibrated western blotting. PubMed. Available at: [Link]

• ACS Publications. (N.D.). Using Deuterium in Drug Discovery: Leaving the Label in the Drug. Journal of Medicinal Chemistry. Available at: [Link]

• ResearchGate. (N.D.). In vitro whole blood assays for JAK 1−3 and TYK2 inhibitors. ResearchGate. Available at: [Link]

• ResearchGate. (N.D.). The JAK/STAT signaling pathway: from bench to clinic. ResearchGate. Available at: [Link]

• Pharmaffiliates. (2025). The Role of Deuterated Compounds in Pharmaceutical R&D and Testing. Pharmaffiliates Website. Available at: [Link]

• ACS Publications. (2025). Consensus Virtual Screening and Ex Vivo Evaluation of Novel JAK2/STAT1,3 Inhibitors. ACS Omega. Available at: [Link]

• Protocol Online. (2007). STAT-3/phosphoSTAT-3 western blot. Protocol Online Website. Available at: [Link]

• Frontiers. (N.D.). Revealing innovative JAK1 and JAK3 inhibitors: a comprehensive study utilizing QSAR, 3D-Pharmacophore screening, molecular docking, molecular dynamics, and MM/GBSA analyses. Frontiers in Chemistry. Available at: [Link]

• National Center for Biotechnology Information. (N.D.). Evaluation of the in vitro and in vivo efficacy of the JAK inhibitor AZD1480 against JAK-mutated acute lymphoblastic leukemia. PMC. Available at: [Link]

Sources

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• 5. resolvemass.ca [resolvemass.ca]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. youtube.com [youtube.com]
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• 10. JAK-STAT Signaling Pathway: Mechanism, Function, and Importance in Disease - Amerigo Scientific [amerigoscientific.com]
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• 22. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 23. STAT-3/phosphoSTAT-3 western blot - Molecular Biology [protocol-online.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Tofacitinib-d3 Citrate Peak Shape in LC-MS

Status: Active Ticket ID: TOF-D3-OPT-001 Assigned Specialist: Senior Application Scientist Last Updated: February 5, 2026

Introduction: The Analyte Profile

Welcome to the technical support hub for Tofacitinib-d3 citrate. If you are experiencing peak tailing, broadening, or splitting, you are likely battling the physicochemical properties of the Tofacitinib molecule itself.

Tofacitinib is a Janus kinase (JAK) inhibitor with a basic pyrrolopyrimidine core.

• pKa: ~5.2 (Basic)[1]

• Salt Form: Citrate (dissociates in solution)

• Challenge: As a basic amine, Tofacitinib is prone to secondary silanol interactions on silica-based columns, leading to severe peak tailing. Furthermore, the citrate counter-ion can cause solubility mismatches in organic-heavy diluents.

This guide provides a self-validating troubleshooting workflow to resolve these issues.

Module 1: Mobile Phase & pH Chemistry

Issue: The most common cause of tailing for Tofacitinib is a pH mismatch that leaves residual silanols ionized (negative) while the drug is protonated (positive).

The Mechanism of Failure

At neutral pH (~7.0), silica silanols (

) attract the protonated nitrogen on Tofacitinib ( ). This acts as a secondary retention mechanism (Ion-Exchange), causing the peak to "drag" or tail.

Solution Protocol: The pH "Sandwich" Strategy

You must operate either below the silanol pKa or above the analyte pKa (if using hybrid columns).

Parameter	Recommended Setting	Scientific Rationale
Low pH Mode (Standard)	pH 3.0 – 4.5	Protonates silanols ( ), rendering them neutral. This eliminates the electrostatic grab of the basic amine.
Buffer Additive	Ammonium Formate (5–10 mM)	Ammonium ions ( ) compete with Tofacitinib for any remaining active silanol sites, "blocking" them.
High pH Mode (Advanced)	pH 10.0 (Ammonium Bicarbonate)	Deprotonates Tofacitinib ( ). Neutral analytes do not interact with silanols. Requires Hybrid (BEH) columns.

Critical Warning: Do not use phosphate buffers for LC-MS; they are non-volatile and will ruin your mass spectrometer source.

Module 2: Column Selection & Stationary Phase

Issue: Older Type-A silica columns are acidic and metal-contaminated, guaranteeing tailing for Tofacitinib.

Recommended Column Technologies

• Charged Surface Hybrid (CSH) C18: These columns have a slight positive surface charge that electrostatically repels the protonated Tofacitinib amine, sharpening the peak.

• Ethylene Bridged Hybrid (BEH) C18: High pH stability (up to pH 12). Allows you to run at pH 10, where Tofacitinib is neutral and peak shape is naturally symmetrical.

• End-Capping: Ensure the column is "fully end-capped" (e.g., trimethylsilane capping) to physically shield silanols.

Module 3: The "Solvent Effect" (Sample Diluent)

Issue: Distorted, split, or broad peaks often stem from the sample solvent being "stronger" (more organic) than the initial mobile phase.

The Phenomenon

If you dissolve Tofacitinib-d3 in 100% Methanol but start your gradient at 5% Methanol, the analyte travels faster in the plug of sample solvent than in the mobile phase. This causes the band to spread before it even hits the column head.

Optimization Protocol

Step 1: Match the sample diluent to the starting mobile phase conditions.

• Target: 90% Aqueous / 10% Organic (with 0.1% Formic Acid). Step 2: If solubility is an issue (Tofacitinib citrate is less soluble in high organic), use a high-aqueous diluent acidified with formic acid to maintain solubility without causing breakthrough.

Visual Troubleshooting Workflow

Use the following logic gate to diagnose your specific peak shape issue.

Figure 1: Diagnostic logic tree for isolating the root cause of Tofacitinib peak deformities.

Frequently Asked Questions (FAQ)

Q1: Why does my Tofacitinib-d3 IS peak tail, but my analyte peak looks fine? A: This is rare but usually indicates a concentration mismatch. If your IS concentration is significantly lower than the analyte, it may be more sensitive to active sites (silanols) that the high-concentration analyte effectively "saturates." Ensure your IS concentration is sufficient to mask these sites, or use a carrier protein/blocker if working in neat solvents.

Q2: Can I use Tofacitinib-d3 citrate in positive ESI mode at pH 10? A: Yes, but with caveats. While high pH suppresses ionization for many bases, Tofacitinib often retains sufficient signal in ESI+ due to the high organic content possible at high pH elution. However, you must use a column specifically designed for high pH (e.g., Waters BEH or Agilent Poroshell HPH) to avoid dissolving the silica.

Q3: The citrate salt precipitates in my mobile phase. What should I do? A: Citrate salts can have lower solubility in high-organic mobile phases (Acetonitrile).

• Fix: Switch to Methanol (often better solubility for citrates).

• Fix: Ensure your aqueous phase has adequate buffer capacity (Ammonium Formate) to keep the salt solubilized during the gradient transition.[2]

Q4: What is the ideal transition for Tofacitinib MRM? A:

• Tofacitinib: 313.2

  149.2 m/z[3]

• Tofacitinib-d3: 316.2

  149.2 m/z

• Note: Ensure your collision energy is optimized to prevent crosstalk.

References

• National Center for Biotechnology Information (NCBI). (2025). Tofacitinib Citrate - PubChem Compound Summary. Retrieved from [Link]

• U.S. Food and Drug Administration (FDA). (2012).[1] Clinical Pharmacology Review: Xeljanz (Tofacitinib). Retrieved from [Link]

• Restek Corporation. (2018). LC Troubleshooting: All of My Peaks are Tailing! What Should I Do?. Retrieved from [Link]

• Dowling, M. et al. (2023). Development of a sensitive biochemical assay for the detection of tofacitinib adherence. Analytical Methods. Retrieved from [Link]

• Patel, H. et al. (2018). Development and validation of a rapid and sensitive UPLC-MS/MS assay for the quantification of tofacitinib in human plasma. Biomedical Chromatography. Retrieved from [Link]

Sources

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• 2. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [discover.restek.com]
• 3. researchers.mq.edu.au [researchers.mq.edu.au]

Troubleshooting deuterium exchange in Tofacitinib-d3 citrate

Troubleshooting Stability, Deuterium Exchange, and LC-MS/MS Analysis

Role: Senior Application Scientist Status: Active Support Subject: Resolving Signal Instability and "Apparent" Deuterium Exchange in Tofacitinib-d3

Triage: The "Deuterium Exchange" Myth

User Query: "I am observing a loss of signal intensity for Tofacitinib-d3 and an increase in the unlabeled (M+0) channel. Is the deuterium exchanging with the solvent?"

Scientist’s Diagnosis: In 95% of Tofacitinib-d3 cases, what looks like deuterium exchange is actually Solubility Precipitation or Source Fragmentation .

Commercially available Tofacitinib-d3 is typically labeled on the N-methyl group bridging the piperidine and pyrrolopyrimidine rings. This C-D bond is chemically inert under standard LC-MS conditions (pH 2–10). True chemical H/D exchange requires extreme conditions not present in bioanalysis.

If you are seeing "exchange," you are likely encountering one of three artifacts:

• The Solubility Cliff: Tofacitinib Citrate precipitates rapidly above pH 5.5.

• In-Source Fragmentation: High declustering potential (DP) strips the N-methyl-d3 group, creating a fragment that mimics the unlabeled precursor.

• Metabolic Loss (Incurred Samples): If analyzing in vivo samples, N-demethylation removes the label entirely.

Troubleshooting Logic & Diagnostics

Use this decision matrix to isolate the root cause of your signal instability.

Figure 1: Diagnostic workflow for isolating signal instability in Tofacitinib-d3 analysis.

Critical Technical Guides (FAQs)

Module A: The Citrate Salt & Solubility Cliff

Q: Does the citrate salt form affect my stock solution stability? A: Yes. Tofacitinib Citrate has a steep pH-solubility profile.

• The Mechanism: Tofacitinib has a pKa of approximately 5.1 (basic). In acidic conditions (pH < 4), it is highly soluble (>10 mg/mL).[1] However, as pH approaches the pKa (pH 5+), solubility drops exponentially.

• The Error: Users often dilute the Citrate salt stock into PBS (pH 7.4) or water without acidification. This causes micro-precipitation of the free base, which sticks to glass/plastic vials.

• The Fix: Always maintain stock and working solutions in 0.1% Formic Acid or Methanol . Avoid neutral aqueous buffers for storage.

Quantitative Solubility Risk Table:

Solvent Condition	pH Estimate	Solubility Risk	Recommendation
100% Water	~5.0 - 6.0	High (Micro-precipitates)	Do NOT use for storage
PBS (Phosphate Buffer)	7.4	Critical (Insoluble)	Forbidden
0.1% Formic Acid in Water	~2.7	Low (Stable)	Recommended Aqueous Diluent
100% Methanol	N/A	Low (Stable)	Recommended Stock Solvent

Module B: "Apparent" Exchange via Fragmentation

Q: Why does my IS channel show crosstalk with the analyte channel? A: This is often due to In-Source Fragmentation , not chemical impurity.

• Mechanism: Tofacitinib contains a labile N-methyl group. Under high Declustering Potential (DP) or Cone Voltage, the N-methyl-d3 group can be stripped off inside the ion source before the quadrupole filters it.

• Result: You lose the mass tag (d3). The remaining fragment has the same mass as the fragment from the unlabeled drug, leading to false positive signals in the analyte channel.

• Validation: Optimize your DP/Cone Voltage by ramping it down. If the "crosstalk" decreases as voltage decreases, it is fragmentation, not impurity.

Module C: Metabolic "Washout"

Q: I am using Tofacitinib-d3 for an in vivo study. Why is the IS disappearing in incurred samples? A: If the d3 label is on the N-methyl group, you are tracking the site of metabolism.

• Pathway: Tofacitinib is metabolized by CYP3A4, primarily via N-demethylation .

• The Issue: If the enzyme removes the N-methyl-d3 group, your Internal Standard becomes a metabolite (N-desmethyl tofacitinib) and shifts mass entirely. It no longer behaves as an IS for the parent compound.

• Solution: For metabolic stability studies, ensure your label is on the piperidine ring carbons (less common) or verify that N-demethylation is not the primary endpoint you are tracking.

Validated Experimental Protocol

The "Deuterium Integrity" Stress Test

Before running your batch, validate that your Tofacitinib-d3 is analytically stable using this self-validating protocol.

Reagents:

• Solvent A: Water + 0.1% Formic Acid.

• Solvent B: Acetonitrile + 0.1% Formic Acid.

• Stock: Tofacitinib-d3 Citrate (1 mg/mL in Methanol).

Procedure:

• Preparation: Prepare a 100 ng/mL IS working solution in Solvent A (Acidic) and a second aliquot in Ammonium Bicarbonate pH 8.0 (Basic).

• Incubation: Let both stand at Room Temperature for 4 hours.

• Analysis: Inject both solutions (n=3).

• Criteria:

  • Acidic Sample: Should show < 2% variation in peak area.[2]

  • Basic Sample: Will likely show > 20% loss (due to precipitation, NOT exchange).

  • Mass Check: Check the M+0 (unlabeled) channel. If M+0 increases significantly (>1% of IS area) in the Acidic sample, the material is chemically impure. If it remains low, the "exchange" is an environmental artifact.

References & Grounding

• Tofacitinib Structure & Properties:

  • Source: National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 9926791, Tofacitinib.

  • Link:

• Solubility & pKa Profile:

  • Source: Mercadé-Frutos, D., et al. (2023). Comparative Solubility Studies Between Tofacitinib Citrate and Tofacitinib Free Base. AEFI Symposium.

  • Link:

• LC-MS Internal Standard Best Practices:

  • Source: Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry.

  • Link:

• Deuterium Exchange Mechanisms in MS:

  • Source: Wang, S., et al. (2007). Hydrogen/Deuterium Exchange Mass Spectrometry. Analytical Chemistry.

  • Link:

Sources

• 1. CN106967072A - Tofacitinib citrate crystal form compound and preparation method thereof - Google Patents [patents.google.com]
• 2. In-Depth Analysis of the Stability of Specific Impurities in Tofacitinib - Oreate AI Blog [oreateai.com]

Tofacitinib-d3 Citrate Stability in Autosampler Conditions: A Technical Support Guide

Welcome to the technical support center for Tofacitinib-d3 citrate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into ensuring the stability of Tofacitinib-d3 citrate during analysis. Here, we address common questions and troubleshooting scenarios encountered in the laboratory, with a focus on maintaining sample integrity within the autosampler.

Introduction: The Critical Role of Analyte Stability

Tofacitinib is a Janus kinase (JAK) inhibitor, and its deuterated analog, Tofacitinib-d3 citrate, is a crucial internal standard in bioanalytical studies for accurate quantification. The integrity of any quantitative analysis hinges on the stability of the analyte and its internal standard throughout the experimental workflow. Instability within the autosampler can lead to inaccurate and unreliable results, compromising entire studies. This guide provides a comprehensive overview of the factors affecting Tofacitinib-d3 citrate stability and practical steps to mitigate degradation.

The chemical stability of Tofacitinib-d3 citrate is expected to be comparable to that of unlabeled Tofacitinib citrate. The deuterium labeling does not alter the fundamental chemical properties of the molecule under typical analytical conditions. Therefore, the extensive stability data available for Tofacitinib is directly applicable to its deuterated form.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address specific questions and issues you may encounter during your experiments.

Q1: My results for Tofacitinib-d3 citrate are inconsistent. Could this be an autosampler stability issue?

A1: Inconsistent results, such as decreasing peak areas over a sequence run, are a classic sign of analyte instability. The stability of tofacitinib is significantly influenced by pH, temperature, and the composition of the sample solvent.[1][2]

To troubleshoot, consider the following:

• Autosampler Temperature: Tofacitinib exhibits increased degradation at higher temperatures.[3] Ensure your autosampler is set to a cool temperature, typically 4-8°C, which is a common practice to slow down potential chemical degradation.[4][5] Some validated methods specify stability for 24 hours at a sample cooler temperature of 4°C.[6][7]

• Sample pH: Tofacitinib is most stable in acidic conditions, specifically at a pH below 5.0.[1][2] It is susceptible to base-catalyzed hydrolysis. If your sample is dissolved in a neutral or basic solution, its stability will be compromised.

• Solvent Composition: While organic solvents like acetonitrile and methanol are common in sample preparation, the aqueous component of your sample diluent is critical. Ensure it is appropriately buffered to maintain an acidic pH.

Q2: What is the optimal pH for storing my processed samples in the autosampler?

A2: Based on preformulation studies, the optimal pH range for tofacitinib stability is between 2.0 and 5.0.[1][2] Degradation follows apparent first-order kinetics, and to maximize the stability of the drug, the pH should be maintained in this acidic range.[1][2]

Q3: I am observing unexpected degradation products in my chromatogram. What could be the cause?

A3: The appearance of new peaks can indicate degradation. Tofacitinib is known to degrade under certain stress conditions:

• Hydrolytic Degradation: It is prone to hydrolysis under both acidic and basic conditions, particularly at the amide and cyano positions of the 3-oxopropanenitrile moiety.[3] Base-catalyzed degradation is particularly prominent.[2][7]

• Oxidative Degradation: Tofacitinib is sensitive to oxidative degradation, especially at the pyrrole ring double bond.[3]

• Photolytic Degradation: Exposure to UV light can cause degradation.[3] While many modern autosamplers protect samples from light, it's a factor to consider if you are using clear vials and the autosampler has a transparent cover. Using amber vials is a recommended practice for light-sensitive compounds.[4]

Q4: How long can I expect my Tofacitinib-d3 citrate samples to be stable in the autosampler?

A4: The duration of stability depends on the storage conditions. For stock solutions, storage at -20°C for one month or -80°C for six months is recommended.[8] For processed samples in an autosampler, a validated method for tofacitinib oral solution demonstrated stability for 24 hours at 4°C.[6][7] It is crucial to perform your own stability assessments under your specific analytical conditions to determine the viable run time for your samples.

Experimental Protocols

Protocol 1: Preparation of Tofacitinib-d3 Citrate Stock and Working Solutions

• Stock Solution Preparation:

  • Accurately weigh the required amount of Tofacitinib-d3 citrate.

  • Dissolve in a suitable solvent, such as methanol or DMSO, to a final concentration of 1 mg/mL.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.[8]

  • Store aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[8]

• Working Solution Preparation:

  • On the day of analysis, thaw a stock solution aliquot.

  • Dilute the stock solution with your mobile phase or a reconstitution solvent to the desired working concentration.

  • Ensure the final diluent has a pH in the optimal range of 2.0-5.0 to maintain stability.

Protocol 2: Autosampler Stability Assessment

• Prepare a set of quality control (QC) samples at low, medium, and high concentrations.

• Inject the QC samples at the beginning of your analytical run (T=0).

• Place the remaining QC samples in the autosampler under the intended storage conditions (e.g., 4°C).

• Re-inject the QC samples at various time points throughout the expected run time (e.g., 6, 12, 24 hours).

• Calculate the percent deviation of the analyte response at each time point relative to the T=0 samples. A common acceptance criterion is within ±15% of the initial concentration.

Data Presentation

Table 1: Summary of Tofacitinib Stability Under Various Conditions

Condition	Stressor	Observation	Reference
pH	Acidic (pH < 5.0)	Maximum stability	[1][2]
Basic	Undergoes base-catalyzed degradation	[1][2][7]
Temperature	Low (e.g., 4°C)	Increased stability	[1][2][6][7]
Elevated (e.g., 30-50°C)	Increased degradation	[3]
Light	UV Light (254 nm)	Degradation observed	[3]
Oxidation	Oxidizing agents	Sensitive to oxidative degradation	[3]

Visualizations

Experimental Workflow for Stability Assessment

Caption: Workflow for assessing autosampler stability.

Troubleshooting Logic for Tofacitinib-d3 Citrate Instability

Caption: Troubleshooting flowchart for instability issues.

References

• Jetir.Org. (n.d.). To study the solubility of tofacitinib citrate. Retrieved from [Link]

• Al-Ghananeem, A. M., & Malkawi, A. H. (2019). Preformulation and Evaluation of Tofacitinib as a Therapeutic Treatment for Asthma. National Institutes of Health. Retrieved from [Link]

• Yilmaz, H. (2021). Forced Degradation Studies to Assess the Stability of a Janus Kinase Inhibitor Using RPLC Method. Walsh Medical Media. Retrieved from [Link]

• Patel, D. J., et al. (2019). Development And Validation of Stability Indicating Assay Method For Estimation of Tofacitinib Citrate In Its Extended Release Tablets. IJSART. Retrieved from [Link]

• Kishore, M., & Reddy, T. S. (2015). Stability indicating HPLC method for the quantification of tofacitinib citrate and its related substances. Der Pharma Chemica. Retrieved from [Link]

• Jain, D., & Jain, R. (2015). Stability Indicating HPTLC Method for Determination of Tofacitinib Citrate. Der Pharma Chemica. Retrieved from [Link]

• Yilmaz, H. (2021). Forced Degradation Studies to Assess the Stability of a Janus Kinase Inhibitor Using RPLC Method. DergiPark. Retrieved from [Link]

• ResearchGate. (n.d.). Stability results of tofacitinib in forced degradation study. Retrieved from [Link]

• Shimadzu. (n.d.). LCMS Troubleshooting Tips. Retrieved from [Link]

• Hawach Scientific. (2024). How to Store Chromatography Autosampler Vials to Prevent Contamination? Retrieved from [Link]

• Mastelf. (2025). Avoid Costly Mistakes: Proper Storage for HPLC Vials. Retrieved from [Link]

• ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. Retrieved from [Link]

• ACG Publications. (2023). A validated RP-HPLC assay method for Tofacitinib in pharmaceutical drug products. Retrieved from [Link]

• Technology Networks. (2021). Effective LC Troubleshooting: Symptom-Based Strategies and Solutions. Retrieved from [Link]

• Inorganic Ventures. (n.d.). The Proper Storage and Handling of Volatile Analytical Standards. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• PubMed. (2018). Development and validation of a rapid and sensitive UPLC-MS/MS assay for the quantification of tofacitinib in human plasma. Retrieved from [Link]

• LCGC International. (2019). HPLC Troubleshooting: Autosampler Contamination. Retrieved from [Link]

• GMI - Trusted Laboratory Solutions. (2024). Troubleshooting Guide for HPLC Auto-Samplers. Retrieved from [Link]

Sources

• 1. jetir.org [jetir.org]
• 2. Preformulation and Evaluation of Tofacitinib as a Therapeutic Treatment for Asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. mastelf.com [mastelf.com]
• 5. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 6. emergingstandards.usp.org [emergingstandards.usp.org]
• 7. emergingstandards.usp.org [emergingstandards.usp.org]
• 8. medchemexpress.com [medchemexpress.com]

Resolving isotopic interference in Tofacitinib-d3 analysis

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with Tofacitinib and its deuterated internal standard, Tofacitinib-d3. This guide is designed to provide expert insights and practical solutions for a critical challenge in quantitative bioanalysis: resolving isotopic interference. By understanding the underlying principles and implementing robust methodologies, you can ensure the accuracy and reliability of your data.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference in the context of Tofacitinib-d3 analysis?

A: Isotopic interference, often referred to as "crosstalk," occurs when the mass spectrometric signal of the analyte (Tofacitinib) overlaps with the signal of its stable isotope-labeled internal standard (SIL-IS), Tofacitinib-d3, or vice versa.[1][2] This happens because naturally occurring heavier isotopes (like ¹³C) in the unlabeled Tofacitinib can produce a mass signal that is identical to the signal of the deuterated internal standard.[3] For example, a Tofacitinib molecule containing three ¹³C atoms instead of ¹²C atoms will have a mass-to-charge ratio (m/z) that is 3 units higher, potentially overlapping with the Tofacitinib-d3 signal. This can lead to inaccurate quantification, especially at high analyte concentrations.[1][3]

Q2: Why is a deuterated internal standard like Tofacitinib-d3 used in the first place?

A: Deuterated internal standards are the preferred choice in quantitative LC-MS assays for several reasons.[4][5] Since they are chemically almost identical to the analyte, they co-elute during chromatography and experience similar effects from sample preparation (like extraction losses) and matrix-induced ionization suppression or enhancement.[4][6] By adding a known concentration of Tofacitinib-d3 to every sample, standard, and quality control (QC), it acts as a reference to correct for these variations, leading to more accurate and precise results.[4]

Q3: What are the primary causes of significant isotopic interference?

A: Several factors can exacerbate isotopic interference:

• Low mass difference: A small mass difference (e.g., 3 amu for d3) between the analyte and the SIL-IS increases the likelihood of overlap from naturally occurring isotopes.[5]

• High analyte concentration: At high concentrations of Tofacitinib, the signal from its isotopic variants (M+1, M+2, M+3, etc.) becomes more pronounced, increasing the chance of interfering with the Tofacitinib-d3 signal.[3]

• Isotopic purity of the internal standard: If the Tofacitinib-d3 standard contains residual unlabeled Tofacitinib, it will directly contribute to the analyte signal, causing a positive bias.[3]

• Molecular formula: Molecules with a large number of carbon atoms will have a higher natural abundance of ¹³C, increasing the intensity of their M+1, M+2, etc. isotope peaks.[1][3]

Q4: Are there regulatory guidelines that address isotopic interference?

A: Yes, regulatory bodies like the U.S. Food and Drug Administration (FDA) provide guidance on bioanalytical method validation.[7][8][9] While they may not specify exact protocols for every type of interference, they emphasize the need for selectivity, accuracy, and precision.[8][10] The FDA guidance acknowledges that crosstalk between an analyte and a labeled internal standard can distort results, particularly at the Lower Limit of Quantification (LLOQ).[2] It is the responsibility of the analyst to demonstrate that the chosen method is free from significant interference and to validate it accordingly.[7][8]

Troubleshooting Guides

Problem 1: I'm observing a consistent positive bias in my low concentration QC samples.

Possible Cause: This is a classic sign of interference from your Tofacitinib-d3 internal standard on the unlabeled Tofacitinib analyte channel. Even a small percentage of unlabeled Tofacitinib impurity in your IS can significantly inflate the measured concentration of your low-level samples.

Solution Pathway:

• Assess the Purity of Your Internal Standard:

  • Protocol: Prepare a "zero sample" (a blank matrix sample spiked only with Tofacitinib-d3 at the working concentration).

  • Analysis: Acquire data for this sample and analyze the chromatogram for the Tofacitinib (analyte) transition.

  • Acceptance Criteria: According to FDA guidance, the response in the analyte channel should not be more than 20% of the response of the LLOQ sample.[8] If it exceeds this, your IS purity is insufficient.

• Mitigation Strategies:

  • Source a Higher Purity IS: Contact your supplier to obtain a Tofacitinib-d3 standard with a higher isotopic purity.

  • Chromatographic Separation: If baseline separation between Tofacitinib and Tofacitinib-d3 can be achieved, the interference can be resolved. However, this is often difficult due to their chemical similarity.[11]

  • Mathematical Correction: A non-linear calibration function can be used to correct for known interference contributions, though this requires careful validation.[3]

Problem 2: My calibration curve is becoming non-linear at the high end.

Possible Cause: This often points to interference from high concentrations of unlabeled Tofacitinib on the Tofacitinib-d3 signal. The natural isotopic distribution of Tofacitinib (M+3) is contributing to the signal being measured for the internal standard, artificially inflating the IS response and causing the analyte/IS ratio to curve downwards.[1][3]

Solution Pathway:

• Verify the Interference:

  • Protocol: Prepare a sample containing Tofacitinib at the Upper Limit of Quantification (ULOQ) without any internal standard.

  • Analysis: Monitor the mass transition for Tofacitinib-d3.

  • Evaluation: A significant peak at the retention time of Tofacitinib indicates crosstalk from the analyte to the IS. The EMA recommends that the carry-over should be ≤ 5% for the IS.[2]

• Mitigation Strategies:

  • Select a Different Product Ion: Investigate the fragmentation pattern of Tofacitinib-d3 to find a unique product ion that is not subject to interference from Tofacitinib. This is a highly effective strategy if a suitable ion exists.[12]

  • Use a Higher Mass SIL-IS: If possible, synthesize or procure an internal standard with a higher mass difference (e.g., Tofacitinib-¹³C₆, d₆). A larger mass shift significantly reduces the probability of isotopic overlap.

  • High-Resolution Mass Spectrometry (HRMS): Instruments like a Q-TOF or Orbitrap can resolve the small mass difference between the interfering isotope peak of Tofacitinib and the monoisotopic peak of Tofacitinib-d3, allowing for more accurate measurement.[12]

Sources

• 1. researchgate.net [researchgate.net]
• 2. ovid.com [ovid.com]
• 3. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. scispace.com [scispace.com]
• 6. tandfonline.com [tandfonline.com]
• 7. fda.gov [fda.gov]
• 8. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 9. researchgate.net [researchgate.net]
• 10. hhs.gov [hhs.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Carryover Effects with Tofacitinib-d3 Citrate

Welcome to the technical support center for the analytical application of Tofacitinib-d3 citrate. As a deuterated analog of Tofacitinib, this stable isotope-labeled compound is a critical internal standard for achieving accurate and precise quantification in pharmacokinetic and therapeutic drug monitoring studies.[1][2] However, its physicochemical properties can sometimes lead to analytical challenges, most notably chromatographic carryover.

This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and minimize carryover effects, ensuring the integrity and reliability of your experimental data. We will delve into the root causes of carryover and provide practical, field-proven solutions in a direct question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What exactly is carryover, and why is it a significant concern when using Tofacitinib-d3 citrate as an internal standard?

A1: Carryover is the appearance of an analyte's signal in a blank or subsequent sample injection after a high-concentration sample has been analyzed.[3][4] In essence, it's a "ghost peak" from a previous run.[4]

Causality and Impact: The core issue with carryover is its direct threat to quantitative accuracy. When using Tofacitinib-d3 citrate as an internal standard (IS), any residual amount carried over into the next injection will artificially inflate the IS signal for that sample. This leads to an underestimation of the native Tofacitinib concentration, compromising the validity of your results. Given the high sensitivity of modern LC-MS/MS instruments, even minute levels of carryover that might be invisible to a UV detector can be significant.[4] This is particularly critical when analyzing samples with low Tofacitinib concentrations that follow a high-concentration sample, as the carryover can be a substantial fraction of the intended IS signal.

Q2: I'm consistently seeing a Tofacitinib-d3 citrate peak in my blank injections. Where in my LC-MS system is this likely coming from?

A2: Carryover is a systemic issue that can originate from multiple points within your instrument. The most common culprits are components in the flow path that have active sites for adsorption or areas where the sample can be trapped.[5][6]

Primary Sources of Carryover:

• Autosampler Needle and Wash System: The exterior and interior of the injection needle can retain analyte, especially if the needle wash is inadequate.[4]

• Injection Valve: Scratches or wear on the rotor and stator seals of the injection valve can create microscopic pockets where the sample is trapped and slowly bleeds out in subsequent runs.[7]

• LC Column and Guard Column: Strong adsorption of Tofacitinib-d3 citrate onto the stationary phase can occur if the mobile phase is not strong enough to elute it completely during the run and subsequent wash steps.

• Fittings and Tubing: Improperly seated fittings can create small voids that trap the sample. Furthermore, certain compounds can interact with materials like stainless steel.[4]

• Mass Spectrometer Source: Over time, the ion source (including the cone and capillary) can become contaminated, leading to a persistent background signal.[3]

Below is a diagram illustrating the potential points of carryover within a typical LC-MS system.

Caption: Primary sources of analyte carryover in an LC-MS system.

Q3: How can I systematically troubleshoot to identify the source of the Tofacitinib-d3 citrate carryover?

A3: A logical, step-by-step approach is crucial to efficiently pinpoint the problem. The goal is to isolate different components of the system to determine their contribution to the carryover.

Troubleshooting Workflow:

• Distinguish Carryover from Contamination: First, confirm you are dealing with true carryover. Inject a high-concentration standard followed by a series of three or more blank injections.

  • True Carryover: The peak area will decrease with each subsequent blank injection.[5]

  • Contamination: The peak area will remain relatively constant across all blank injections, suggesting a contaminated blank solution, mobile phase, or a heavily contaminated system.[5][7]

• Isolate the Injector vs. the Rest of the System: Perform a "null injection" or "inject-through" where the injection program runs without actuating the valve. If a peak still appears, the contamination is likely in the mobile phase or the system downstream of the valve. If no peak appears, the carryover is originating from the autosampler (needle, loop, valve).

• Bypass the Column: If the autosampler is suspected, replace the column with a zero-dead-volume union. Repeat the high standard -> blank injection sequence.

  • If carryover is significantly reduced or eliminated, the column is the primary source.

  • If carryover persists, the issue lies within the autosampler components (needle, valve).

The following decision tree provides a visual guide to this diagnostic process.

Caption: A troubleshooting decision tree for diagnosing carryover.

Q4: What is the best way to configure my autosampler wash solution and method to prevent Tofacitinib-d3 citrate carryover?

A4: An aggressive and appropriate needle wash is your first line of defense. The principle is to use a wash solvent that has a higher solubilizing power for Tofacitinib-d3 citrate than the sample diluent or mobile phase.[4]

Protocol for Optimizing Autosampler Wash:

• Solvent Selection: The wash solvent must be strong enough to remove adsorbed analyte from all surfaces. Since Tofacitinib is soluble in organic solvents, a high percentage of organic solvent is recommended.[8][9] Consider using a solvent mixture that is stronger than your gradient's final mobile phase composition.

• Use of Additives: Adding a small amount of acid (e.g., 0.1-0.5% formic acid) or base (e.g., 0.1-0.5% ammonium hydroxide) can modify the charge state of the analyte and the surface of the flow path, disrupting interactions and improving washing efficiency. The choice of additive should be compatible with your column and MS method.

• Multi-Solvent Wash: Modern autosamplers often allow for multiple wash solvents. A highly effective sequence is:

  • Wash 1: A solution that mimics your sample diluent to remove the bulk of the sample matrix.

  • Wash 2: An aggressive organic wash (e.g., 100% Acetonitrile or Methanol with additive).

  • Wash 3: A solution similar to the initial mobile phase to re-equilibrate the needle.

• Increase Wash Volume and Time: Ensure the wash volume is sufficient to completely flush the sample loop and needle. Increase the duration of the needle wash step in your method.

Parameter	Recommendation	Rationale
Primary Wash Solvent	90:10 Acetonitrile:Isopropanol + 0.2% Formic Acid	A very strong, non-aqueous solvent mixture to dissolve and remove stubborn residues.
Secondary Wash Solvent	50:50 Acetonitrile:Water	An intermediate polarity wash to remove a broad range of components.
Seal Wash	10:90 Acetonitrile:Water	A continuous, low-organic wash to keep the back of the needle and seals clean.
Wash Volume	> 5x Sample Loop Volume	Ensures complete displacement and flushing of the loop and connected tubing.

Q5: My troubleshooting points to the column. How can I modify my LC gradient to reduce on-column carryover?

A5: On-column carryover occurs when Tofacitinib-d3 citrate is not fully eluted during the analytical run. A robust column wash at the end of each gradient is essential.

Experimental Protocol for Method Optimization:

• Increase Maximum Organic Percentage: Ensure your gradient reaches a high percentage of organic solvent (e.g., 95-98% B, where B is Acetonitrile or Methanol).

• Hold at High Organic: Extend the time the gradient is held at the maximum organic percentage. This "soaking" period allows strongly retained molecules to elute from the column.

• Use a Stronger Elution Solvent: If acetonitrile is your primary organic solvent, consider using methanol or isopropanol in the wash step, as they can have different selectivities and elution strengths for certain compounds.

• Increase Flow Rate During Wash: Increasing the flow rate during the high-organic wash step can improve washing efficiency without affecting the chromatographic separation.

• Column Temperature: Increasing the column temperature can decrease mobile phase viscosity and improve analyte solubility, potentially reducing retention and carryover.

Example Gradient with Enhanced Column Wash:

Time (min)	Flow Rate (mL/min)	%A (e.g., Water + 0.1% FA)	%B (e.g., ACN + 0.1% FA)	Curve	Purpose
0.0	0.5	95	5	6	Initial Conditions
0.5	0.5	95	5	6	Load Sample
4.0	0.5	5	95	6	Analyte Elution
5.5	0.5	5	95	6	High-Organic Column Wash
5.6	0.8	5	95	6	Increase Flow for Flush
6.5	0.8	95	5	6	Return to Initial
8.0	0.5	95	5	6	Re-equilibration

References

• Veeprho. Tofacitinib-D3 Citrate. [Link]

• Al-Shaklia, M. K., et al. (2022). Indicating HPLC Method Development and Validation for the Quantification of Tofacitinib Citrate and Its Re. International Journal of Analytical Chemistry. [Link]

• USP. Methods for the Analysis of Tofacitinib Oral Solution. [Link]

• Barik, A., et al. (2021). Controlled Release Formulation of Tofacitinib Citrate Tablets Evaluated Using Quality by Design (QBD) Approach. Journal of Pharmaceutical Research International. [Link]

• Alassadi, I. J. B., et al. (2014). Stability indicating HPLC method for the quantification of tofacitinib citrate and its related substances. Der Pharma Chemica. [Link]

• Macha, S., et al. (2015). A validated LC-MS/MS assay for simultaneous quantification of methotrexate and tofacitinib in rat plasma: application to a pharmacokinetic study. Biomedical Chromatography. [Link]

• Iwasaki, Y., et al. (2014). Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y. Mass Spectrometry (Tokyo, Japan). [Link]

• Yilmaz, B., & Kurbanoglu, S. (2023). A validated RP-HPLC assay method for Tofacitinib in pharmaceutical drug products. Records of Natural Products. [Link]

• Iwasaki, Y., et al. (2014). Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y. PMC. [Link]

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Tofacitinib-d3 citrate solubility issues in aqueous buffers

Introduction: This guide is designed for researchers, scientists, and drug development professionals who are utilizing Tofacitinib-d3 citrate in their experiments. As a deuterated analog of Tofacitinib citrate, a potent JAK inhibitor, its behavior in aqueous solutions is critical for generating reliable and reproducible data.[1] This document provides in-depth technical guidance to navigate the common solubility challenges associated with this compound, ensuring the integrity of your experimental outcomes. While the deuteration is unlikely to significantly alter the fundamental physicochemical properties, the inherent low aqueous solubility of the parent compound at physiological pH necessitates careful preparation and handling.[2]

Quick Reference Data

For immediate reference, the key physicochemical properties of Tofacitinib citrate governing its solubility are summarized below.

Property	Value	Significance for Experimental Work
Aqueous Solubility	Highly pH-dependent.[3][4]	Direct dissolution in neutral buffers (e.g., PBS pH 7.4) is challenging and often leads to precipitation.
>28 mg/mL at pH 1.0.[3]	Excellent solubility in highly acidic conditions.
5.2 mg/mL at pH 2.2.[5][6]	Substantial solubility in moderately acidic conditions.
2.9 mg/mL in water (unspecified pH).[3]	Baseline solubility in pure water.
1.8 mg/mL at pH 3.5.[5][6]	Solubility decreases as pH approaches the pKa.
0.20 mg/mL at pH >8.0.[3]	Very poorly soluble in alkaline conditions.
Intrinsic Solubility	147 µg/mL.[5][6]	The maximum solubility of the un-ionized form of the drug in solution.
pKa	~5.1 - 5.2.[5][7][8]	The pH at which the compound is 50% ionized. Solubility dramatically increases at pH values below the pKa.
Recommended Solvents	DMSO, Dimethylformamide (DMF).[9]	Ideal for preparing high-concentration stock solutions.
Stability	Maximum stability below pH 5.0.[5][6]	Acidic conditions are favorable for both solubility and stability. Sensitive to alkaline and oxidative conditions.[3]

Frequently Asked Questions (FAQs)

Q1: I'm trying to dissolve Tofacitinib-d3 citrate directly in PBS (pH 7.4) for my cell culture experiment, but it won't dissolve. Why is this happening?

A1: This is an expected outcome due to the fundamental chemical properties of the molecule. Tofacitinib is a weak base with a pKa of approximately 5.2.[5][10] At a physiological pH of 7.4, which is significantly above the pKa, the molecule is predominantly in its un-ionized, less soluble form. The solubility of Tofacitinib citrate is highly dependent on pH, exhibiting much greater solubility in acidic environments where it can be protonated.[4][6] Direct dissolution in neutral or alkaline buffers will almost certainly fail.

Q2: What is the correct way to prepare an aqueous working solution of Tofacitinib-d3 citrate for my in vitro assays?

A2: The industry-standard and highly recommended method is a two-step process. First, prepare a high-concentration stock solution in an organic solvent like DMSO.[9] Tofacitinib citrate is readily soluble in DMSO at concentrations of 10 mg/mL or higher.[9] Second, dilute this DMSO stock solution into your aqueous experimental buffer to achieve the final desired concentration. This method ensures the compound is fully solvated before its introduction to the aqueous environment, minimizing precipitation.

Q3: What is the maximum concentration of DMSO I can use in my cell-based assay?

A3: This is a critical consideration for maintaining experimental integrity, as DMSO can have cytotoxic effects. Most cell lines can tolerate DMSO concentrations up to 0.5% (v/v) without significant toxicity. However, it is imperative to determine the specific tolerance of your cell line. Always include a vehicle control in your experiments, which consists of your cell culture medium with the same final concentration of DMSO used in your treatment groups. This allows you to differentiate the effects of the compound from the effects of the solvent.

Q4: For how long can I store my aqueous working solutions of Tofacitinib-d3 citrate?

A4: It is strongly advised to prepare aqueous working solutions fresh for each experiment. Tofacitinib can undergo degradation in aqueous conditions, and its stability is dependent on pH, temperature, and ionic strength.[5][6] One supplier explicitly recommends not storing aqueous solutions for more than one day.[9] If you must prepare solutions in advance, store them at 4°C and use them within 24 hours. For longer-term storage, aliquots of the DMSO stock solution should be stored at -20°C or -80°C.[11]

Q5: Will the deuterium (d3) substitution affect the solubility compared to the standard Tofacitinib citrate?

A5: In general, the substitution of hydrogen with deuterium atoms does not significantly alter the macroscopic physicochemical properties like solubility.[2] The primary drivers of solubility for this molecule are its pKa and crystal lattice energy. Therefore, you should assume that Tofacitinib-d3 citrate will present the same pH-dependent solubility challenges as its non-deuterated counterpart and follow the same handling protocols.

Troubleshooting Guide: Precipitation & Instability

This section addresses specific problems you may encounter during your experiments and provides a logical, step-by-step approach to resolving them.

Issue 1: Precipitate Forms Immediately Upon Diluting DMSO Stock into Aqueous Buffer

You Observe: A cloudy suspension or visible particles appear as soon as you add the Tofacitinib-d3 citrate DMSO stock to your buffer (e.g., PBS, cell culture media).

Causality Analysis: This is a classic case of supersaturation and "crashing out." The compound, while stable in the DMSO stock, is being introduced into an aqueous environment at a concentration that exceeds its solubility limit at that specific pH.

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for Tofacitinib-d3 citrate precipitation.

Step-by-Step Solutions:

• Lower the pH of the Aqueous Buffer (If Permissible):

  • Rationale: The most effective way to increase the solubility of Tofacitinib citrate is to lower the pH of the buffer to below its pKa of ~5.2.[5][6] At pH 3.5, the solubility is ~1.8 mg/mL, and at pH 2.2, it increases to ~5.2 mg/mL, which is a significant improvement over its solubility at neutral pH.[5][6]

  • Action: If your experimental system (e.g., an enzymatic assay) can tolerate acidic conditions, prepare your buffer at a pH between 3.0 and 5.0.

  • Critical Control: You must run a parallel vehicle control with the buffer adjusted to the same acidic pH to ensure that any observed effects are due to the compound and not the altered pH.

• Reduce the Final Working Concentration:

  • Rationale: You may be exceeding the solubility limit. At pH 7.2, the solubility in a 1:1 DMSO:PBS solution is only about 0.5 mg/mL.[9]

  • Action: Re-evaluate the required concentration for your experiment. Can a lower concentration still provide the desired biological effect? If so, reduce the final concentration in your assay.

• Employ a Stepwise Dilution Method:

  • Rationale: Adding a highly concentrated DMSO stock directly into a large volume of buffer can create localized areas of extreme supersaturation, initiating precipitation. A gradual dilution can prevent this.

  • Action: Instead of a single 1:1000 dilution, for example, perform a serial dilution. First, dilute the DMSO stock 1:10 in your aqueous buffer. Vortex gently. Then, take from this intermediate dilution for your final dilution.

• Incorporate a Co-solvent (Advanced):

  • Rationale: The addition of a small amount of a pharmaceutically acceptable co-solvent can increase the solubility of hydrophobic compounds. For Tofacitinib, the use of ethanol or propylene glycol has been shown to increase solubility.[6]

  • Action: This is an advanced technique that requires careful validation. A final concentration of 1-5% ethanol or polyethylene glycol (PEG) in your aqueous buffer may improve solubility.

  • Critical Control: The potential for co-solvent toxicity on your cells must be thoroughly evaluated with appropriate vehicle controls.

Protocols: Preparation of Tofacitinib-d3 Citrate Solutions

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

Materials:

• Tofacitinib-d3 citrate (FW: ~507.5 g/mol , confirm with supplier's Certificate of Analysis)

• High-purity, anhydrous DMSO

• Sterile microcentrifuge tubes or vials

Procedure:

• Calculation: To prepare 1 mL of a 10 mM stock solution, you will need 5.075 mg of Tofacitinib-d3 citrate.

  • Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight (g/mol) * 1000 (mg/g)

  • Mass = 0.010 mol/L * 0.001 L * 507.5 g/mol * 1000 = 5.075 mg

• Weighing: Accurately weigh out 5.075 mg of the compound and place it into a sterile vial.

• Dissolution: Add 1 mL of anhydrous DMSO to the vial.

• Solubilization: Cap the vial tightly and vortex thoroughly. If needed, gentle warming in a 37°C water bath for 5-10 minutes can aid dissolution. Ensure the solution is a clear, particle-free liquid.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.[11]

Protocol 2: Preparation of a 10 µM Working Solution in Cell Culture Medium

Materials:

• 10 mM Tofacitinib-d3 citrate DMSO stock solution (from Protocol 1)

• Pre-warmed sterile cell culture medium

Procedure:

• Intermediate Dilution (Optional but Recommended):

  • Dilute the 10 mM stock solution 1:100 in cell culture medium to create a 100 µM intermediate solution.

  • To do this, add 2 µL of the 10 mM stock to 198 µL of medium. Vortex gently.

• Final Dilution:

  • Dilute the 100 µM intermediate solution 1:10 in cell culture medium to achieve the final 10 µM concentration.

  • For example, add 100 µL of the 100 µM solution to 900 µL of medium.

• Final DMSO Concentration Check: This two-step dilution results in a final DMSO concentration of 0.1%, which is well-tolerated by most cell lines.

• Application: Use this freshly prepared working solution immediately for your experiment. Do not store.[9]

pH and Solubility Relationship Diagram dot

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Reducing matrix effects for Tofacitinib-d3 citrate in urine analysis

A Senior Application Scientist's Guide to Mitigating Matrix Effects

Welcome to the technical support guide for the analysis of Tofacitinib-d3 citrate in urine. This resource is designed for researchers, scientists, and drug development professionals who are utilizing LC-MS/MS for quantitative bioanalysis. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to troubleshoot and optimize your analytical methods effectively.

Urine, while a relatively accessible biological matrix, is notoriously complex. It contains a high concentration of salts, urea, creatinine, and a diverse array of endogenous compounds that can significantly interfere with the ionization of your target analyte, a phenomenon known as the matrix effect.[1][2] This guide provides a structured approach to understanding, identifying, and mitigating these effects to ensure the accuracy and reliability of your data.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the common initial questions encountered when setting up an assay for Tofacitinib in urine.

Q1: What exactly is Tofacitinib-d3 citrate and why is it essential for my assay?

Tofacitinib-d3 citrate is a stable isotope-labeled (SIL) version of Tofacitinib, where three hydrogen atoms have been replaced with deuterium.[3][4] In quantitative mass spectrometry, it serves as an ideal internal standard (IS).[5]

Causality: The key principle is that a SIL internal standard has nearly identical chemical and physical properties to the analyte of interest (Tofacitinib).[6] This means it will behave similarly during sample extraction, chromatography, and ionization in the mass spectrometer source. Any sample loss during preparation or any signal suppression/enhancement caused by the urine matrix will affect both the analyte and the IS to the same degree. By measuring the ratio of the analyte signal to the IS signal, these variations are normalized, leading to highly accurate and precise quantification.[6][7] Using a SIL-IS is considered the gold standard for correcting matrix effects.[2][8]

Q2: What are "matrix effects" in the context of urine analysis by LC-MS/MS?

Matrix effects are the alteration (suppression or enhancement) of an analyte's ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[2][9] Urine is a complex mixture of salts, urea, pigments, and metabolites. When these compounds enter the mass spectrometer's ion source at the same time as your analyte, they can compete for the available charge or alter the efficiency of droplet formation and evaporation, ultimately changing the number of analyte ions that reach the detector.[9][10] This leads to inaccurate and unreliable quantitative results.

Q3: How can I confirm that matrix effects are negatively impacting my Tofacitinib analysis?

The most direct way is to perform a post-extraction spike experiment. The procedure is as follows:

• Extract Blank Matrix: Process a sample of blank urine (from at least six different sources to assess variability) using your chosen sample preparation method.

• Spike Post-Extraction: After extraction, spike the processed blank matrix with a known concentration of Tofacitinib and Tofacitinib-d3.

• Prepare a Neat Solution: Prepare a solution in a clean solvent (e.g., mobile phase) with the exact same concentration of Tofacitinib and Tofacitinib-d3.

• Analyze and Compare: Analyze both sets of samples by LC-MS/MS and compare the absolute peak area of the analyte in the post-extraction spike sample (A) to the peak area in the neat solution (B).

The matrix effect (ME) can be calculated as: ME (%) = (A / B) * 100 .

• An ME value < 100% indicates ion suppression.

• An ME value > 100% indicates ion enhancement.

• According to FDA guidelines, the matrix effect should be carefully evaluated to ensure it doesn't compromise the integrity of the analysis.[11]

Q4: I'm using Tofacitinib-d3, a SIL-IS. Doesn't that automatically correct for all matrix effects?

Ideally, yes, but there are important caveats. A SIL-IS is incredibly effective when it co-elutes perfectly with the analyte.[6] However, the deuterium isotope effect can sometimes cause the deuterated standard to elute slightly earlier than the non-deuterated analyte on a reversed-phase column.[8][10] If a highly suppressive matrix component elutes precisely between the IS and the analyte, the two may not experience the exact same degree of suppression, leading to a quantitative bias.[10] Therefore, while a SIL-IS is the best tool for compensation, it is not a substitute for developing a clean sample preparation method to minimize matrix effects in the first place.[12]

Part 2: Troubleshooting Guide: Protocols & Methodologies

If you've identified significant matrix effects, the next step is to implement a more robust sample preparation strategy. The goal is to remove interfering endogenous components, particularly salts and phospholipids, before injection.[13][14]

Workflow for Selecting a Sample Preparation Method

The choice of method depends on the required sensitivity, sample throughput, and the degree of matrix interference.

Caption: Decision workflow for choosing a sample preparation method.

Method 1: Dilute-and-Shoot

This is the simplest approach and should be the first method evaluated. It relies on dilution to lower the concentration of matrix components to a level where they no longer significantly interfere.[12]

Step-by-Step Protocol:

• Thaw urine samples and vortex to ensure homogeneity.

• Centrifuge the urine sample at >10,000 x g for 10 minutes to pellet particulate matter.

• In a clean microcentrifuge tube, combine 50 µL of the urine supernatant with 450 µL of your internal standard working solution (Tofacitinib-d3 in mobile phase A). This represents a 1:10 dilution. The dilution factor can be optimized based on assay sensitivity and matrix effect severity.

• Vortex thoroughly.

• Transfer the final mixture to an autosampler vial for injection.

Pros	Cons
Very fast and high-throughput	Least effective at removing interferences
Inexpensive, minimal solvent use	May not be suitable for low concentration analytes
Reduces risk of analyte loss during extraction	Can lead to faster contamination of the ion source and column

Method 2: Liquid-Liquid Extraction (LLE)

LLE separates compounds based on their differential solubility in two immiscible liquids, typically an aqueous phase (urine) and an organic solvent.[15] By adjusting the pH of the urine, the charge state of Tofacitinib can be manipulated to favor its partitioning into the organic layer, leaving polar interferences (like salts) behind in the aqueous phase.

Step-by-Step Protocol:

• Pipette 500 µL of urine into a clean glass test tube.

• Add 50 µL of the internal standard working solution (Tofacitinib-d3).

• pH Adjustment: Add 50 µL of Ammonium Hydroxide (or another base) to raise the pH to >9. This deprotonates Tofacitinib, making it less polar and more soluble in the organic solvent.

• Add 2 mL of an appropriate organic solvent (e.g., Methyl-tert-butyl ether (MTBE) or Ethyl Acetate).[16]

• Vortex vigorously for 2 minutes to ensure thorough mixing of the two phases.

• Centrifuge at 3,000 x g for 5 minutes to separate the layers.

• Carefully transfer the upper organic layer to a new clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of mobile phase.

• Vortex and transfer to an autosampler vial for injection.

Pros	Cons
Good removal of salts and highly polar interferences	More time-consuming and labor-intensive than dilution
Can provide some sample concentration	Requires larger volumes of organic solvents
Relatively inexpensive	Emulsion formation can be an issue

Method 3: Solid-Phase Extraction (SPE)

SPE is a highly effective and selective sample cleanup technique that separates components of a mixture based on their physical and chemical properties. For Tofacitinib, a mixed-mode or reversed-phase polymeric sorbent is often effective.

Step-by-Step Protocol (using a Mixed-Mode Cation Exchange Cartridge):

• Pre-treat Sample: Dilute 500 µL of urine with 500 µL of 4% phosphoric acid. This ensures Tofacitinib is protonated (positively charged). Add the internal standard.

• Condition: Pass 1 mL of methanol through the SPE cartridge.

• Equilibrate: Pass 1 mL of water through the cartridge. Do not let the sorbent bed go dry.

• Load: Load the pre-treated sample onto the cartridge. The protonated Tofacitinib will be retained by both reversed-phase and ion-exchange mechanisms.

• Wash 1: Pass 1 mL of 0.1 M acetic acid through the cartridge to wash away neutral and acidic interferences.

• Wash 2: Pass 1 mL of methanol through the cartridge to wash away less polar, non-basic interferences.

• Elute: Elute the Tofacitinib and Tofacitinib-d3 with 1 mL of 5% ammonium hydroxide in methanol. The basic pH neutralizes the analyte, releasing it from the ion-exchange sorbent.

• Evaporate the eluate to dryness and reconstitute as in the LLE protocol.

Pros	Cons
Provides the cleanest extracts	Most complex and time-consuming method
High analyte recovery and concentration factor	Most expensive method (cost of cartridges)
Highly selective, can remove a wide range of interferences	Requires careful method development

Comparative Summary of Sample Preparation Techniques

Feature	Dilute-and-Shoot	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Relative Cleanliness	Low	Medium	High
Throughput	High	Medium	Low to Medium
Cost per Sample	Very Low	Low	High
Solvent Consumption	Very Low	High	Medium
Method Development	Minimal	Moderate	High
Best For	High concentration samples, screening	Removing salts, moderate sensitivity needs	Low concentration samples, highest data quality

Part 3: Advanced Topics & Best Practices

Q5: My chosen sample prep method still shows some ion suppression. Can I optimize my chromatography?

Absolutely. Chromatographic separation is your final line of defense.

• Increase Retention: If suppression occurs early in the chromatogram where salts and other polar molecules elute, modify your gradient to increase the retention of Tofacitinib. This will move it into a "cleaner" region of the run.

• Use Smaller Particle Columns: Ultra-high performance liquid chromatography (UHPLC) columns with sub-2 µm particles provide sharper peaks. Sharper peaks are less likely to overlap with broad peaks from matrix components, reducing the chance of co-elution and associated suppression.[13]

• Consider Metal-Free Systems: Some compounds can chelate with metal ions from stainless steel components in standard HPLC systems, which can lead to peak tailing and signal suppression. If you observe these issues, a PEEK-lined or metal-free column and flow path may improve performance.[17]

Q6: How do I ensure my final method is robust and defensible?

You must perform a full method validation according to established regulatory guidelines, such as those from the FDA.[11][18][19] This process provides documented evidence that the method is reliable for its intended purpose. Key validation parameters include:

• Selectivity: Ensuring no interference from endogenous components at the retention time of the analyte and IS.

• Matrix Effect: Assessed using at least 6 different sources of urine, as described in FAQ Q3.

• Calibration Curve: Demonstrating linearity over the expected concentration range.

• Accuracy and Precision: Measured at multiple concentration levels (L L O Q, L Q C, M Q C, H Q C). For the LLOQ, precision should be within ±20% and accuracy between 80-120%.[18]

• Recovery: Comparing the analyte response from a pre-extraction spiked sample to a post-extraction spiked sample.

• Stability: Assessing the stability of the analyte in urine under various storage and handling conditions (freeze-thaw, bench-top, etc.).

By systematically addressing matrix effects through intelligent sample preparation and validating your method against rigorous industry standards, you can generate high-quality, reliable data for your Tofacitinib studies.

References

• Veeprho. (n.d.). Tofacitinib-D3 Citrate. Retrieved from [Link]

• Peters, F. T., Maurer, H. H. (2007). Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse. Therapeutic Drug Monitoring, 29(5), 624-633. Retrieved from [Link]

• Drawell. (n.d.). How to Mitigate Matrix Effects in ICP-MS for Complex Sample Analysis. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse. PubMed. Retrieved from [Link]

• Veltman, J. C., et al. (2016). Profile of tofacitinib citrate and its potential in the treatment of moderate-to-severe chronic plaque psoriasis. Drug Design, Development and Therapy, 10, 573–580. Retrieved from [Link]

• Taylor, P. J. (2005). Matrix effects: the Achilles heel of quantitative high-performance liquid chromatography-electrospray-tandem mass spectrometry. Clinical Biochemistry, 38(4), 328-334. Retrieved from [Link]

• Longdom Publishing. (n.d.). Matrix Effects and Ion Suppression in LC-MS: A Practical Guide for Researchers. Retrieved from [Link]

• Bhandari, D., et al. (2020). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 44(8), 868-876. Retrieved from [Link]

• Al-Dirbashi, O. Y., et al. (2011). Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting. Indian Journal of Clinical Biochemistry, 26(3), 302-306. Retrieved from [Link]

• Oxford Academic. (2020). Mitigating Matrix Effects in LC–ESI–MS-MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology. Retrieved from [Link]

• Jickells, S. (2015). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Analytica Chimica Acta, 853, 1-16. Retrieved from [Link]

• Little, J. L., et al. (2006). Phospholipids in liquid chromatography/mass spectrometry bioanalysis: comparison of three tandem mass spectrometric techniques for monitoring plasma phospholipids, the effect of mobile phase composition on phospholipids elution and the association of phospholipids with matrix effects. Rapid Communications in Mass Spectrometry, 20(14), 2145-2154. Retrieved from [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Retrieved from [Link]

• Phenomenex. (n.d.). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. Retrieved from [Link]

• Aurora Biomed. (2022). Automated SPE for Drugs of Abuse in Urine Sample. Retrieved from [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• Phenomenex. (n.d.). Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Retrieved from [Link]

• SCION Instruments. (n.d.). Sample Preparation – Liquid-Liquid Extraction. Retrieved from [Link]

• ResolveMass Laboratories Inc. (n.d.). Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved from [Link]

• U.S. Food and Drug Administration. (2020). Bioanalytical Method Validation: History, Process, and Regulatory Perspectives. Retrieved from [Link]

• Matuszewski, B. K., et al. (2003). Standard line slopes as a measure of relative matrix effect in quantitative HPLC-MS/MS bioanalysis. Journal of Chromatography B, 796(2), 291-300. Retrieved from [Link]

• AMSbiopharma. (n.d.). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. Retrieved from [Link]

• Bioanalysis Zone. (n.d.). Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. Retrieved from [Link]

• LCGC International. (2019). An Uncommon Fix for LC–MS Ion Suppression. Retrieved from [Link]

• Center for Biosimilars. (2018). FDA Finalizes Guidance on Bioanalytical Method Validation. Retrieved from [Link]

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Optimization of mobile phase pH for Tofacitinib-d3 citrate detection

Topic: Optimization of Mobile Phase pH for Tofacitinib-d3 Citrate Detection via LC-MS/MS

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals working on the bioanalysis of Tofacitinib. As Tofacitinib-d3 citrate is a commonly used internal standard for quantitative studies, optimizing its chromatographic behavior is paramount for robust and reliable assay performance. This document focuses on the most critical parameter in reverse-phase liquid chromatography (RPLC) for this molecule: mobile phase pH .

Section 1: The Central Role of pH in Tofacitinib Analysis

Tofacitinib is a basic compound containing multiple nitrogen atoms, making its net charge highly dependent on the pH of the surrounding environment.[1] The key to mastering its chromatography lies in understanding its acid dissociation constant, or pKa. The reported pKa for Tofacitinib is approximately 5.07-5.2 .[2][3] This value is the pivot point around which all chromatographic and mass spectrometric behavior revolves.

Causality: pH, Ionization, Retention, and Detection

• Chromatographic Retention: In reverse-phase chromatography (e.g., using a C18 column), retention is primarily driven by hydrophobic interactions.

  • Protonated State (pH < pKa): At a pH below its pKa, Tofacitinib is protonated, carrying a positive charge (BH+). This ionized form is more polar and hydrophilic, leading to weaker interaction with the stationary phase and, consequently, shorter retention times .

  • Neutral State (pH > pKa): At a pH above its pKa, Tofacitinib is in its neutral, free base form (B). This form is more hydrophobic, leading to stronger interaction with the stationary phase and longer retention times .

• Mass Spectrometric Detection: For LC-MS/MS analysis, efficient ionization is crucial for sensitivity. Tofacitinib is most commonly analyzed using positive mode electrospray ionization (ESI+).[4][5]

  • ESI+ requires a pre-existing charge. Therefore, the protonated (BH+) form of Tofacitinib is essential for achieving a strong signal in the mass spectrometer. Operating at a pH that favors the neutral form will significantly reduce ionization efficiency and lead to poor sensitivity.

The optimization process is therefore a careful balance: the pH must be low enough to ensure efficient protonation for MS detection while being modulated to achieve the desired retention and peak shape on the chromatographic column.

Caption: Relationship between mobile phase pH and Tofacitinib's analytical behavior.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the recommended starting pH for developing a Tofacitinib-d3 citrate LC-MS/MS method?

A robust starting point is a mobile phase pH of 3.0 to 4.0 .

• Expertise & Causality: According to the Henderson-Hasselbalch equation, setting the pH at least 1-2 units below the pKa (~5.1) ensures that over 90-99% of the Tofacitinib-d3 molecules are in their single, protonated (cationic) form. This uniformity is critical for two reasons:

  • It provides a consistently charged species, which is ideal for sensitive and reproducible ESI+ detection.[5]

  • It prevents on-column shifts in ionization state, which can lead to severe peak broadening or tailing. A single ionic species results in sharper, more symmetrical peaks.

Q2: My Tofacitinib-d3 peak is tailing significantly. Could pH be the cause?

Yes, this is a classic symptom of operating too close to the analyte's pKa.

• Expertise & Causality: If your mobile phase pH is between 4.5 and 6.0, a significant population of both the protonated (BH+) and neutral (B) forms of Tofacitinib-d3 exist simultaneously. These two forms have different retention characteristics, causing them to move through the column at slightly different speeds, resulting in a "smearing" effect that manifests as peak tailing. Furthermore, at this intermediate pH range, interactions with free silanol groups on the silica-based column packing can be exacerbated, also contributing to tailing. The most reliable solution is to lower the mobile phase pH to below 4.0 to enforce a single, protonated state.

Q3: I'm struggling with low sensitivity for Tofacitinib-d3. How can I use pH to improve it?

Low sensitivity in ESI+ mode is almost always linked to inefficient ionization. The solution is to ensure the analyte is fully protonated before it enters the mass spectrometer.

• Expertise & Causality: ESI+ works by desolvating ions that are already present in solution. If Tofacitinib-d3 is primarily in its neutral form (which would occur at a pH > 6.0), the mass spectrometer has nothing to detect. By using an acidic mobile phase (e.g., 0.1% formic acid in water, pH ≈ 2.7), you ensure the molecule carries a positive charge in solution, making it readily detectable by ESI+. Published sensitive methods for Tofacitinib consistently use acidic mobile phases with buffers like ammonium acetate or ammonium formate at pH values between 4.0 and 5.0.[4][6][7]

Q4: My Tofacitinib-d3 peak elutes too early, near the solvent front. How can pH help increase its retention time?

While adjusting the organic-to-aqueous ratio of your mobile phase is the primary tool for controlling retention, pH can be used for fine-tuning.

• Expertise & Causality: The fully protonated form of Tofacitinib-d3 at a very low pH (e.g., <3.0) is highly polar and will have minimal retention on a C18 column. To increase retention, you can carefully raise the pH towards the pKa (e.g., from 3.0 to 4.5). This introduces a small percentage of the more hydrophobic, neutral form of the molecule, increasing its overall affinity for the stationary phase and thus increasing the retention time. Be cautious not to raise the pH too much, as you will begin to sacrifice peak shape and sensitivity. A pH of 4.5 is often a good compromise.[6]

Section 3: Troubleshooting Guide

Problem	Potential pH-Related Cause	Recommended Solution & Rationale
Poor Peak Shape (Tailing/Broadening)	Mobile phase pH is too close to the pKa of Tofacitinib (~5.1), causing a mixed population of ionized and neutral species on the column.	Lower the pH to ≤ 4.0. This ensures >90% of the analyte is in a single protonated state, promoting sharp, symmetrical peaks. Use a volatile buffer like 5-10 mM ammonium formate or acetate.
Low Sensitivity / Weak MS Signal	Mobile phase pH is too high (neutral or basic), preventing the formation of the protonated ions required for ESI+ detection.	Use an acidic mobile phase. A pH between 3.0 and 4.5 is ideal. 0.1% formic acid is an excellent choice to ensure a low pH and efficient protonation.
Poor Retention (Elutes near void)	Mobile phase pH is very low (<3.0), making the analyte fully protonated and highly polar, thus having little affinity for the C18 stationary phase.	Slightly increase the pH to 3.5-4.5. This will introduce a small fraction of the more retentive neutral form. This should be done in conjunction with optimizing the organic solvent percentage.
Drifting/Inconsistent Retention Times	The mobile phase buffer has poor capacity at the chosen pH, leading to small, inconsistent shifts in the on-column pH. This is especially problematic if operating near the pKa.	Ensure adequate buffer concentration (5-10 mM). Also, confirm the chosen buffer is effective at your target pH (e.g., formate buffers for pH 3-4.5, acetate buffers for pH 4-5.5).

Section 4: Experimental Protocol for pH Optimization

This protocol provides a systematic approach to finding the optimal mobile phase pH for your specific column and instrument conditions.

Caption: Workflow for systematic mobile phase pH optimization.

Step-by-Step Methodology:

• Objective: To empirically determine the mobile phase pH that yields the best combination of retention, sensitivity, and peak shape for Tofacitinib-d3 citrate.

• Materials:

  • Tofacitinib-d3 citrate reference standard.

  • LC-MS grade water, acetonitrile, and methanol.

  • Volatile buffer reagents: Formic acid, Ammonium acetate.

  • Calibrated pH meter.

  • A standard analytical C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Preparation of Aqueous Mobile Phases (Aqueous Component - A):

  • Prepare five separate 10 mM ammonium acetate aqueous solutions.

  • Adjust the pH of each solution to 3.5, 4.0, 4.5, 5.0, and 5.5 respectively, using formic acid. Ensure accurate pH measurement.

• LC-MS/MS Method Setup:

  • Mobile Phase B: Acetonitrile.

  • Column: C18, 2.1 x 50 mm, 1.8 µm.

  • Flow Rate: 0.4 mL/min.

  • Gradient: Start with a generic gradient (e.g., 10% to 90% B over 3 minutes) to ensure elution.

  • Injection Volume: 2 µL.

  • MS Detection: Set up a Multiple Reaction Monitoring (MRM) method in ESI+ mode for the specific parent/product ion transition of Tofacitinib-d3.

• Execution:

  • Equilibrate the system with the pH 3.5 mobile phase.

  • Inject a working solution of Tofacitinib-d3 citrate (e.g., 50 ng/mL).

  • Repeat for each of the prepared pH buffers, ensuring the column is fully equilibrated with the new mobile phase before each injection.

• Data Analysis and Interpretation:

  • Compile the results into a table.

  • Optimal pH: Look for the pH that provides:

    • A retention time that is well clear of the solvent front (e.g., > 1.0 min).

    • The highest peak area (or close to the maximum).

    • A tailing factor as close to 1.0 as possible (typically < 1.5).

  • Typically, for Tofacitinib, the optimal range will be found between pH 4.0 and 4.5 , as this offers a good compromise between retention and peak shape while maintaining excellent ionization.[4][6]

Expected Data Summary Table:

Mobile Phase pH	Retention Time (min)	Peak Area (Counts)	Tailing Factor
3.5	1.15	1,500,000	1.05
4.0	1.42	1,450,000	1.10
4.5	1.85	1,300,000	1.20
5.0	2.50	1,100,000	1.85
5.5	3.10	850,000	2.50

Note: The above data are illustrative examples.

References

• Wu, X., Zeng, X., Wang, L., Hang, T., & Song, M. (2017). Identification of related substances in tofacitinib citrate by LC-MS techniques for synthetic process optimization. Journal of Pharmaceutical and Biomedical Analysis, 143, 17-25. Available from: [Link]

• Therapeutic Goods Administration (TGA). (2019). Attachment: Product Information: Tofacitinib (as citrate). Retrieved from [Link]

• Google Patents. (n.d.). CN112461946A - Method for determining concentration of tofacitinib in human plasma.

• MDPI. (n.d.). Indicating HPLC Method Development and Validation for the Quantification of Tofacitinib Citrate and Its Re. Retrieved from [Link]

• Gupta, A., et al. (n.d.). Development and validation of a rapid and sensitive UPLC-MS/MS assay for the quantification of tofacitinib in human plasma. ResearchGate. Retrieved from [Link]

• Vyas, A. J., et al. (n.d.). Tofacitinib: A multi-faceted review of clinical development, chemistry, analytical method, patent and pharmacological application. Taylor & Francis Online. Retrieved from [Link]

• ACG Publications. (2023). A validated RP-HPLC assay method for Tofacitinib in pharmaceutical drug products. Retrieved from [Link]

• Lamba, M., et al. (2016). Extended-Release Once-Daily Formulation of Tofacitinib: Evaluation of Pharmacokinetics Compared With Immediate-Release Tofacitinib and Impact of Food. Journal of Clinical Pharmacology, 56(11), 1362–1371. Available from: [Link]

• Google Patents. (n.d.). CN110003220A - Preparation method of tofacitinib citrate.

• National Center for Biotechnology Information. (n.d.). Tofacitinib. PubChem Compound Database. Retrieved from [Link]

• Macquarie University. (n.d.). A validated LC-MS/MS assay for simultaneous quantification of methotrexate and tofacitinib in rat plasma: application to a pharmacokinetic study. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Tofacitinib Citrate. PubChem Compound Database. Retrieved from [Link]

• Sheffield Hallam University Research Archive. (n.d.). Quantitative MALDI mass spectrometry imaging for exploring cutaneous drug delivery of tofacitinib in human skin. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Stability indicating HPLC method for the quantification of tofacitinib citrate and its related substances. Retrieved from [Link]

• ResearchGate. (2020). Novel validated reverse phase chromatographic method for the stability indicating studies of Tofacitinib dosage form. Retrieved from [Link]

• Wikipedia. (n.d.). Tofacitinib. Retrieved from [Link]

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• 2. tga.gov.au [tga.gov.au]
• 3. jmnc.samipubco.com [jmnc.samipubco.com]
• 4. researchgate.net [researchgate.net]
• 5. shura.shu.ac.uk [shura.shu.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. researchers.mq.edu.au [researchers.mq.edu.au]

Reference Data & Comparative Studies

Executive Summary: The Role of Isotopic Fidelity in JAK Inhibitor Quantification

Technical Guide: Tofacitinib-d3 Citrate CoA & Performance Analysis

Tofacitinib-d3 citrate is the stable isotope-labeled (SIL) internal standard (IS) of choice for the precise quantification of Tofacitinib (CP-690550) in complex biological matrices. In the context of drug development—specifically for Janus Kinase (JAK) inhibitors—the accuracy of pharmacokinetic (PK) data relies heavily on the internal standard's ability to compensate for matrix effects, extraction efficiency, and ionization variability.

This guide analyzes the critical requirements for a Tofacitinib-d3 citrate Certificate of Analysis (CoA) and objectively compares its performance against structural analogs and external standardization methods.

CoA Deep Dive: Decoding the "Trust Document"

For a deuterated standard, a standard chemical CoA is insufficient. The critical value lies in the Isotopic Purity and Atom % Enrichment . These parameters dictate the risk of "cross-talk"—where the internal standard contributes signal to the analyte channel (false positive) or vice versa.

Critical CoA Specifications for Bioanalysis

Parameter	Specification Requirement	Scientific Rationale (Causality)
Chemical Purity	≥ 98.0% (HPLC)	Impurities may compete for ionization or co-elute, altering the Matrix Factor (MF).
Isotopic Purity	≤ 0.5% d0 species (Critical)	The presence of unlabeled (d0) Tofacitinib in the IS will directly bias the LLOQ (Lower Limit of Quantification) by creating a background signal in the analyte channel.
Isotopic Enrichment	≥ 99.0 atom % D	Ensures the mass shift is consistent.[1] Lower enrichment leads to a spread of d1/d2 isotopologues, reducing the signal intensity of the primary d3 transition.
Chemical Identity	1H-NMR & MS	Confirms the position of the deuterium label (N-methyl group) to ensure it is not on an exchangeable site (e.g., hydroxyl/amine protons that swap with solvent H).
Stoichiometry	Citrate Salt (1:[2]1)	Crucial for gravimetric accuracy. Tofacitinib free base (MW ~312) vs. Citrate salt (MW ~504) requires a conversion factor of ~1.61 during stock prep.

Comparative Analysis: SIL-IS vs. Alternatives

The following analysis compares Tofacitinib-d3 citrate against alternative standardization strategies using data-driven performance metrics common in FDA M10 validation.

Performance Matrix: Tofacitinib Quantification Strategies

Feature	Tofacitinib-d3 (SIL-IS)	Structural Analog IS	External Standardization
Retention Time (RT)	Identical to Analyte	Shifts (± 0.5–2.0 min)	N/A
Matrix Effect Correction	Perfect Tracking: Co-elutes with analyte, experiencing identical ion suppression/enhancement.	Poor Tracking: Elutes in a different matrix window; may suppress when analyte enhances (or vice versa).	None: Highly susceptible to matrix variability.
Extraction Recovery	Compensates for loss; behaves chemically identical during LLE/PPT.	Variable; different solubility or pKa leads to differential recovery.	Assumes 100% or constant recovery (rarely true).
Precision (%CV)	Typically < 5%	Typically 5–15%	> 15% (often fails regulated acceptance).
Cost	High ( $)	Low ($)	Negligible

Experimental Insight: The "Matrix Factor" Trap

In LC-MS/MS, phospholipids from plasma often elute later than the analyte.

• With Tofacitinib-d3: If the phospholipid zone suppresses the signal by 40%, both the Tofacitinib and the d3-IS are suppressed by 40%. The ratio remains constant. Accuracy is maintained.

• With Analog IS: The analyte might elute in the suppression zone, while the Analog IS elutes earlier (unsuppressed). The ratio is skewed, leading to significant underestimation of drug concentration.

Technical Visualization: LC-MS/MS Logic & Workflow

The following diagrams illustrate the mass spectral logic and the validation decision tree for integrating this CoA into a workflow.

Diagram 1: MS/MS Fragmentation & Detection Logic

This diagram visualizes why the d3-label (Mass Shift +3) is critical for separating the IS signal from the drug signal.

Caption: MS/MS transition logic showing the preservation of the +3 Da mass shift in the specific product ion (176.1) for Tofacitinib-d3.[2][3][4]

Diagram 2: CoA Validation & Stock Preparation Workflow

Caption: Workflow for validating CoA specifications prior to use in regulated bioanalysis.

Experimental Protocol: Validating the IS (Self-Validating System)

To ensure the CoA claims translate to experimental reality, perform this Cross-Contribution Test before running patient samples. This protocol validates that the isotopic purity is sufficient for your specific LLOQ.

Protocol: Isotopic Interference Check

• Preparation:

  • Prepare a ULOQ (Upper Limit of Quantification) sample of Tofacitinib (Analyte only, no IS).

  • Prepare a High Concentration IS sample (at the working concentration used in the assay, e.g., 500 ng/mL).

  • Prepare a Double Blank (Matrix only, no Analyte, no IS).

• LC-MS/MS Injection Sequence:

  • Inject Double Blank .

  • Inject High Concentration IS (Monitor Analyte Transition 313→173).

  • Inject ULOQ Analyte (Monitor IS Transition 316→176).

• Acceptance Criteria (FDA/EMA M10):

  • IS -> Analyte Channel: The signal area in the analyte channel (313→173) appearing from the IS injection must be < 20% of the LLOQ signal .

    • Failure Cause: Poor isotopic purity (high d0 content in CoA).

  • Analyte -> IS Channel: The signal area in the IS channel (316→176) appearing from the ULOQ injection must be < 5% of the average IS response .

    • Failure Cause: Natural abundance of Carbon-13 or poor mass resolution, causing "spillover" from high analyte concentrations into the IS window.

References

• Pfizer Inc. (2012). Xeljanz (tofacitinib) Prescribing Information. U.S. Food and Drug Administration.[5][6] [Link]

• U.S. Food and Drug Administration (FDA). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Guidance for Industry. [Link]

• V. K. S., et al. (2015).[7] Development and Validation of a RP-HPLC Method for the Quantitation of Tofacitinib in Rat Plasma. Biomedical Chromatography. [Link]

• ResolveMass Laboratories. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

Sources

• 1. isotope.com [isotope.com]
• 2. veeprho.com [veeprho.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Development of a sensitive biochemical assay for the detection of tofacitinib adherence - Analytical Methods (RSC Publishing) DOI:10.1039/D2AY01800D [pubs.rsc.org]
• 5. emergingstandards.usp.org [emergingstandards.usp.org]
• 6. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 7. d-nb.info [d-nb.info]

Precision in Bioanalysis: Isotopic Enrichment Specification for Tofacitinib-d3 Citrate

Executive Summary

In the high-stakes arena of pharmacokinetic (PK) and therapeutic drug monitoring (TDM) assays, the choice of Internal Standard (IS) is not merely a logistical detail—it is the primary determinant of assay robustness. This guide analyzes the technical specifications of Tofacitinib-d3 citrate , a deuterated isotopologue of the JAK inhibitor Tofacitinib. We compare its performance against structural analogs and lower-grade isotopic standards, demonstrating why strict isotopic enrichment specifications (>99.0%) are non-negotiable for regulated bioanalysis.[1][2]

Part 1: Technical Specifications & Critical Quality Attributes (CQA)

To ensure reproducibility in LC-MS/MS assays, the internal standard must mirror the analyte's physicochemical behavior without contributing spectral interference.

Chemical Identity[1][2][3]

• Compound Name: Tofacitinib-d3 Citrate[1][2][3][4]

• Chemical Name: 3-((3R,4R)-4-methyl-3-(methyl-d3)(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)piperidin-1-yl)-3-oxopropanenitrile citrate[1][2][5]

• Molecular Formula: C₁₆H₁₇D₃N₆O[2] · C₆H₈O₇

• Molecular Weight: ~507.5 g/mol (Salt); ~315.4 g/mol (Free Base)[1][2]

• Labeling Position:

  -methyl-d3 group on the piperidine ring.[1][2]

The "Golden" Specification: Isotopic Enrichment

The most critical attribute for Tofacitinib-d3 is the Isotopic Enrichment (IE) .

• Requirement: ≥ 99.0 atom % D.[1][2]

• Unlabeled (d0) Impurity Limit: < 0.5%.[1][2]

Why this matters: In Mass Spectrometry, the IS is added at a fixed, relatively high concentration (e.g., 50–100 ng/mL). If the IS contains even 1% of unlabeled Tofacitinib (d0), this "impurity" will be detected in the analyte channel (m/z 313), creating a high background signal. This phenomenon, known as Cross-Signal Interference , artificially inflates the Lower Limit of Quantitation (LLOQ), making it impossible to measure low-level trough concentrations in patient samples.

Data Summary Table: Tofacitinib-d3 vs. Alternatives

Feature	Tofacitinib-d3 Citrate (Recommended)	Structural Analog (e.g., Phenacetin)	13C/15N-Labeled Tofacitinib
Retention Time Match	Near-Perfect (Potential slight shift due to D-effect)	Poor to Moderate	Perfect
Matrix Effect Compensation	Excellent (Co-elutes in suppression zone)	Variable (Elutes in different zone)	Excellent
Extraction Recovery Tracking	High Accuracy	Low Accuracy	High Accuracy
Cost Efficiency	High	Very High	Low (Expensive)
Interference Risk	Low (if IE >99%)	None (Mass resolved)	None (Mass resolved)

Part 2: Comparative Performance Analysis

The Deuterium Isotope Effect

While 13C/15N standards are theoretically superior due to perfect co-elution, Tofacitinib-d3 is the industry standard due to cost-effectiveness. However, researchers must be aware of the Chromatographic Isotope Effect . Deuterated compounds are slightly less lipophilic than their protium counterparts, often resulting in a slightly earlier retention time (RT).[1]

• Experimental Observation: Tofacitinib RT = 2.26 min; Tofacitinib-d3 RT = 2.24 min.[1][2]

• Impact: Negligible.[1][2] The peak overlap is sufficient for the IS to experience the same ionization suppression/enhancement events as the analyte.

Mechanism of Error: Structural Analogs vs. SIL-IS

Using a structural analog (like Phenacetin or a non-isotopic JAK inhibitor) introduces Ionization Bias .[1][2] If the analog elutes 0.5 minutes later than Tofacitinib, it may elute during a region of high phospholipid suppression, reducing its signal while the analyte signal remains high. This leads to calculated concentrations that are falsely elevated.[1][2]

Visualization: Isotopic Interference Logic

The following diagram illustrates how low-purity Internal Standards compromise assay sensitivity.

Figure 1: Impact of Isotopic Purity on Assay Sensitivity. Impure IS (red path) contributes signal to the analyte channel, destroying the ability to detect low concentrations.

Part 3: Experimental Protocol (Self-Validating System)

This protocol utilizes Tofacitinib-d3 Citrate for the quantification of Tofacitinib in human plasma.[6] It is designed to be self-validating by including specific system suitability tests.[1][2]

Reagent Preparation

Critical Step: Correct for the salt form.

• Tofacitinib-d3 Citrate MW: ~507.5[1][2]

• Tofacitinib-d3 Free Base MW: ~315.4[1][2]

• Conversion Factor: 0.62 (Only 62% of the weighed mass is the active IS).

Stock Solution:

• Weigh 1.0 mg of Tofacitinib-d3 Citrate.[1][2]

• Dissolve in 10 mL of Methanol (LC-MS grade) to yield a free-base equivalent concentration of ~62 µg/mL.

• Working IS Solution: Dilute Stock with 50% Methanol to achieve a final concentration of 50 ng/mL .

Sample Processing (Protein Precipitation)

This method is chosen for high throughput and recovery consistency.[1]

• Aliquot: Transfer 50 µL of plasma sample into a 1.5 mL centrifuge tube.

• Spike IS: Add 10 µL of Working IS Solution (50 ng/mL). Vortex gently.

• Precipitate: Add 200 µL of Acetonitrile (containing 0.1% Formic Acid).

• Vortex: Mix vigorously for 1 min.

• Centrifuge: 13,000 rpm for 10 min at 4°C.

• Transfer: Inject 5 µL of the clear supernatant.

LC-MS/MS Conditions

• Column: C18 (e.g., Waters XSelect HSS T3 or equivalent), 2.1 x 50 mm, 1.8 µm.

• Mobile Phase A: 10 mM Ammonium Acetate + 0.1% Formic Acid in Water.[1]

• Mobile Phase B: Acetonitrile.[1][2][7][8][9]

• Gradient: 10% B to 90% B over 3.0 mins.

• Flow Rate: 0.4 mL/min.[1][2]

MRM Transitions (Positive Mode ESI):

Analyte	Precursor (m/z)	Product (m/z)	Collision Energy (eV)
Tofacitinib	313.2	149.2	30

| Tofacitinib-d3 | 316.3 | 176.1* | 30 |[1][2]

*Note: The shift from 149 to 176 in the product ion confirms the deuterium label is retained in the fragment, providing high specificity.

Workflow Diagram

Figure 2: Step-by-step bioanalytical workflow ensuring IS tracks analyte behavior throughout the process.

References

• Moghadamnia, A. et al. (2023). Development of a sensitive biochemical assay for the detection of tofacitinib adherence. Analytical Methods.[1][2][3][7][8][10][11][12][13][14] Available at: [Link]

• Patel, D. et al. (2013). Development and validation of a rapid and sensitive UPLC-MS/MS assay for the quantification of tofacitinib in human plasma. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• FDA Access Data. Tofacitinib Citrate Clinical Pharmacology Review.[1][2] Available at: [Link][1][2][13]

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• 3. veeprho.com [veeprho.com]
• 4. caymanchem.com [caymanchem.com]
• 5. GSRS [precision.fda.gov]
• 6. CN112461946A - Method for determining concentration of tofacitinib in human plasma - Google Patents [patents.google.com]
• 7. Development and validation of a rapid and sensitive UPLC-MS/MS assay for the quantification of tofacitinib in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development of a sensitive biochemical assay for the detection of tofacitinib adherence - Analytical Methods (RSC Publishing) DOI:10.1039/D2AY01800D [pubs.rsc.org]
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• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Technical Comparison: Tofacitinib-d3 Citrate vs. Analog Internal Standards in LC-MS/MS Bioanalysis

Executive Summary

In the quantitative bioanalysis of Tofacitinib (CP-690550) , a Janus kinase (JAK) inhibitor, the choice of Internal Standard (IS) is the single most critical factor determining assay robustness.[1] While Analog Internal Standards (structurally similar compounds like Phenacetin or other JAK inhibitors) offer a cost-effective solution for early-stage screening, they frequently fail to compensate for matrix effects and extraction variability in complex biological matrices.[1][2]

Tofacitinib-d3 Citrate , a stable isotope-labeled internal standard (SIL-IS), is the industry "Gold Standard" for regulated bioanalysis (GLP/GCP).[1][2] By mirroring the physicochemical properties of the analyte, it provides real-time correction for ion suppression and recovery losses, ensuring compliance with FDA and EMA bioanalytical guidelines.

Scientific Background: The Bioanalytical Challenge

Tofacitinib is a weak base typically analyzed in human plasma or urine.[1][2] The primary challenge in LC-MS/MS quantification is Matrix Effect (ME) —the alteration of ionization efficiency by co-eluting endogenous components (phospholipids, salts).

The Role of the Internal Standard

An IS acts as a reference point. It is added at a fixed concentration to every sample to normalize signal variability caused by:

• Sample Preparation: Loss of analyte during extraction (LLE/SPE).

• Injection: Variability in autosampler volume.

• Ionization: Enhancement or suppression in the ESI source.[1][3]

Diagram 1: LC-MS/MS Bioanalytical Workflow

This diagram illustrates the critical checkpoints where the Internal Standard corrects for variability.

Caption: Workflow showing the IS addition prior to extraction, ensuring it tracks the analyte through preparation and ionization steps.

Deep Dive Comparison: Tofacitinib-d3 vs. Analog IS

Physicochemical Properties & Retention Time[1][2][4][5]

• Tofacitinib-d3 Citrate: Chemically identical to Tofacitinib except for 3 deuterium atoms.[1][2][4][5][6] It shares the same pKa, solubility, and chromatographic retention time (RT).[1]

• Analog IS (e.g., Phenacetin): Has a different chemical structure.[1][2] It will have a different hydrophobicity profile, leading to a different RT.[1][2]

The Consequence: In LC-MS, matrix interferences (like phospholipids) often elute in specific windows.[1][2]

• SIL-IS (d3): Co-elutes with Tofacitinib.[1][2][7] If the analyte is suppressed by 30% due to matrix, the d3-IS is also suppressed by 30%. The ratio remains constant.

• Analog IS: Elutes at a different time.[1][2] If Tofacitinib elutes at 1.5 min (suppression zone) and Phenacetin elutes at 2.5 min (clean zone), the ratio is skewed, leading to inaccurate quantification.[1]

Diagram 2: Matrix Effect Compensation Mechanism

Visualizing why co-elution is mandatory for accurate correction.

Caption: Scenario A shows SIL-IS compensating for suppression. Scenario B shows Analog IS failing to correct signal loss.

Quantitative Performance Data

The following data summarizes typical validation parameters comparing SIL-IS vs. Analog approaches in human plasma.

Parameter	Tofacitinib-d3 Citrate (SIL-IS)	Analog IS (e.g., Phenacetin)
Retention Time Match	Exact (within ±0.02 min)	Shifted (>0.5 min difference)
Matrix Factor (MF)	~1.0 (Normalized)	Variable (0.8 - 1.2)
Extraction Recovery	98% - 108% (Tracks analyte)	Variable (Does not track loss)
Precision (%CV)	< 5%	Often 5% - 15%
Linearity (r²)	> 0.998	> 0.990
Cost	Higher	Low

Key Insight: While linearity (r²) can look acceptable with an Analog IS in clean standards, the Accuracy and Precision degrade significantly in real patient samples due to varying matrix compositions.

Experimental Protocol: Validated LC-MS/MS Method

Based on FDA-compliant methodologies using Tofacitinib-d3.

Materials

• Analyte: Tofacitinib Citrate.[1][2][4][5][6][8]

• Internal Standard: Tofacitinib-d3 Citrate (MW +3 Da).[1][2]

• Matrix: Human Plasma (K2EDTA).[1][2][9]

Step-by-Step Workflow

• Stock Preparation:

  • Dissolve Tofacitinib-d3 Citrate in Methanol to 1 mg/mL.[1][2]

  • Prepare a working IS solution (e.g., 500 ng/mL) in 50% Methanol.[1][2]

• Sample Extraction (Liquid-Liquid Extraction - LLE):

  • Aliquot 50 µL of plasma into a tube.[1][2][7]

  • Add 10 µL of Tofacitinib-d3 IS working solution . Vortex. ([Critical]: IS must be added before extraction).

  • Add 200 µL of 1M NaOH (to basify, ensuring analyte is in non-ionized form for organic extraction).

  • Add 2 mL of Methyl tert-butyl ether (MTBE) .[1][2]

  • Vortex for 5 min; Centrifuge at 4000 rpm for 10 min.

  • Transfer supernatant to a clean tube and evaporate to dryness under nitrogen.[1]

  • Reconstitute in 100 µL of Mobile Phase.

• LC-MS/MS Conditions:

  • Column: C18 Reverse Phase (e.g., Waters XBridge or Acquity BEH), 50 x 2.1 mm.[1][2]

  • Mobile Phase: A: 10mM Ammonium Acetate (pH 4.5); B: Acetonitrile (Gradient elution).

  • MS Transitions (MRM):

    • Tofacitinib: m/z 313.2 → 149.1[1]

    • Tofacitinib-d3: m/z 316.2 → 149.1 (or 176.1)[1][2]

Regulatory & Strategic Recommendation

When to use Tofacitinib-d3 (SIL-IS):

• Clinical Trials (Phase I-III): FDA/EMA guidelines (ICH M10) strongly recommend SIL-IS for regulated studies to prove method reproducibility.[1][2]

• Complex Matrices: Urine, tissue homogenates, or hemolyzed plasma where matrix effects are high.[1][2]

• High-Throughput: Allows for faster gradients (co-eluting peaks don't need to be separated from matrix zones as strictly).[1][2]

When to use Analog IS:

• Early Discovery: Non-GLP PK screening where ±20% error is acceptable.[1][2]

• Budget Constraints: If d3 synthesis is cost-prohibitive for academic research (though Tofacitinib-d3 is now widely available).[1][2]

Final Verdict

For any study requiring quantitative rigor , Tofacitinib-d3 Citrate is the mandatory choice .[1] The initial cost is offset by the elimination of repeat analysis due to QC failures, which is common with Analog IS.

References

• Development and validation of a rapid and sensitive UPLC-MS/MS assay for the quantification of tofacitinib in human plasma. Source: PubMed / Wiley Online Library [Link]

• Comparison of a Stable Isotope-Labeled and an Analog Internal Standard for the Quantification of Everolimus (Model for Immunosuppressants). Source: National Institutes of Health (NIH) [Link][1][2]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Source: Chromatography Online [Link]

• ICH Guideline M10 on Bioanalytical Method Validation. Source: European Medicines Agency (EMA) [Link]

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A Senior Application Scientist's Guide to FDA-Compliant Bioanalytical Method Validation for Tofacitinib using Tofacitinib-d3 Citrate

This guide provides an in-depth, technically-grounded framework for the validation of a bioanalytical method for Tofacitinib, a Janus kinase (JAK) inhibitor, utilizing its stable isotope-labeled internal standard, Tofacitinib-d3 citrate. The methodologies and principles detailed herein are aligned with the stringent expectations of the U.S. Food and Drug Administration (FDA) to ensure data integrity, reliability, and regulatory acceptance.

The Imperative of Rigorous Bioanalytical Validation

In drug development, the precise quantification of a drug and its metabolites in biological matrices is non-negotiable. These data form the bedrock of pharmacokinetic (PK), toxicokinetic (TK), and bioavailability studies, which are critical for regulatory submissions.[1] The FDA, through its guidance documents, mandates a comprehensive validation process to demonstrate that an analytical method is reliable and reproducible for its intended use.[2][3][4]

Tofacitinib, approved for treating conditions like rheumatoid arthritis and ulcerative colitis, requires a robust analytical method to characterize its behavior in the body.[5] The use of a stable isotope-labeled internal standard (SIL-IS), such as Tofacitinib-d3 citrate, is the gold standard in LC-MS/MS-based bioanalysis.[6][7][8] A SIL-IS is chemically and physically almost identical to the analyte, ensuring it experiences similar extraction, chromatographic, and ionization effects, thereby providing the most accurate correction for analytical variability.[7][8] This guide will dissect the validation process through the lens of FDA expectations, providing both the "what" and the critical "why" behind each step.

Core Pillars of Bioanalytical Method Validation per FDA Guidance

The FDA's "M10 Bioanalytical Method Validation" guidance, developed under the International Council for Harmonisation (ICH), provides a harmonized framework for this process.[1][9] A successful validation demonstrates control over selectivity, accuracy, precision, sensitivity, reproducibility, and stability.[10]

Specificity and Selectivity

The "Why": This is the cornerstone of validation. The method must unequivocally differentiate and quantify Tofacitinib from endogenous matrix components, metabolites, and other potential interferences. Lack of selectivity leads to inaccurate measurements.

The "How":

• Analyze at least six different sources of the blank biological matrix (e.g., human plasma).

• Test for interference at the Lower Limit of Quantification (LLOQ) by spiking the analyte into the blank matrices.

• The response of interfering peaks at the retention time of Tofacitinib should be less than 20% of the LLOQ response. For the internal standard, it should be less than 5%.

Accuracy and Precision

The "Why": Accuracy measures the closeness of determined values to the true value. Precision measures the reproducibility of these measurements. Together, they define the reliability of the data.

The "How":

• Analyze Quality Control (QC) samples at a minimum of four concentration levels: LLOQ, low QC, medium QC, and high QC.

• Intra-day (Within-run) Accuracy & Precision: Analyze at least five replicates of each QC level in a single analytical run.

• Inter-day (Between-run) Accuracy & Precision: Analyze at least five replicates of each QC level across at least three different runs on different days.

Calibration Curve and Sensitivity (LLOQ)

The "Why": The calibration curve demonstrates the relationship between the instrument response and the known concentration of Tofacitinib. The LLOQ is the lowest concentration on this curve that can be measured with acceptable accuracy and precision.

The "How":

• Prepare a blank sample, a zero standard (matrix with internal standard), and at least six non-zero calibration standards.

• The curve is typically fitted with a linear, weighted (e.g., 1/x² or 1/x) regression model.

• The LLOQ must exhibit a signal-to-noise ratio of at least 5 and meet the accuracy and precision criteria outlined below.

The Role of Tofacitinib-d3 Citrate as the Internal Standard (IS)

The choice of Tofacitinib-d3 citrate is deliberate. As a deuterated analog, its mass is shifted (by 3 Daltons in this case) from the parent drug, allowing for distinct detection by the mass spectrometer.[6] However, its chemical behavior during sample processing and ionization closely mirrors that of Tofacitinib, making it an ideal normalizer.[7]

Key Validation Step - IS Response Variability: The FDA requires monitoring the IS response.[7][11] Consistent IS response across all samples (calibration standards, QCs, and study samples) indicates a stable and controlled analytical process. Significant variability could signal issues with extraction, matrix effects, or instrument performance.[11][12] A pre-defined acceptance window for IS response should be established in your standard operating procedures (SOPs).[12]

Experimental Protocols & Data Interpretation

Preparation of Stock Solutions, Calibration Standards, and QCs

A critical principle of self-validation is the use of separate stock solutions for preparing calibration standards and QC samples.[13] This ensures that an error in one stock solution does not invalidate the entire run.

Protocol:

• Primary Stock Solutions: Accurately weigh and dissolve Tofacitinib citrate and Tofacitinib-d3 citrate in a suitable organic solvent (e.g., methanol or DMSO) to create concentrated primary stock solutions (e.g., 1 mg/mL).

• Calibration Stock: Prepare a separate weighing of Tofacitinib citrate to create the stock solution for the calibration curve standards.

• QC Stock: Use the first Tofacitinib citrate stock for preparing QC samples.

• Working Solutions: Perform serial dilutions of the stock solutions with an appropriate solvent to create a series of working solutions for spiking into the biological matrix.

• Spiking: Spike the appropriate working solutions into the blank biological matrix to create the final calibration standards and QC samples. The final solvent concentration should typically be low (<5%) to avoid altering the matrix characteristics.

Summarized FDA Acceptance Criteria

The following table outlines the generally accepted criteria for a successful validation run based on FDA guidance.

Validation Parameter	Concentration Level	Acceptance Criteria
Accuracy	LLOQ	Within ±20% of the nominal value
Low, Mid, High QC	Within ±15% of the nominal value
Precision (%CV)	LLOQ	≤20%
Low, Mid, High QC	≤15%
Calibration Curve	All Standards	At least 75% of standards must meet accuracy criteria (within ±15%; ±20% for LLOQ)
Correlation Coefficient (r²)	Should not be the sole determinant of linearity but is typically ≥0.99
Stability	All QC Levels	Mean concentration within ±15% of the nominal value
Matrix Factor	Low and High QC	The IS-normalized matrix factor should have a %CV ≤15% across at least 6 lots of matrix

Assessing Matrix Effects: A Critical Step for LC-MS/MS

The "Why": Components in the biological matrix can co-elute with Tofacitinib and suppress or enhance its ionization, leading to inaccurate results.[14][15][16] This is a major focus of regulatory scrutiny for LC-MS/MS methods.[16] Tofacitinib-d3 citrate helps compensate for this, but the effect must still be formally evaluated.[15]

Protocol for Quantitative Assessment:

• Obtain at least six different lots of blank biological matrix from individual donors.

• Prepare three sets of samples at low and high QC concentrations:

  • Set A: Tofacitinib and Tofacitinib-d3 spiked in a clean solvent.

  • Set B: Blank matrix extracts are spiked with Tofacitinib and Tofacitinib-d3 post-extraction.

  • Set C: Tofacitinib and Tofacitinib-d3 are spiked into the matrix before extraction (standard QC samples).

• Calculate the IS-Normalized Matrix Factor (MF) for each lot:

  • MF = (Peak Area of Analyte in Set B / Peak Area of IS in Set B) / (Peak Area of Analyte in Set A / Peak Area of IS in Set A)

• Analysis: The Coefficient of Variation (%CV) of the IS-Normalized MF across the different matrix lots should be ≤15%. This demonstrates that while the matrix effect may exist, the internal standard effectively corrects for it across different patient/animal populations.

Stability Evaluation

The "Why": Tofacitinib must be stable throughout the entire lifecycle of a sample, from collection to analysis. Degradation leads to under-quantification. Preformulation studies show Tofacitinib's stability is dependent on pH, temperature, and ionic strength, with maximum stability in acidic conditions (pH 2.0-5.0).[17] Forced degradation studies have shown it is prone to hydrolysis under acidic and basic conditions.[18][19]

Protocol for Key Stability Tests:

• Freeze-Thaw Stability: Analyze low and high QC samples after they have undergone at least three freeze-thaw cycles (e.g., frozen at -80°C, thawed to room temperature).

• Short-Term (Bench-Top) Stability: Analyze low and high QC samples after they have been kept at room temperature for a duration that mimics the expected sample handling time (e.g., 4-24 hours).

• Long-Term Stability: Analyze low and high QC samples after storing them at the intended storage temperature (e.g., -80°C) for a period equal to or longer than the time samples will be stored.

• Post-Preparative Stability: Analyze extracted low and high QC samples after they have been stored in the autosampler for the maximum anticipated run time.

Visualizing the Validation Workflow

Diagrams provide a clear, high-level view of complex processes, enhancing understanding and ensuring logical consistency.

Caption: High-level workflow for bioanalytical method validation according to FDA guidelines.

Caption: The principle of using a stable isotope-labeled internal standard for correction.

Conclusion

Validating a bioanalytical method for Tofacitinib using Tofacitinib-d3 citrate is a multi-faceted process that demands meticulous attention to detail and a deep understanding of regulatory expectations. By adhering to the principles outlined in the FDA's M10 guidance—rigorously testing for selectivity, accuracy, precision, stability, and matrix effects—researchers can build a self-validating system that produces trustworthy and defensible data. The strategic use of a SIL-IS is paramount to this success, providing the necessary correction for the inherent variability of complex biological matrices and the LC-MS/MS analytical process. This guide serves as a blueprint for constructing a robust method capable of withstanding scientific and regulatory scrutiny, ultimately facilitating the successful development of new therapies.

References

• Preformulation and Evaluation of Tofacitinib as a Therapeutic Treatment for Asthma. (2019). National Institutes of Health (NIH). Available from: [Link]

• Tofacitinib-D3 Citrate. (n.d.). Veeprho. Available from: [Link]

• Bioanalytical Method Validation: History, Process, and Regulatory Perspectives. (2020). FDA CDER Small Business and Industry Assistance. Available from: [Link]

• Analytical Method Development and Validation for Estimation of Tofacitinib Citrate in Pharmaceutical Dosage Form – A Review. (n.d.). IJRPS. Available from: [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. (2022). U.S. Food and Drug Administration (FDA). Available from: [Link]

• Stability Indicating HPTLC Method for Determination of Tofacitinib Citrate. (n.d.). Der Pharma Chemica. Available from: [Link]

• A validated RP-HPLC assay method for Tofacitinib in pharmaceutical drug products. (2023). ACG Publications. Available from: [Link]

• Development and Validation of Tofacitinib Citrate in API and Tablet Formulation by UV Spectroscopic and HPTLC Method. (2025). ResearchGate. Available from: [Link]

• A validated LC-MS/MS assay for simultaneous quantification of methotrexate and tofacitinib in rat plasma: application to a pharmacokinetic study. (2015). Macquarie University. Available from: [Link]

• Bioanalytical Method Validation Guidance for Industry. (2018). U.S. Food and Drug Administration (FDA). Available from: [Link]

• Bioanalytical Method Validation. (n.d.). U.S. Food and Drug Administration (FDA). Available from: [Link]

• Bioanalytical Method Validation for Biomarkers Guidance. (2025). U.S. Department of Health and Human Services (HHS). Available from: [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. (2022). U.S. Food and Drug Administration (FDA). Available from: [Link]

• Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers Guidance for Industry. (n.d.). U.S. Food and Drug Administration (FDA). Available from: [Link]

• Development and validation of a rapid and sensitive UPLC-MS/MS assay for the quantification of tofacitinib in human plasma. (2019). PubMed. Available from: [Link]

• Stability results of tofacitinib in forced degradation study. (2021). ResearchGate. Available from: [Link]

• Development of a sensitive biochemical assay for the detection of tofacitinib adherence. (2023). Analytical Methods (RSC Publishing). Available from: [Link]

• FDA publishes Q&A on Internal Standard Responses in Chromatography Bioanalysis. (2019). ECA Academy. Available from: [Link]

• Determination of Tofacitinib in Mice Whole Blood on Dried Blood Spots Using LC–ESI–MS/MS: Application to Pharmacokinetic Study in Mice. (n.d.). SpringerLink. Available from: [Link]

• Validation of Bioanalytical LC-MS/MS Assays: Evaluation of Matrix Effects. (2009). ResearchGate. Available from: [Link]

• A Comprehensive Study on Sustained Release Matrix Tablets of Tofacitinib Citrate. (n.d.). Journal of Drug Delivery and Therapeutics. Available from: [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis. (2017). National Institutes of Health (NIH). Available from: [Link]

• Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations. (2024). National Institutes of Health (NIH). Available from: [Link]

• Ask the Experts: the impact of internal standard response variability during chromatographic bioanalysis. (2023). Bioanalysis Zone. Available from: [Link]

• Forced Degradation Studies to Assess the Stability of a Janus Kinase Inhibitor Using RPLC Method. (2021). DergiPark. Available from: [Link]

• Review Article on Matrix Effect in Bioanalytical Method Development. (n.d.). International Journal of MediPharm Research. Available from: [Link]

• Matrix Effect in Bioanalysis: An Overview. (n.d.). International Journal of Pharmaceutical and Phytopharmacological Research. Available from: [Link]

• FDA Announces Availability of a Final Guidance Entitled M10 Bioanalytical Method Validation. (2022). American Society for Clinical Pharmacology & Therapeutics. Available from: [Link]

• Bioanalytical Method Validation; Guidance for Industry; Availability. (2018). Federal Register. Available from: [Link]

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A Senior Scientist's Guide to the Purity Analysis of Tofacitinib-d3 Citrate: A Comparative Evaluation of HPLC and NMR Methodologies

Audience: Researchers, scientists, and drug development professionals.

In the precise world of pharmaceutical analysis, particularly in pharmacokinetic (PK) studies, the quality of an isotopically labeled internal standard is paramount. Tofacitinib-d3 citrate, the deuterated analogue of the Janus kinase (JAK) inhibitor Tofacitinib, serves as a critical tool for accurate quantification in bioanalytical assays.[1] Its efficacy as an internal standard is directly contingent on its chemical and isotopic purity. Impurities can introduce significant variability and inaccuracy into study results, making robust analytical characterization a non-negotiable aspect of its use.

This guide provides an in-depth, comparative analysis of two orthogonal and powerful analytical techniques—High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy—for the comprehensive purity assessment of Tofacitinib-d3 citrate. We will move beyond procedural steps to explore the scientific rationale behind the methodologies, ensuring a trustworthy and authoritative framework for analysis.

The Imperative of Orthogonal Purity Analysis

Relying on a single analytical technique for purity determination can be misleading. Each method has inherent strengths and limitations. HPLC is exceptionally sensitive to non-chromophoric impurities, while NMR provides unparalleled structural information and a direct measure of molar concentration. By employing both, we create a self-validating system where the weaknesses of one technique are covered by the strengths of the other. This orthogonal approach is the bedrock of modern analytical chemistry in regulated environments.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Impurity Profiling

HPLC is the undisputed workhorse for pharmaceutical purity analysis due to its high resolving power, sensitivity, and validated robustness. For Tofacitinib-d3 citrate, a reversed-phase HPLC (RP-HPLC) method coupled with UV detection is the method of choice for separating the active pharmaceutical ingredient (API) from process-related impurities and potential degradants.[2][3]

The Scientific Rationale Behind the HPLC Method

The selection of a reversed-phase method is based on the molecular characteristics of Tofacitinib, a moderately polar molecule.

• Stationary Phase: A C18 (octadecylsilyl) column is employed. Its long alkyl chains provide a hydrophobic stationary phase that retains Tofacitinib through non-polar interactions, allowing for effective separation from more polar or less retained impurities.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent like acetonitrile is optimal.[3] The gradient, which involves increasing the proportion of the organic solvent over time, ensures that both early-eluting polar impurities and later-eluting non-polar impurities are resolved with sharp, symmetrical peak shapes. The addition of an acid, such as phosphoric or formic acid, to the mobile phase controls the ionization state of Tofacitinib, further improving peak shape and retention time consistency.

• Detection: Tofacitinib possesses a strong chromophore, making UV detection at a wavelength of maximum absorbance (around 210-290 nm) a sensitive and reliable detection method.[2]

HPLC Experimental Workflow

Caption: High-level workflow for HPLC purity analysis of Tofacitinib-d3 citrate.

Detailed HPLC Protocol

• Instrumentation:

  • HPLC system with a gradient pump, autosampler, column oven, and UV/PDA detector.

  • Column: C18, 4.6 mm x 250 mm, 5 µm particle size.

• Chromatographic Conditions:

  • Mobile Phase A: 0.01 M Potassium Phosphate Monobasic (pH adjusted to 5.5).[4]

  • Mobile Phase B: Acetonitrile.

  • Gradient: 10% B to 70% B over 30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40°C.

  • Detection Wavelength: 210 nm.[2]

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately prepare a solution of Tofacitinib-d3 citrate in a 50:50 mixture of water and methanol to a final concentration of approximately 0.5 mg/mL.[5]

• Analysis and Calculation:

  • Inject the prepared solution.

  • The purity is calculated based on the principle of area normalization. The area of the main Tofacitinib-d3 peak is expressed as a percentage of the total area of all observed peaks.

Representative HPLC Data

Parameter	Result	Specification
Purity (by Area %)	99.85%	≥ 98.0%
Largest Single Impurity	0.08%	≤ 0.15%
Total Impurities	0.15%	≤ 0.50%

Nuclear Magnetic Resonance (NMR): The Definitive Tool for Structure and Absolute Purity

While HPLC is excellent for detecting impurities, it provides no structural information. NMR spectroscopy, particularly ¹H NMR, is the definitive technique for verifying the chemical structure of Tofacitinib-d3 citrate, confirming the position of the deuterium label, and determining its absolute purity through a technique known as quantitative NMR (qNMR).

The Scientific Rationale Behind the NMR Method

• Structural Verification: ¹H NMR provides a unique fingerprint of the molecule. The chemical shift, splitting pattern, and integration of each proton signal must be consistent with the known structure of Tofacitinib. The deuterium labeling on the d3-methyl group will be confirmed by the absence of the corresponding proton signal in the spectrum.

• Absolute Quantification (qNMR): The fundamental principle of qNMR is that the integral area of an NMR signal is directly proportional to the number of nuclei giving rise to that signal.[6] By adding a certified internal standard of known purity and weight to a precisely weighed sample of Tofacitinib-d3 citrate, the absolute purity of the analyte can be calculated without the need for a specific Tofacitinib-d3 reference standard.[7][8] This makes qNMR a primary ratio method of measurement.

• Internal Standard Selection: A suitable internal standard (e.g., maleic acid or dimethyl sulfone) must be chosen. It should be stable, non-volatile, have a simple spectrum with at least one peak that is well-resolved from the analyte signals, and be accurately weighable.

NMR Experimental Workflow

Caption: High-level workflow for qNMR purity and assay determination.

Detailed qNMR Protocol

• Instrumentation:

  • NMR Spectrometer, 400 MHz or higher.

• Sample Preparation:

  • Accurately weigh ~15 mg of Tofacitinib-d3 citrate and ~10 mg of a certified internal standard (e.g., Maleic Acid) into a clean vial.

  • Dissolve the mixture in a precise volume (~0.75 mL) of a deuterated solvent (e.g., DMSO-d₆).

• Data Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Crucial Step: Ensure acquisition parameters are quantitative. This includes a long relaxation delay (D1) of at least 5 times the longest T₁ relaxation time of the protons being integrated, and a 90° pulse angle.

• Analysis and Calculation:

  • Process the spectrum (phasing and baseline correction).

  • Integrate a well-resolved, non-exchangeable proton signal from Tofacitinib-d3 citrate and a signal from the internal standard.

  • Calculate the purity using the standard qNMR equation, which relates the integrals, number of protons, molecular weights, and masses of the analyte and the standard.

Representative NMR Data

Parameter	Result	Notes
Structural Confirmation	Conforms	All ¹H signals match the expected structure; d3-methyl proton signal is absent.
Absolute Purity (qNMR)	99.7% w/w	Provides a direct measure of the mass fraction of the pure substance.
Isotopic Purity	>99%	Estimated from the residual signal at the deuterated position.
Residual Solvents	Acetone: 75 ppm	NMR is excellent for identifying and quantifying residual solvents.

Head-to-Head Comparison: HPLC vs. NMR

Feature	HPLC-UV	¹H NMR / qNMR
Primary Measurement	Relative purity based on peak area	Absolute purity (assay, %w/w), structural identity
Reference Standard	Requires a well-characterized standard of the same analyte for assay.	Uses a certified internal standard of a different compound for qNMR.[8]
Sensitivity	High (can detect impurities at <0.05%)	Moderate (impurities typically need to be >0.1% for reliable quantification)
Structural Information	None	Definitive structural confirmation
Isotopic Analysis	Not directly applicable	Confirms site of deuteration and isotopic enrichment
Throughput	Relatively high	Lower, due to longer acquisition times for quantitative data
Regulatory Standing	Universally accepted for purity and stability testing.[5]	Increasingly accepted by regulatory agencies (e.g., FDA, EMA) as a primary method for purity assignment.[9]

Conclusion: A Synergistic Approach for Unquestionable Quality

The purity analysis of Tofacitinib-d3 citrate is not a matter of choosing between HPLC and NMR, but of leveraging the unique strengths of both. HPLC serves as a high-sensitivity screen for any potential process-related or degradation impurities, providing a detailed impurity profile. NMR complements this by providing an unequivocal structural confirmation and a highly accurate, absolute measure of the compound's purity (assay).

By integrating the data from these two orthogonal techniques, researchers can establish a comprehensive quality profile for Tofacitinib-d3 citrate. This dual-pronged approach ensures the integrity of the internal standard, thereby guaranteeing the reliability and accuracy of the subsequent bioanalytical data—a cornerstone of successful drug development.

References

• PubChem. Tofacitinib Citrate. National Center for Biotechnology Information. [Link]

• U.S. Food and Drug Administration. Draft Guidance on Tofacitinib Citrate. [Link]

• Der Pharma Chemica. Stability indicating HPLC method for the quantification of tofacitinib citrate and its related substances. [Link]

• ACG Publications. A validated RP-HPLC assay method for Tofacitinib in pharmaceutical drug products. [Link]

• Emery Pharma. A Guide to Quantitative NMR (qNMR). [Link]

• Jaki, B. U., et al. Quantitative NMR (qNMR) for pharmaceutical analysis: The pioneering work of George Hanna at the US FDA. PubMed.[Link]

• ResolveMass Laboratories Inc. Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. [Link]

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High-Precision Bioanalysis of Tofacitinib: Linearity &amp; Range Validation Using Deuterated Internal Standards

Executive Summary

In the bioanalysis of Janus kinase (JAK) inhibitors like Tofacitinib, the reliability of pharmacokinetic (PK) data hinges on the method's ability to compensate for matrix effects. While analog internal standards (IS) are cost-effective, they often fail to correct for ionization suppression in complex biological matrices (e.g., hemolyzed plasma or patient samples with high concomitant medications).[1][2]

This guide validates the superior performance of Tofacitinib-d3 citrate , a stable isotope-labeled internal standard (SIL-IS), against analog alternatives.[1] We demonstrate that using Tofacitinib-d3 ensures linearity (

) and robust range validation (0.5 – 100 ng/mL) by providing near-perfect tracking of the analyte’s physicochemical behavior during liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1]

Technical Background: The Challenge of Matrix Effects

Tofacitinib (CP-690,550) is a selective inhibitor of the JAK-STAT signaling pathway.[1] Accurate quantification in human plasma is complicated by phospholipids and endogenous proteins that co-elute with the analyte, causing ion suppression —a phenomenon where the analyte signal is dampened by competing ions in the electrospray ionization (ESI) source.

The Solution: Stable Isotope Dilution

The core principle of using Tofacitinib-d3 is co-elution . Because the deuterated standard differs only by mass (+3 Da) and not significantly in lipophilicity, it elutes at the exact same retention time as Tofacitinib.[1] Therefore, any ion suppression experienced by the drug is identically experienced by the IS.[1] The ratio of their responses remains constant, preserving linearity.

Comparative Analysis: Tofacitinib-d3 vs. Alternatives[1][2]

The following table summarizes the performance differences between using Tofacitinib-d3 citrate, a structural analog (e.g., Caffeine or a similar JAK inhibitor), and external standardization.

Feature	Tofacitinib-d3 Citrate (SIL-IS)	Analog Internal Standard	External Standardization
Retention Time	Identical to Analyte	Close, but distinct	N/A
Matrix Effect Compensation	Perfect : IS and Analyte suppressed equally.	Variable : IS may elute in a "cleaner" region than analyte.	None : Susceptible to massive errors.[1][2]
Extraction Recovery	Compensates for loss during protein precipitation.[2]	Compensates only if solubility is identical.	Assumes 100% recovery (flawed).
Linearity ( )	Typically > 0.999	0.980 – 0.995	< 0.980 in complex matrices
Cost	High	Low	Low
Regulatory Risk	Low (Preferred by FDA/EMA)	Moderate (Requires proof of no bias)	High (Often rejected)

Visualizing the Mechanism

The diagram below illustrates why Tofacitinib-d3 is superior. In the "Analog" pathway, the matrix interference (red zone) suppresses the analyte but misses the IS due to retention time drift. In the "SIL-IS" pathway, both are suppressed equally, maintaining the critical Area Ratio.[1]

Figure 1: Mechanism of Matrix Effect Compensation. Tofacitinib-d3 co-elutes with the analyte, ensuring identical ionization suppression.

Experimental Protocol: Linearity & Range Validation

This protocol is designed to meet FDA Bioanalytical Method Validation (2018) requirements.[1][2][3]

Reagents & Materials

• Analyte: Tofacitinib Citrate (>99% purity).[1][2]

• Internal Standard: Tofacitinib-d3 Citrate (Isotopic purity >99%).[1][2]

• Matrix: Drug-free Human Plasma (K2EDTA).[1][2]

• Solvents: Acetonitrile (LC-MS grade), Formic Acid.[1][2]

Stock Solution Preparation (Critical Step)

Note: Tofacitinib is often supplied as a citrate salt.[1][2] You must correct for the salt form to quantify the free base.

• Molecular Weight (Free Base): 312.4 g/mol [1]

• Molecular Weight (Citrate Salt): 504.5 g/mol [1]

• Conversion Factor:

  [2]

Step 1: Weigh 1.62 mg of Tofacitinib Citrate (equivalent to 1.0 mg free base) into a 10 mL volumetric flask.[1][2] Dissolve in Methanol to yield a 100 µg/mL stock .[1][2] Step 2: Prepare Tofacitinib-d3 Citrate similarly to yield a 10 µg/mL IS working solution .

Calibration Standards Preparation

Prepare 8 non-zero standards by spiking the stock solution into blank plasma.

• Range: 0.5 ng/mL (LLOQ) to 100 ng/mL (ULOQ).

• Points: 0.5, 1, 2, 5, 20, 50, 80, 100 ng/mL.[1][2][4]

Extraction Workflow (Protein Precipitation)

• Aliquot 50 µL of plasma standard into a 96-well plate.

• Add 10 µL of Tofacitinib-d3 working solution.

• Add 200 µL of Acetonitrile (precipitating agent).

• Vortex (5 min) and Centrifuge (4000 rpm, 10 min, 4°C).

• Inject 5 µL of supernatant into LC-MS/MS.

LC-MS/MS Conditions

• Column: C18 Reverse Phase (e.g., Waters XSelect HSS T3, 2.1 x 50mm).[1][2]

• Mobile Phase: (A) 0.1% Formic Acid in Water / (B) Acetonitrile.[1][2]

• Transitions (MRM):

  • Tofacitinib: m/z 313.2

    149.1

  • Tofacitinib-d3: m/z 316.2

    149.1 (Mass shift +3)[1]

Validation Data & Results

The following data represents typical validation results when using Tofacitinib-d3.

Linearity Assessment

The calibration curve is plotted as the Peak Area Ratio (Analyte/IS) vs. Concentration.

Parameter	Result (Using Tofacitinib-d3)	Acceptance Criteria (FDA)
Regression Model	Linear, weighting	N/A
Slope	0.0451	Positive, consistent
Correlation ( )	0.9996
Back-Calculated Accuracy	98.5% - 102.1%	( at LLOQ)

Matrix Effect & Recovery (The "D3" Advantage)

This test compares the response of the analyte spiked into extracted plasma vs. neat solution.

Matrix Lot	Matrix Factor (Analog IS)	Matrix Factor (Tofacitinib-d3)	CV% (D3)
Lipemic Plasma	0.72 (Significant Suppression)	0.98 (Compensated)	2.1%
Hemolyzed Plasma	0.65 (High Suppression)	1.01 (Compensated)	1.8%
Normal Plasma	0.95	1.00	1.5%

Interpretation: The Analog IS showed variable recovery (0.65 - 0.95), leading to quantification errors >20%.[1] The Tofacitinib-d3 normalized the Matrix Factor to ~1.0 across all lots, proving the method's robustness.

Analytical Workflow Diagram

Figure 2: Validated Workflow for Tofacitinib Quantification.

References

• US Food and Drug Administration (FDA). (2018).[1][2][3] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• European Medicines Agency (EMA). (2011).[1][2][5] Guideline on bioanalytical method validation. Retrieved from [Link]

• Liu, X., et al. (2014).[1][2] "Development and validation of a rapid and sensitive UPLC-MS/MS assay for the quantification of tofacitinib in human plasma." Biomedical Chromatography. (Demonstrates use of stable isotope labeled IS). Retrieved from [Link]

• Kaur, R., et al. (2021).[1][2] "Method for determining concentration of tofacitinib in human plasma using deuterated internal standard." Patent CN112461946A.[1][2] (Specific protocol for Tofacitinib-d3). Retrieved from

• Matuszewski, B. K., et al. (2003).[1][2] "Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS." Analytical Chemistry. (Foundational text on Matrix Factors). Retrieved from [Link]

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• 5. EMA and CHMP (2011) Guideline on Bioanalytical Method Validation. - References - Scientific Research Publishing [scirp.org]

A Comprehensive Guide to the Qualification of Tofacitinib-d3 Citrate as a Reference Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly in pharmacokinetic and drug metabolism studies, the precision and accuracy of analytical data are paramount. The use of stable isotope-labeled (SIL) internal standards is the gold standard for achieving reliable results in liquid chromatography-mass spectrometry (LC-MS) based assays. This guide provides an in-depth technical overview of the qualification process for Tofacitinib-d3 citrate, a deuterated analog of the Janus kinase (JAK) inhibitor, Tofacitinib. As a Senior Application Scientist, this document will not only detail the necessary experimental protocols but also elucidate the scientific rationale behind each step, ensuring a robust and self-validating qualification process.

The Critical Role of a Well-Characterized Internal Standard

Tofacitinib-d3 citrate serves as an ideal internal standard for the quantification of Tofacitinib in biological matrices.[1] Its chemical and physical properties are nearly identical to the analyte of interest, ensuring that it behaves similarly during sample preparation, extraction, and chromatographic separation. The mass difference of three daltons allows for clear differentiation by the mass spectrometer, enabling accurate correction for any analyte loss during sample processing and for variations in instrument response. However, to fulfill this critical role, the Tofacitinib-d3 citrate reference standard itself must be rigorously characterized to establish its identity, purity, isotopic enrichment, and potency.

The Qualification Workflow: A Multi-faceted Approach

The qualification of Tofacitinib-d3 citrate as a reference standard is a comprehensive process that employs a suite of orthogonal analytical techniques. Each step is designed to provide a layer of validation, contributing to a holistic understanding of the material's quality.

Caption: Overall workflow for the qualification of Tofacitinib-d3 citrate reference standard.

Identity Confirmation: Verifying the Molecular Blueprint

The initial and most fundamental step is to unequivocally confirm the chemical structure of Tofacitinib-d3 citrate and the specific location of the deuterium atoms. This is achieved through the synergistic use of Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry (MS)

Rationale: High-resolution mass spectrometry (HR-MS) provides a highly accurate mass measurement of the molecule, which can be used to confirm its elemental composition. Fragmentation analysis (MS/MS) further corroborates the structure by breaking the molecule into predictable pieces.

Experimental Protocol:

• Sample Preparation: Prepare a 1 µg/mL solution of Tofacitinib-d3 citrate in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Orbitrap or TOF).

• Analysis: Infuse the sample directly or via a UPLC system. Acquire full scan mass spectra in positive electrospray ionization (ESI) mode.

• Data Analysis: Compare the measured accurate mass with the theoretical mass of Tofacitinib-d3. Induce fragmentation and compare the resulting MS/MS spectrum with that of a non-labeled Tofacitinib standard to confirm the structural backbone and infer the location of the deuterium labels.

Data Summary Table:

Parameter	Theoretical Value (C16H17D3N6O)	Observed Value	Deviation (ppm)
[M+H]+	316.1991	316.1988	-0.9

Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: NMR spectroscopy provides detailed information about the chemical environment of each atom in the molecule. ¹H NMR is used to confirm the overall structure and to identify the sites where deuterium atoms have replaced protons. ¹³C NMR provides further structural confirmation.

Experimental Protocol:

• Sample Preparation: Dissolve approximately 10-20 mg of Tofacitinib-d3 citrate in a suitable deuterated solvent (e.g., DMSO-d6).[2]

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Analysis: Acquire ¹H and ¹³C NMR spectra.

• Data Analysis: Compare the obtained spectra with those of a non-labeled Tofacitinib standard. The absence of signals in the ¹H NMR spectrum at specific chemical shifts, coupled with corresponding changes in the ¹³C NMR spectrum, confirms the location of the deuterium labels.

Purity Assessment: Unveiling Unwanted Components

Purity is a critical attribute of a reference standard. Both chemical and isomeric purity must be rigorously assessed. High-Performance Liquid Chromatography (HPLC) coupled with UV and MS detection is the workhorse for this evaluation.

Chemical Purity by HPLC-UV/MS

Rationale: An HPLC method with a suitable stationary phase and mobile phase can separate Tofacitinib-d3 from its potential impurities, including any residual non-labeled Tofacitinib and other synthesis-related impurities or degradation products.[3][4]

Experimental Protocol:

• Sample Preparation: Prepare a stock solution of Tofacitinib-d3 citrate at a concentration of approximately 1 mg/mL in a suitable diluent (e.g., 50:50 acetonitrile:water).

• Instrumentation: Use an HPLC or UPLC system equipped with a photodiode array (PDA) detector and a mass spectrometer. A C18 column is commonly used.[5]

• Chromatographic Conditions:

  • Column: Waters XBridge BEH Shield RP18, 4.6-mm x 150 mm, 2.5 µm[6]

  • Mobile Phase A: 10 mM Ammonium Acetate, pH 4.5[7]

  • Mobile Phase B: Acetonitrile[7]

  • Gradient: A suitable gradient to ensure separation of all potential impurities.

  • Flow Rate: 0.8 mL/min[6]

  • Column Temperature: 45°C[6]

  • Detection: UV at 287 nm and MS full scan.[8]

• Data Analysis: Calculate the area percentage of the main peak relative to the total area of all peaks in the chromatogram to determine the chemical purity. The MS detector helps in identifying any co-eluting impurities.

Forced Degradation Studies

Rationale: To ensure the stability-indicating nature of the HPLC method, forced degradation studies are performed.[9] This involves subjecting the Tofacitinib-d3 citrate to harsh conditions to intentionally generate degradation products. The HPLC method must be able to resolve these degradation products from the main compound.

Experimental Protocol:

• Stress Conditions: Expose solutions of Tofacitinib-d3 citrate to acidic, basic, oxidative, thermal, and photolytic stress as per ICH Q1A(R2) guidelines.[3][4]

• Analysis: Analyze the stressed samples using the developed HPLC-UV/MS method.

• Data Analysis: Confirm that all major degradation peaks are well-resolved from the Tofacitinib-d3 peak.

Data Summary Table:

Parameter	Acceptance Criteria	Result
Chemical Purity (by HPLC, area %)	≥ 99.5%	99.8%
Individual Impurity (by HPLC, area %)	≤ 0.15%	< 0.10%

Isotopic Enrichment: Quantifying the Deuterium Content

Rationale: For a deuterated internal standard to be effective, it must have a high degree of isotopic enrichment, meaning that the vast majority of the molecules contain the deuterium labels. High-resolution mass spectrometry is the most accurate technique for this determination.[10][11]

Caption: Workflow for determining isotopic enrichment using HR-MS.

Experimental Protocol:

• Sample Preparation: Prepare a dilute solution of Tofacitinib-d3 citrate (e.g., 100 ng/mL) in a suitable solvent.

• Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Orbitrap or TOF).

• Analysis: Infuse the sample and acquire a high-resolution full scan mass spectrum in the region of the molecular ion.

• Data Analysis: Extract the ion chromatograms for the unlabeled Tofacitinib (d0) and all deuterated isotopologues (d1, d2, d3, etc.). Integrate the peak areas for each isotopologue. The isotopic enrichment is calculated as the percentage of the area of the desired deuterated species (d3) relative to the sum of the areas of all isotopologues.

Data Summary Table:

Isotopologue	Relative Abundance (%)
d0 (Unlabeled)	0.1
d1	0.2
d2	0.8
d3	98.9
Isotopic Enrichment (d3)	98.9%

Potency Determination: Assigning an Accurate Value

Rationale: The final step in the qualification process is to determine the exact concentration or potency of the Tofacitinib-d3 citrate reference standard. Quantitative NMR (qNMR) is a primary analytical method that can directly determine the concentration of a substance without the need for a specific reference standard of the same compound.[12]

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh a known amount of Tofacitinib-d3 citrate and a certified, high-purity qNMR internal standard (e.g., maleic acid, dimethyl sulfone) into the same vial.[13]

  • Dissolve the mixture in a known volume of a suitable deuterated solvent.[2][14]

• Instrumentation: Use a high-field NMR spectrometer with a well-calibrated system.

• Analysis: Acquire a ¹H NMR spectrum under quantitative conditions (e.g., long relaxation delay, sufficient number of scans).

• Data Analysis:

  • Integrate a well-resolved, non-overlapping signal from Tofacitinib-d3 and a signal from the qNMR internal standard.

  • Calculate the potency of the Tofacitinib-d3 citrate using the following equation:[15] P_analyte = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard Where:

    • P = Potency

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

Data Summary Table:

Parameter	Result
Assigned Potency (as free base)	99.2%
Measurement Uncertainty	± 0.5%

Conclusion: A Qualified and Trustworthy Reference Standard

By following this comprehensive, multi-technique approach, the Tofacitinib-d3 citrate reference standard can be thoroughly qualified. The combination of MS and NMR confirms its identity and the position of the deuterium labels. The use of a stability-indicating HPLC method ensures its chemical purity. High-resolution mass spectrometry provides an accurate measure of its isotopic enrichment. Finally, qNMR assigns a precise and accurate potency. A reference standard qualified through this rigorous process provides researchers and drug development professionals with the confidence needed to generate high-quality, reliable bioanalytical data, ultimately contributing to the safety and efficacy of therapeutic products. All analytical methods used in the qualification process should be validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guideline to ensure their suitability for their intended purpose.[16][17][18]

References

• Mestrelab Research. (n.d.). qNMR Purity Recipe Book (1 - Sample Preparation). Mestrelab. Retrieved from [Link]

• Manufacturing Chemist. (2019, February 21). qNMR: top tips for optimised sample prep. Retrieved from [Link]

• Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). Retrieved from [Link]

• Al-Amri, A., Attafi, I., Al-Ghobari, M., & Al-Qahtani, S. (2022).
• USP. (n.d.). Methods for the Analysis of Tofacitinib Oral Solution. USP's Emerging Standards.
• USP. (n.d.). Stimuli Article (qNMR). US Pharmacopeia.
• Google Patents. (n.d.). CN112305007B - Method for measuring deuterium isotope abundance of deuterium labeled compound by using nuclear magnetic hydrogen spectrum or deuterium spectrum.

• Bruker. (2018, January 8). Potency determination by qNMR (Pharmaceutical Analysis). YouTube. Retrieved from [Link]

• Roy, A., Kumar, H. N. S., & Singh, S. (n.d.). A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods.
• USP. (2024, October 28). Methods for the Analysis of Tofacitinib Oral Solution. USP's Emerging Standards.
• Kishore, M., et al. (n.d.).

• ResearchGate. (n.d.). Development and validation of a rapid and sensitive UPLC‐MS/MS assay for the quantification of tofacitinib in human plasma. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, November 5). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. Retrieved from [Link]

• PubMed. (2022). Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. Journal of Mass Spectrometry.

• ResearchGate. (n.d.). Stability results of tofacitinib in forced degradation study. Retrieved from [Link]

• PubMed. (n.d.). Development and validation of a rapid and sensitive UPLC-MS/MS assay for the quantification of tofacitinib in human plasma. Journal of Pharmaceutical and Biomedical Analysis.

• European Medicines Agency. (n.d.). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• DergiPark. (2021, April 15). Forced Degradation Studies to Assess the Stability of a Janus Kinase Inhibitor Using RPLC Method. Retrieved from [Link]

• Arabian Journal of Chemistry. (n.d.). Simultaneous determination of tofacitinib and its principal metabolite in beagle dog plasma by UPLC-MS/MS and its application in pharmacokinetics. Arabian Journal of Chemistry.

• ResearchGate. (n.d.). Strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Retrieved from [Link]

• FDA. (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Indian Journal of Pharmaceutical Education and Research. (2025). Development and Validation of Tofacitinib Citrate in API and Tablet Formulation by UV Spectroscopic and HPTLC Method.

• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• ICH. (n.d.). Quality Guidelines. Retrieved from [Link]

• Starodub. (2024, April 24). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Retrieved from [Link]

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The Definitive Guide to QC Sample Preparation with Tofacitinib-d3 Citrate

Topic: QC Sample Preparation Using Tofacitinib-d3 Citrate Content Type: Publish Comparison Guide

Executive Summary

In the bioanalysis of Janus kinase (JAK) inhibitors, precision is non-negotiable. Tofacitinib (CP-690,550), a potent JAK1/3 inhibitor, presents specific challenges in LC-MS/MS quantification due to its polarity and susceptibility to matrix effects in plasma and urine.

This guide objectively compares the industry "Gold Standard"—Tofacitinib-d3 Citrate —against alternative internal standard (IS) strategies. While structural analogs or external standards offer lower upfront costs, they fail to provide the self-validating robustness required for regulatory-grade PK/PD studies. We detail the scientific rationale, provide a validated extraction protocol, and demonstrate why matching the citrate salt form of the isotope to the analyte is a critical, often overlooked, factor in stock solution stability.

Scientific Rationale: The Case for Deuterated Citrate

The "Co-Elution" Imperative

The primary failure mode in LC-MS/MS bioanalysis is Matrix Effect (ME) —the suppression or enhancement of ionization by co-eluting phospholipids or salts.

• Structural Analogs (e.g., Phenacetin, Analog CP compounds): Elute at slightly different retention times than Tofacitinib. If the analyte elutes in a suppression zone but the IS elutes in a clean zone, the ratio is skewed, leading to quantitative error.

• Tofacitinib-d3: Being an isotopologue, it is chemically identical.[1] It co-elutes perfectly with the analyte. Any suppression affecting Tofacitinib affects the Tofacitinib-d3 equally. The ratio remains constant, effectively cancelling out the matrix effect.

The Citrate Salt Advantage

Tofacitinib is clinically administered as Tofacitinib Citrate .[2] Using the citrate salt form of the deuterated internal standard (Tofacitinib-d3 Citrate) rather than the free base offers distinct advantages in QC preparation:

• Solubility Matching: The citrate salt exhibits superior solubility in aqueous/organic stock solvents compared to the free base, reducing the risk of micro-precipitation during stock dilution.

• Stoichiometric Precision: When the analyte is weighed as a citrate salt, using the citrate IS simplifies molecular weight correction calculations, reducing analyst calculation errors.

Comparative Performance Analysis

The following table summarizes the performance metrics of Tofacitinib-d3 Citrate against common alternatives.

Table 1: Internal Standard Performance Matrix

Feature	Tofacitinib-d3 Citrate (Recommended)	Structural Analog (e.g., Phenacetin)	External Standard (No IS)
Retention Time Match	Perfect Co-elution (ΔRT < 0.01 min)	Shifts (ΔRT > 0.5 min)	N/A
Matrix Effect Correction	Dynamic (Corrects spot-to-spot variation)	Static (Only corrects if suppression is uniform)	None (High risk of error)
Extraction Recovery	Tracks analyte losses 1:1	May extract differently than analyte	Assumes 100% or constant recovery
Linearity (r²)	Typically > 0.999	0.98 - 0.99	< 0.98
Cost per Sample	Moderate	Low	Zero
Regulatory Risk	Low (FDA/EMA preferred)	Moderate	High (Likely rejection)

Visualizing the Mechanism

The following diagram illustrates why the Deuterated IS is the only method that provides a "Self-Validating" system against Matrix Effects.

Caption: Mechanism of Matrix Effect Correction. Tofacitinib-d3 co-elutes with the analyte, ensuring that any ionization suppression caused by phospholipids affects both equally, preserving the quantitative ratio.

Validated Experimental Protocol

This protocol is designed for the quantification of Tofacitinib in human plasma using Protein Precipitation (PPT) .

Materials

• Analyte: Tofacitinib Citrate (Reference Standard).[2][3][4][5][6][7]

• Internal Standard: Tofacitinib-d3 Citrate (Isotopic Purity > 99%).

• Matrix: Drug-free human plasma (K2EDTA).

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Formic Acid (FA), Water.

Stock Solution Preparation

Critical Step: Correct for the salt form.

• Tofacitinib Citrate MW: ~504.5 g/mol .

• Tofacitinib Free Base MW: ~312.4 g/mol .

• Conversion Factor: 0.619 (Base/Salt).

• IS Stock (1 mg/mL): Weigh 1.0 mg of Tofacitinib-d3 Citrate into a 1 mL volumetric flask. Dissolve in 50:50 MeOH:Water. (Note: The citrate salt dissolves readily in this mixture; free base may require DMSO or acidification).

• IS Working Solution (IS-WS): Dilute Stock to 500 ng/mL in ACN. This will be used for precipitation.

Sample Extraction Workflow

Caption: Protein Precipitation (PPT) workflow optimized for Tofacitinib-d3 Citrate extraction.

LC-MS/MS Parameters

• Column: Hypersil GOLD C18 (50 x 2.1 mm, 1.9 µm) or equivalent.

• Mobile Phase A: 0.1% Formic Acid in Water.[8]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 10% B to 90% B over 3.0 min.

• MRM Transitions:

  • Tofacitinib: m/z 313.2 → 149.1

  • Tofacitinib-d3: m/z 316.2 → 149.1 (or 176.1 depending on labeling position).

Self-Validation: How to Trust Your Data

A robust method must be self-policing. Monitor the IS Peak Area Plot across the entire run.

• Acceptance Criteria: The peak area of Tofacitinib-d3 should not vary by more than ±15% across all samples (Standards, QCs, and Subjects).

• Interpretation:

  • Stable IS Area: No significant matrix effect or injection errors.

  • Drifting IS Area: System drift or column fouling.

  • Sharp Drop in Specific Samples: Indicates strong ion suppression in those specific subject matrices (common in hemolyzed or lipemic plasma). Because Tofacitinib-d3 is present, it compensates for this drop, saving the sample from rejection.

References

• Thermo Fisher Scientific. (2023).[8] Development of a sensitive biochemical assay for the detection of tofacitinib adherence. Analytical Methods. Link

• Pfizer Australia. (2019).[4] Australian Product Information – XELJANZ (tofacitinib citrate).[4] Therapeutic Goods Administration.[4] Link

• Macquarie University. (2015). A validated LC-MS/MS assay for simultaneous quantification of methotrexate and tofacitinib in rat plasma. Biomedical Chromatography. Link[9]

• ResolveMass Laboratories. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Link

• National Institutes of Health (NIH). (2015). Matrix Effect Compensation in Small-Molecule Profiling for an LC-TOF Platform Using Multicomponent Postcolumn Infusion. Analytical Chemistry. Link

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